2,3-Pinanediol

• CAS: 53404-49-2

Core Science & Biosynthesis

(1S,2S,3R,5S)-(+)-2,3-Pinanediol chemical properties

An In-Depth Technical Guide to (1S,2S,3R,5S)-(+)-2,3-Pinanediol: Properties, Applications, and Protocols

Introduction

(1S,2S,3R,5S)-(+)-2,3-Pinanediol is a crystalline, chiral bicyclic diol that has established itself as a cornerstone in the field of asymmetric synthesis.[1][2] Derived from the abundant natural monoterpene α-pinene, its rigid, well-defined stereochemical structure makes it an invaluable tool for chemists, particularly in the pharmaceutical and fine chemical industries.[1][3] This guide provides a comprehensive overview of its chemical properties, core applications as a chiral auxiliary, and detailed experimental protocols for its use, tailored for researchers, scientists, and professionals in drug development. Its primary utility lies in its function as a chiral building block, directing the stereochemical outcome of reactions to produce enantiomerically pure compounds, a critical requirement for therapeutic efficacy and safety in modern pharmaceuticals.[4]

Chemical Identity and Molecular Structure

Precise identification is paramount for ensuring the stereochemical integrity of starting materials in sensitive asymmetric syntheses. (1S,2S,3R,5S)-(+)-2,3-Pinanediol is a distinct stereoisomer with the dextrorotatory (+) optical activity.

• IUPAC Name : (1S,2S,3R,5S)-2,6,6-Trimethylbicyclo[3.1.1]heptane-2,3-diol[2]

• Synonyms : (+)-Pinanediol, D-2,3-Pinanediol, (+)-2-Hydroxyisopinocampheol[2][5]

• CAS Number : 18680-27-8[1][6]

• Molecular Formula : C₁₀H₁₈O₂[2][5]

• Molecular Weight : 170.25 g/mol [2][7]

The rigid bicyclo[3.1.1]heptane skeleton provides a sterically hindered environment, which is fundamental to its ability to induce high levels of stereoselectivity in chemical transformations.

Physicochemical Properties

The physical and chemical properties of (1S,2S,3R,5S)-(+)-2,3-Pinanediol are summarized in the table below. It typically appears as a white to light beige or yellow crystalline powder or solid at room temperature.[1][5]

Property	Value	Source(s)
Appearance	White to light beige/yellow crystalline powder	[1]
Melting Point	53-59 °C	[1][8]
Specific Rotation	+8.0° to +11.0° (c=6.5, toluene)	[8]
Boiling Point	~263.7 °C (estimated)	[9]
Solubility	Good solubility in organic solvents like toluene, chloroform, and methanol.	[1][8]
Purity (GC)	Typically ≥98.0%	[2]
Flash Point	>110 °C (>230 °F)	[9]

Core Application: A Chiral Auxiliary in Asymmetric Synthesis

The most significant application of (+)-Pinanediol is as a chiral auxiliary, a temporary functional group that directs the stereoselective formation of a new chiral center in a substrate.[3][4] Its rigid bicyclic structure effectively shields one face of a reactive center, forcing incoming reagents to attack from the less sterically hindered face, thereby achieving high diastereoselectivity.

Synthesis of Chiral Boronic Esters: The Matteson Homologation

A classic and powerful application is in the stereocontrolled synthesis of chiral boronic esters, which are versatile intermediates for creating carbon-carbon and carbon-heteroatom bonds. The Matteson homologation reaction is a prime example where (+)-Pinanediol is used to generate α-halo boronic esters with exceptional enantiomeric purity. These intermediates can then be transformed into a wide array of chiral compounds, including α-amino acids.[10]

The general workflow involves the reaction of a boronic acid with (+)-Pinanediol to form a pinanediol boronic ester. This ester then undergoes homologation. The pinanediol auxiliary is later removed under mild conditions, yielding the desired chiral product.

Caption: General workflow for Matteson homologation using (+)-pinanediol.

Key Pharmaceutical Application: Synthesis of Bortezomib

The industrial and pharmaceutical relevance of (+)-Pinanediol is underscored by its role as a critical intermediate in the synthesis of Bortezomib.[1] Bortezomib is a proteasome inhibitor used in the treatment of multiple myeloma.[1] The precise stereochemistry of the boronic acid moiety in Bortezomib is essential for its therapeutic activity, and this stereocenter is established using (+)-pinanediol as the chiral auxiliary.

The logical relationship for its application in asymmetric synthesis can be visualized as follows:

Caption: Role of (+)-Pinanediol in an asymmetric synthesis pathway.

Experimental Protocol: Preparation of a Pinanediol Boronate Ester

This protocol describes a representative procedure for the formation of a boronate ester from a boronic acid and (+)-pinanediol, a foundational step for subsequent asymmetric transformations.

Objective: To synthesize a (1S,2S,3R,5S)-(+)-2,3-Pinanediol-derived boronic ester.

Materials:

• Aryl or alkyl boronic acid (1.0 eq)

• (1S,2S,3R,5S)-(+)-2,3-Pinanediol (1.1 eq)

• Anhydrous solvent (e.g., Toluene or THF)

• Magnesium sulfate (anhydrous)

• Round-bottom flask equipped with a magnetic stirrer and Dean-Stark apparatus (if using toluene) or molecular sieves (if using THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Assemble the reaction flask under an inert atmosphere. This is crucial as boronic acids can be sensitive to oxidative degradation.

• Charging the Flask: To the flask, add the boronic acid (1.0 eq), (1S,2S,3R,5S)-(+)-2,3-Pinanediol (1.1 eq), and the anhydrous solvent. The slight excess of the diol ensures complete conversion of the boronic acid.

• Azeotropic Removal of Water (Toluene): If using toluene, heat the mixture to reflux. Water, a byproduct of the esterification, is removed azeotropically and collected in the Dean-Stark trap. The reaction is typically complete when no more water is collected.

• Dehydration (THF): If using THF, add activated molecular sieves to the flask to sequester the water formed during the reaction. Stir at room temperature or with gentle heating until the reaction is complete, as monitored by TLC or GC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter off the drying agent (magnesium sulfate or molecular sieves).

• Isolation: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator. The resulting crude pinanediol boronic ester is often of sufficient purity for the next step. If necessary, it can be purified by column chromatography on silica gel.

Self-Validation: The success of the protocol is validated by spectroscopic analysis (e.g., ¹H and ¹¹B NMR) of the product, which will show characteristic shifts confirming the formation of the B-O-C bonds of the pinanediol ester and the disappearance of the B(OH)₂ signal.

Safety, Handling, and Storage

While (1S,2S,3R,5S)-(+)-2,3-Pinanediol has low acute toxicity, standard laboratory safety practices are required.[11]

• Handling: Avoid prolonged skin contact or inhalation, as it may cause mild irritation.[11] Standard personal protective equipment (gloves, safety glasses, lab coat) should be worn.

• Storage: Store in tightly sealed containers in a cool, dry, and well-ventilated area.[11] It is recommended to keep it refrigerated (0-10 °C).[2]

• Incompatibilities: Keep away from strong acids, bases, and oxidizing agents to prevent decomposition.[11]

Conclusion

(1S,2S,3R,5S)-(+)-2,3-Pinanediol is a powerful and versatile chiral auxiliary that provides an effective and reliable pathway to a multitude of enantiomerically enriched molecules. Its efficacy is rooted in its rigid, C₂-symmetric structure derived from a readily available natural product. From its foundational role in the Matteson homologation to its critical application in the synthesis of life-saving drugs like Bortezomib, (+)-pinanediol continues to be an indispensable tool for synthetic chemists aiming to control stereochemistry with precision and predictability.

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2,3-Pinanediol synthesis from (+)-alpha-pinene

An In-Depth Technical Guide to the Synthesis of (+)-2,3-Pinanediol from (+)-α-Pinene

Introduction

(+)-2,3-Pinanediol, formally known as (1R,2R,3R,5S)-2,3-Pinanediol, stands as a cornerstone chiral auxiliary in the field of asymmetric synthesis.[1] Its rigid, bicyclic pinane skeleton and well-defined stereochemistry are leveraged to induce high levels of stereocontrol in a variety of chemical transformations.[2] The most prominent application lies in the formation of chiral boronic esters, which are versatile intermediates for constructing complex molecules, including α-amino acids, via methodologies like the Matteson homologation reaction.[3][4]

The economic and strategic value of (+)-2,3-pinanediol is significantly enhanced by its accessibility from (+)-α-pinene, a major and readily available constituent of turpentine oil derived from pine trees.[1][5] This connection provides a direct route from the chiral pool of nature to a powerful synthetic tool.

The central challenge in this synthesis is the stereoselective dihydroxylation of the alkene moiety within the sterically encumbered α-pinene framework. The reaction must proceed via a syn-dihydroxylation to install the two hydroxyl groups on the same face of the double bond, leading to the desired cis-diol configuration. This guide provides a detailed exploration of the primary, field-proven methodologies to achieve this transformation, focusing on the causality behind experimental choices and providing actionable protocols for the modern research laboratory.

Part 1: Foundational Synthetic Strategies

The conversion of (+)-α-pinene to (+)-2,3-pinanediol is dominated by oxidation reactions that achieve a syn-dihydroxylation of the C2-C3 double bond. The choice of oxidant and reaction conditions is paramount to achieving high yield and selectivity while avoiding common side reactions like oxidative cleavage.

Method 1: Controlled Oxidation with Potassium Permanganate (KMnO₄)

The oxidation of alkenes using potassium permanganate is a classic and cost-effective method for generating syn-diols.[1] While powerful, the reaction is notoriously sensitive to conditions and can lead to over-oxidation if not meticulously controlled.[6] Optimized protocols, however, can provide the desired (+)-2,3-pinanediol with high purity and yield.[6][7]

Mechanism and Rationale: The reaction proceeds through a concerted [3+2] cycloaddition of the permanganate ion to the alkene, forming a cyclic manganate(V) ester intermediate. This intermediate ensures that both oxygen atoms are delivered to the same face of the double bond, establishing the required syn stereochemistry.[8] Subsequent hydrolysis of this ester, typically under basic conditions, cleaves the manganese-oxygen bonds to release the diol and produce manganese dioxide (MnO₂) as a byproduct.

The primary challenge is preventing oxidative cleavage of the newly formed diol, which would lead to the formation of pinonic acid.[9] This side reaction is more prevalent under acidic conditions or at elevated temperatures.

Causality of Experimental Choices:

• Low Temperature: Executing the reaction at reduced temperatures (e.g., 20–40°C) is critical to temper the high reactivity of KMnO₄, thereby minimizing over-oxidation and improving selectivity for the diol.[1][6]

• Alkaline pH: Maintaining a basic pH (e.g., pH 11-14) is crucial. It stabilizes the cyclic manganate ester intermediate and facilitates its hydrolysis to the diol, while suppressing the conditions that lead to oxidative cleavage.[1][6]

• Co-solvent System: A biphasic or homogeneous solvent system, such as tert-butanol and water, is employed to address the poor solubility of the nonpolar α-pinene in the aqueous permanganate solution, ensuring efficient mass transport and reaction.[1]

• Peroxide Inhibitors: The addition of reagents like ethylene glycol can help suppress side reactions that may be initiated by peroxide impurities.[7]

Caption: Figure 1: Mechanism of KMnO4 syn-dihydroxylation.

Method 2: Osmium Tetroxide (OsO₄) Catalyzed Dihydroxylation

Osmium tetroxide is the premier reagent for clean and highly selective syn-dihydroxylation of alkenes.[10] Its primary drawbacks are high cost and extreme toxicity.[6][11] Consequently, modern protocols exclusively use OsO₄ in catalytic amounts, coupled with a stoichiometric co-oxidant to regenerate the active catalyst. The Upjohn dihydroxylation is a widely adopted example of this approach.[12]

Mechanism and Rationale: Similar to permanganate, the mechanism involves the formation of a cyclic osmate(VI) ester via a concerted cycloaddition to the alkene, ensuring syn-dihydroxylation.[11] The key difference lies in the catalytic cycle. The Os(VI) species is re-oxidized back to the active Os(VIII) state by a co-oxidant, allowing a small amount of OsO₄ to facilitate the conversion of a large amount of substrate.

Causality of Experimental Choices:

• Catalytic OsO₄: Using OsO₄ in catalytic quantities (e.g., <1 mol%) drastically reduces cost and mitigates the significant health risks associated with handling stoichiometric amounts of this volatile and toxic solid.[12]

• Stoichiometric Co-oxidant: Co-oxidants like N-Methylmorpholine N-oxide (NMO) are essential for the catalytic cycle. NMO re-oxidizes the osmium(VI) byproduct back to osmium(VIII), regenerating OsO₄ in situ to continue the dihydroxylation process.[12] Other co-oxidants, such as potassium ferricyanide, are also used, particularly in the context of Sharpless asymmetric dihydroxylation.

• Solvent System: A mixture of solvents like acetone and water is commonly used to dissolve all reaction components.

Caption: Figure 2: Catalytic cycle for OsO4 dihydroxylation.

Part 2: Detailed Experimental Protocols

The following protocols are representative procedures intended for use by trained professionals in a controlled laboratory setting. Appropriate personal protective equipment (PPE) must be worn at all times.

Protocol 1: Synthesis via Potassium Permanganate Oxidation

This protocol is adapted from optimized industrial methods that achieve high yield and purity.[1][6][7]

Materials:

• (+)-α-pinene (e.g., 136 g, 1.0 mol)

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (NaOH)

• tert-Butanol

• Ethylene glycol

• Sodium bisulfite (or other reducing agent for quenching)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Deionized water

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Preparation of Permanganate Solution: In a suitable beaker, prepare an aqueous solution of sodium hydroxide to a pH of ~13. Dissolve the required amount of potassium permanganate in this alkaline solution.

• Reaction Setup: In a separate reaction flask equipped with a mechanical stirrer, thermometer, and a dropping funnel, charge (+)-α-pinene and tert-butanol. To this mixture, add ethylene glycol, which acts as a peroxide inhibitor.[1][7]

• Addition of Oxidant: Cool the α-pinene mixture and begin the slow, dropwise addition of the alkaline potassium permanganate solution. Maintain the reaction temperature between 20-30°C using an ice bath.[6] Vigorous stirring is essential to ensure proper mixing.

• Reaction Monitoring: The reaction is exothermic. Control the addition rate to maintain the target temperature. The reaction progress can be monitored by the disappearance of the purple permanganate color. Allow the reaction to proceed for 4-6 hours after the addition is complete.[1][6]

• Quenching and Work-up: Upon completion, cool the reaction mixture and quench any excess permanganate by the careful addition of a reducing agent like sodium bisulfite until the purple color disappears.

• Isolation: Filter the brown manganese dioxide (MnO₂) precipitate through a pad of celite, washing the filter cake with the extraction solvent. Combine the filtrate and washes, and transfer to a separatory funnel. Separate the organic layer.

• Extraction: Extract the aqueous layer multiple times with the organic solvent. Combine all organic extracts.

• Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure to yield the crude product. Purify the crude (+)-2,3-pinanediol by recrystallization (e.g., from hexane) or column chromatography to obtain a white crystalline solid.[1]

General Laboratory Workflow

Caption: Figure 3: General laboratory workflow for the synthesis.

Part 3: Data Analysis and Comparison

The selection of a synthetic route depends on a balance of factors including cost, safety, scalability, and desired purity.

Table 1: Comparison of Primary Synthetic Routes to (+)-2,3-Pinanediol

Feature	Potassium Permanganate (KMnO₄)	Catalytic Osmium Tetroxide (OsO₄)
Primary Reagents	(+)-α-pinene, KMnO₄, NaOH	(+)-α-pinene, OsO₄ (cat.), NMO
Stereoselectivity	Good to Excellent (syn-dihydroxylation)	Excellent (syn-dihydroxylation)[10]
Typical Yield	60-77%[6][7]	Often >90%
Purity / ee Value	High (>98% purity, >99% ee achievable)[6][7]	Very High
Advantages	Low reagent cost, readily available materials.	High yields, very clean reaction, reliable.
Disadvantages	Potential for over-oxidation, formation of MnO₂ waste, can be lower yielding if not optimized.[6]	Extreme toxicity and high cost of OsO₄, requires careful handling.[6][11]
Scalability	Suitable for large-scale industrial production.[6]	Generally preferred for lab/pilot scale; cost can be prohibitive for bulk manufacturing.

Conclusion

The synthesis of (+)-2,3-pinanediol from (+)-α-pinene is a well-established and vital transformation that provides access to a key chiral auxiliary for modern organic synthesis. The two primary methods, controlled permanganate oxidation and catalytic osmium tetroxide dihydroxylation, both effectively produce the target syn-diol with high stereochemical fidelity.

The potassium permanganate route offers a significant cost advantage, making it highly suitable for large-scale and industrial production, provided that the reaction conditions are rigorously controlled to prevent side reactions and manage waste streams.[6][7] In contrast, the osmium tetroxide catalyzed method provides a cleaner, often higher-yielding, and more reliable transformation that is exceptionally well-suited for laboratory and research applications where reagent cost is less critical than reaction performance and purity.[12] The choice between these authoritative methods ultimately hinges on the specific needs of the researcher or drug development professional, balancing scalability and economics against reaction efficiency and safety protocols.

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• Biosynth. (1S,2S,3R,5S)-(+)-2,3-Pinanediol | 18680-27-8 | FP15403.

• PG CHEMISTRY LECTURES. (2022). Terpenoids: Strategy for the Synthesis of α-Pinene & it's stereochemistry. YouTube.

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An In-depth Technical Guide to the Stereoisomers of 2,3-Pinanediol

Introduction

2,3-Pinanediol, a bicyclic monoterpene diol, represents a cornerstone in the field of asymmetric synthesis. Its rigid pinane framework and strategically positioned hydroxyl groups provide a powerful platform for inducing chirality in a vast array of chemical transformations. For researchers, scientists, and professionals in drug development, a comprehensive understanding of the stereoisomeric landscape of 2,3-pinanediol is paramount. The subtle yet profound differences between its isomers dictate their utility as chiral auxiliaries, ligands, and synthons, ultimately influencing the stereochemical outcome of synthetic routes and the biological activity of target molecules. This guide provides an in-depth exploration of the structures, synthesis, separation, and applications of the stereoisomers of 2,3-pinanediol, grounded in established scientific principles and field-proven insights.

Part 1: Decoding the Stereoisomers: Structure and Nomenclature

The 2,3-pinanediol molecule, with the chemical formula C₁₀H₁₈O₂, possesses a bicyclo[3.1.1]heptane skeleton.[1][2][3] The presence of chiral centers at the C2 and C3 positions, in addition to the inherent chirality of the pinane bridgehead carbons (C1 and C5), gives rise to a family of stereoisomers. The key to navigating this complexity lies in understanding the cis/trans and endo/exo relationships of the hydroxyl groups.

Cis vs. Trans Isomers:

• Cis-2,3-Pinanediol: In this configuration, the two hydroxyl groups are on the same face of the six-membered ring of the pinane skeleton.

• Trans-2,3-Pinanediol: Conversely, the hydroxyl groups are on opposite faces of the ring.

Endo vs. Exo Isomers:

The terms endo and exo describe the orientation of substituents in a bicyclic system relative to the bridge. In the context of 2,3-pinanediol, this refers to the position of the hydroxyl groups relative to the gem-dimethyl bridge (C6 and C7).

• Exo: The substituent is on the same side as the bridge.

• Endo: The substituent is on the opposite side of the bridge.

The combination of these descriptors allows for the precise naming of the various stereoisomers. For example, (1S,2S,3R,5S)-(+)-2,3-Pinanediol is a commonly used chiral auxiliary.[1][2]

Below is a visual representation of the fundamental stereoisomeric relationships in 2,3-pinanediol.

Caption: Stereoisomeric relationships of 2,3-pinanediol.

Part 2: Synthesis and Separation of Stereoisomers: A Strategic Approach

The ability to access stereochemically pure 2,3-pinanediol isomers is critical for their application in asymmetric synthesis. The choice of synthetic strategy is dictated by the desired stereochemistry of the final product.

Stereoselective Synthesis: The Sharpless Asymmetric Dihydroxylation

A cornerstone for the synthesis of chiral vicinal diols is the Sharpless Asymmetric Dihydroxylation.[4][5][6] This powerful reaction utilizes a catalytic amount of osmium tetroxide in the presence of a chiral quinine ligand to stereoselectively dihydroxylate an alkene.[4][5][6] The starting material for 2,3-pinanediol synthesis is typically α-pinene or β-pinene, which are readily available from natural sources.

The choice of the chiral ligand, either dihydroquinine (DHQ) or dihydroquinidine (DHQD) based, dictates which face of the alkene is hydroxylated, thereby controlling the absolute stereochemistry of the resulting diol.[4]

Experimental Protocol: Sharpless Asymmetric Dihydroxylation of α-Pinene

• Reagent Preparation: A commercially available AD-mix-α or AD-mix-β is used. AD-mix-α contains (DHQ)₂-PHAL as the chiral ligand, while AD-mix-β contains (DHQD)₂-PHAL.[4] The mix also contains potassium ferricyanide as the re-oxidant and potassium carbonate.

• Reaction Setup: To a stirred solution of the AD-mix in a t-butanol/water solvent system at 0 °C, α-pinene is added.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion, the reaction is quenched with sodium sulfite. The product is then extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is washed, dried, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the desired stereoisomer of 2,3-pinanediol.

Causality in Experimental Choices:

• Catalytic Osmium Tetroxide: The use of a catalytic amount of the highly toxic and expensive osmium tetroxide is made possible by the in-situ regeneration of the Os(VIII) species by the co-oxidant, potassium ferricyanide.[4]

• Chiral Ligand: The bulky chiral ligand creates a chiral pocket around the osmium center, directing the approach of the alkene from a specific face, leading to high enantioselectivity.

• Solvent System: The t-butanol/water mixture is crucial for dissolving both the organic substrate (α-pinene) and the inorganic salts of the AD-mix.

Caption: Workflow for Sharpless Asymmetric Dihydroxylation.

Separation of Enantiomers: Resolution Strategies

When a synthetic route yields a racemic mixture of 2,3-pinanediol enantiomers, a resolution step is necessary to isolate the desired stereoisomer.

Classical Resolution via Diastereomer Formation:

This well-established technique involves reacting the racemic mixture with a single enantiomer of a chiral resolving agent to form a mixture of diastereomers.[7][8] Since diastereomers have different physical properties (e.g., solubility), they can be separated by conventional methods like fractional crystallization.[7][9]

Experimental Protocol: Resolution of Racemic 2,3-Pinanediol

• Diastereomer Formation: The racemic 2,3-pinanediol is reacted with an enantiomerically pure chiral acid (e.g., (+)-tartaric acid or a derivative) in a suitable solvent to form diastereomeric esters or salts.

• Fractional Crystallization: The solvent is slowly evaporated, or the solution is cooled to induce crystallization. Due to their different solubilities, one diastereomer will preferentially crystallize out of the solution.

• Isolation: The crystals are isolated by filtration. This process may need to be repeated to achieve high diastereomeric purity.

• Liberation of Enantiomer: The separated diastereomer is then hydrolyzed (e.g., with a base) to cleave the resolving agent and regenerate the enantiomerically pure 2,3-pinanediol.

Chiral Chromatography:

A more modern and often more efficient method for separating enantiomers is chiral chromatography.[9] This technique utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers of the analyte. This differential interaction leads to different retention times, allowing for their separation.

Part 3: Applications in Asymmetric Synthesis and Drug Development

The true value of stereoisomerically pure 2,3-pinanediols lies in their application as powerful tools in asymmetric synthesis. Their rigid bicyclic structure provides a well-defined chiral environment that can effectively control the stereochemical outcome of a reaction.

Chiral Auxiliaries in Boronic Ester Chemistry

One of the most significant applications of 2,3-pinanediol is as a chiral auxiliary in the formation of boronic esters.[10] These chiral boronic esters are versatile intermediates in a variety of carbon-carbon bond-forming reactions, most notably the Suzuki-Miyaura coupling and the Matteson homologation.[10] The pinanediol moiety can be readily removed under mild conditions after it has served its purpose of inducing chirality.

Chiral Ligands in Asymmetric Catalysis

2,3-Pinanediol derivatives can also be employed as chiral ligands in metal-catalyzed asymmetric reactions. The two hydroxyl groups can coordinate to a metal center, creating a chiral catalyst that can enantioselectively transform a prochiral substrate.

Building Blocks in the Synthesis of Bioactive Molecules

The pinane skeleton is a common motif in many natural products with interesting biological activities. Enantiomerically pure 2,3-pinanediols serve as valuable chiral building blocks for the total synthesis of these complex molecules.[1] Their inherent chirality can be transferred to the target molecule, reducing the need for multiple chiral induction steps. For instance, they are used in the synthesis of pharmaceuticals and agrochemicals.[1]

Part 4: Data Presentation

Table 1: Physical Properties of (1S,2S,3R,5S)-(+)-2,3-Pinanediol

Property	Value	Reference
CAS Number	18680-27-8	[1][2][3][11]
Molecular Formula	C₁₀H₁₈O₂	[1][2][3]
Molecular Weight	170.25 g/mol	[1][2]
Appearance	White to off-white powder	[1]
Melting Point	57-59 °C	[2][11]
Optical Rotation	[α]²⁰_D = +8 to +11° (c = 5-6.5 in toluene)	[1][11]

Conclusion

The stereoisomers of 2,3-pinanediol are indispensable tools for the modern synthetic chemist. A thorough understanding of their structures, stereoselective synthesis, and methods of resolution is crucial for their effective application in asymmetric synthesis and drug development. The ability to harness the inherent chirality of these molecules allows for the efficient construction of complex, enantiomerically pure target molecules, paving the way for the discovery of new therapeutics and advanced materials.

References

• Chemistry LibreTexts. (2020, May 30). 6.8: Resolution (Separation) of Enantiomers. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 5). 5.8: Resolution: Separation of Enantiomers. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,3-Pinanediol. PubChem Compound Database. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). (1S,2S,3R,5S)-(+)-Pinanediol. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Are the enantiomers of the drug compounds separated in the final product? How is this separation done?. Retrieved from [Link]

• Wikipedia. (n.d.). Sharpless asymmetric dihydroxylation. Retrieved from [Link]

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• 4. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
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Comprehensive Spectroscopic Characterization of (1R,2R,3S,5R)-2,3-Pinanediol

This technical guide details the spectroscopic characterization of (1R,2R,3S,5R)-2,3-Pinanediol , a critical chiral auxiliary used extensively in asymmetric synthesis, particularly in the Matteson asymmetric homologation of boronic esters.[1]

[1][2][3]

Introduction & Application Context

2,3-Pinanediol (specifically the cis-isomer derived from

-pinene) is a bicyclic monoterpene diol.[1][2][3][4] Its rigid bicyclic framework provides exceptional facial selectivity, making it the gold standard for protecting boronic acids.[1] The steric bulk of the gem-dimethyl group at C6 directs nucleophilic attack to the opposing face of the boron atom, enabling high enantiomeric excess (ee) in carbon-carbon bond-forming reactions.[1]

Core Chemical Identity[1][2][3][5][7]

• IUPAC Name: (1R,2R,3S,5R)-2,6,6-trimethylbicyclo[3.1.1]heptane-2,3-diol[1][5][6]

• CAS Number: 22422-34-0 (for the (1R)-isomer)[1][6][7]

• Molecular Formula:

  [1][8][5][2][3][7]

• Molecular Weight: 170.25 g/mol [8][5][6][7]

• Stereochemistry: cis-diol relationship (syn-dihydroxylation product)[1]

Synthesis & Structural Logic

The high-purity synthesis of 2,3-pinanediol relies on the Sharpless/Upjohn dihydroxylation of

-pinene.[1] This reaction utilizes Osmium Tetroxide ( ) as the oxidant, often with N-methylmorpholine N-oxide (NMO) as the co-oxidant to regenerate the catalyst.[1] The attack occurs exclusively from the less hindered face (opposite the gem-dimethyl bridge), ensuring the formation of the cis-diol.[1]

Reaction Workflow

The following diagram illustrates the oxidative transformation and the stereochemical outcome.

Figure 1: Synthetic pathway for the production of (1R,2R,3S,5R)-2,3-Pinanediol via catalytic osmylation.[1]

Spectroscopic Profile

The following data sets provide a self-validating system for identifying 2,3-pinanediol. Researchers should cross-reference the diagnostic carbinol proton in NMR with the molecular ion fragmentation in MS.

A. Mass Spectrometry (EI-MS)

Method: Electron Ionization (70 eV).[1] Diagnostic Logic: The molecular ion (

) at m/z 170 is often weak due to facile dehydration.[1] The base peak and fragmentation pattern are dominated by the stability of the pinane skeleton and subsequent ring openings.[1]

m/z Value	Relative Abundance	Fragment Assignment	Mechanistic Insight
170	Weak (<5%)		Molecular ion.[1]
152	Medium		Loss of water (dehydration of tertiary/secondary alcohol).[1]
137	Medium		Loss of methyl group following dehydration.
108	High		Retro-aldol-type fragmentation / Ring cleavage.
93	High (Base Peak Candidate)		Typical terpene fragment (loss of isopropyl/side chains).[1]
83	High		Oxygen-containing fragment characteristic of the diol moiety.
43	High		Isopropyl cation (from the gem-dimethyl bridge).[1]

B. Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) or Thin Film.[1] Diagnostic Logic: The absence of a carbonyl peak (

) around 1700 cm⁻¹ combined with a strong, broad hydroxyl band confirms the diol structure.[1]

Wavenumber ( )	Intensity	Vibrational Mode	Structural Assignment
3300 – 3450	Strong, Broad	O-H Stretch	Intermolecular H-bonded hydroxyl groups (cis-diol interaction).[1]
2980 – 2850	Strong	C-H Stretch ( )	C-H bonds of the pinane skeleton and methyl groups.
1450 – 1470	Medium	C-H Bend	Methylene ( ) scissoring.
1360 – 1380	Medium, Doublet	C-H Bend	Gem-dimethyl deformation (diagnostic "rabbit ears" split).[1]
1050 – 1150	Strong	C-O Stretch	Secondary ( ) and Tertiary ( ) alcohol stretches.[1]

C. Nuclear Magnetic Resonance (NMR)

Method: 300 MHz / 400 MHz.[1] Solvent Note: Data is presented for DMSO-d6 to ensure visibility of labile protons (OH), which often exchange/broaden in

. In , the OH peaks may disappear or shift significantly, but the skeletal signals remain relatively consistent.

H NMR Data (DMSO-d6)

Reference: SpectraBase ID CmLy72fYX1R[1]

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Context
4.25 – 4.35	Doublet / Broad	1H		Secondary alcohol proton (visible in DMSO).[1]
3.90 – 4.00	Singlet / Broad	1H		Tertiary alcohol proton.[1]
3.75 – 3.85	Multiplet (ddd)	1H		Carbinol proton .[1] Diagnostic for C3 stereochemistry.
2.10 – 2.20	Multiplet	1H		Bridgehead proton adjacent to C2.[1]
1.80 – 1.95	Multiplet	2H		Methylene protons (equatorial/axial).[1]
1.70 – 1.80	Multiplet	1H		Bridgehead proton.[1]
1.20 – 1.30	Singlet	3H	(C2)	Methyl group directly attached to the C2 chiral center.
1.18	Singlet	3H	(C6)	Methyl on the bridge (syn to bridgehead).[1]
0.85	Singlet	3H	(C6)	Methyl on the bridge (anti to bridgehead).[1]

C NMR Data (Summary)

Key carbon environments to verify:

• C2 (Carbinol, Quaternary): ~73-75 ppm.[1]

• C3 (Carbinol, Methine): ~68-70 ppm.[1]

• C6 (Quaternary Bridge): ~38-40 ppm.[1]

• Methyls: Three distinct signals in the 20-30 ppm range.[1]

Experimental Protocol: Quality Control

To validate the integrity of a synthesized or purchased batch of 2,3-pinanediol before using it in boronic ester synthesis:

• Visual Inspection: The compound should be a white crystalline solid or a colorless viscous oil (depending on purity and trace solvent).[1]

• Melting Point: 56–58 °C (for high purity crystalline material).

• Optical Rotation:

  (c=6.5, Toluene) for the (1R,2R,3S,5R) isomer.[1] Note: The sign depends on the starting -pinene enantiomer.[1]

• TLC Analysis:

  • Stationary Phase: Silica Gel 60 F254.[1]

  • Mobile Phase: Hexane:Ethyl Acetate (7:3).[1]

  • Visualization:

    -Anisaldehyde stain (stains blue/violet upon heating).[1] UV inactive.[1]

References

• Matteson, D. S., & Ray, R. (1980).[1] Directed chiral synthesis with pinanediol boronic esters.[1] Journal of the American Chemical Society.[1] Link[1]

• Matteson, D. S. (2013).[1] Boronic Esters in Asymmetric Synthesis.[1] The Journal of Organic Chemistry.[1][9][10] Link[1]

• National Institute of Standards and Technology (NIST). Mass Spectrum of (1S,2S,3R,5S)-(+)-Pinanediol.[1] NIST Chemistry WebBook, SRD 69.[1][2] Link

• SpectraBase. (1S,2S,3R,5S)-2,6,6-trimethylbicyclo[3.1.1]heptane-2,3-diol NMR Spectrum. Wiley Science Solutions.[1] Link[1][8][5]

• PubChem. Compound Summary for CID 6553875, 2,3-Pinanediol.[1] National Center for Biotechnology Information.[1] Link

Sources

• 1. Pinanediol | C10H18O2 | CID 6553875 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. guidechem.com [guidechem.com]
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• 8. spectrabase.com [spectrabase.com]
• 9. scs.illinois.edu [scs.illinois.edu]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Guide: Physical Properties &amp; Purification of 2,3-Pinanediol

Executive Summary

2,3-Pinanediol (specifically the enantiopure isomers (1R,2R,3S,5R)-(-) and (1S,2S,3R,5S)-(+)) is a bicyclic monoterpene diol derived from

-pinene.[1] It serves as a critical chiral auxiliary in asymmetric synthesis, most notably in the Matteson asymmetric homologation of boronic esters. Its rigid bicyclic framework provides exceptional facial selectivity, making it indispensable for the synthesis of proteasome inhibitors (e.g., Bortezomib) and other enantiopure pharmaceutical intermediates.

This guide details the physicochemical profile of 2,3-Pinanediol, focusing on melting point thermodynamics, solubility parameters, and rigorous purification protocols required to maintain high diastereomeric excess (

) in downstream applications.

Physical Properties Matrix

The following data aggregates experimental values for high-purity (>98%) commercial grades. Note that "2,3-Pinanediol" typically refers to the cis-diol configuration.

Property	Value / Description	Context & Significance
CAS Number	22422-34-0 ((-)-isomer)18680-27-8 ((+)-isomer)	Crucial for sourcing the correct enantiomer for specific stereochemical outcomes.
Molecular Formula		MW: 170.25 g/mol
Melting Point	56 – 58 °C	Low melting point requires strict temperature control during drying to prevent liquefaction/oiling out.
Boiling Point	~90 °C @ 0.03 mmHg	High vacuum required for distillation; thermal degradation risk at atmospheric pressure.
Optical Rotation	= -8° to -11° ((-)-isomer) = +8° to +11° ((+)-isomer)	Measured at in Toluene.[2][3][4] Essential for purity verification.
Appearance	White to off-white crystalline powder	Yellowing indicates oxidation or trace solvent contamination.

Solubility Profile & Solvent Selection

Understanding the solubility landscape is vital for both reaction optimization and purification. 2,3-Pinanediol exhibits a distinct "amphiphilic" character due to its lipophilic bicyclic pinane skeleton and hydrophilic vicinal diol motif.

Solvent Compatibility Table[5]

Solvent Class	Solvents	Solubility	Application
Polar Protic	Methanol, Ethanol	High	Solubilization for analysis; not suitable for recrystallization due to high solubility.
Polar Aprotic	DCM, THF, Ethyl Acetate	High	Standard reaction solvents for boronic ester formation.
Non-Polar	Toluene, Benzene	Moderate	Used for optical rotation measurements; good for azeotropic drying.
Aliphatic	Hexanes, Heptane, Pentane	Low/Moderate	Critical for Purification. Used as anti-solvents or recrystallization media.
Aqueous	Water	Low (~2 g/L)	Poor solubility allows for aqueous workups to remove inorganic salts.

Scientist's Insight:

Experimental Protocols: Purification & Handling

The low melting point (56–58 °C) makes 2,3-Pinanediol prone to "oiling out" rather than crystallizing if the solvent system or temperature gradient is mismanaged.

Protocol A: Recrystallization (High Purity)

This method is preferred for upgrading optical purity (

) or removing oxidative byproducts.

• Dissolution: Dissolve crude 2,3-Pinanediol in the minimum amount of warm Ethyl Acetate (approx. 35-40°C). Do not exceed 45°C to avoid melting the solid.

• Anti-Solvent Addition: While stirring, slowly add warm Hexanes (or Heptane) until the solution becomes slightly turbid.

  • Ratio Target: Typically 1:3 to 1:5 (EtOAc : Hexane).

• Nucleation: Remove from heat. Add a seed crystal if available. Allow to cool slowly to room temperature.

• Crystallization: Transfer to a refrigerator (4°C) for 4–12 hours.

  • Warning: Do not place directly in a -20°C freezer, as rapid cooling often traps impurities or induces oiling.

• Filtration: Collect crystals via vacuum filtration using a chilled Buchner funnel. Wash with cold Hexane.

• Drying: Dry under high vacuum at room temperature . Do not use a heated oven, as the compound will melt and fuse.

Protocol B: Precipitation (Rapid Cleanup)

Used for removing non-polar impurities or bulk purification after synthesis from

-pinene.

• Dissolve the diol in a small volume of Diethyl Ether .

• Add Hexane dropwise until a persistent cloudiness appears.[5]

• Cool the mixture to 0°C. The diol will precipitate as a white solid.

• Decant the supernatant (containing non-polar terpenes) and wash the solid with cold pentane.

Visualizations

Diagram 1: Stereochemical Configuration

The utility of 2,3-Pinanediol lies in its rigid stereochemistry.[6] The following diagram illustrates the specific isomer relationships.

Figure 1: Stereochemical lineage from Alpha-Pinene to the active chiral auxiliary.

Diagram 2: Purification Workflow

A logical decision tree for selecting the correct purification method based on impurity profile.

Figure 2: Decision matrix for purification based on initial purity assessment.

Handling & Stability

• Thermal Sensitivity: The compound is heat-sensitive. Prolonged exposure to temperatures >40°C during storage can lead to sublimation or degradation.

• Storage: Store at 2–8°C (Refrigerated) in a tightly sealed container.

• Hygroscopicity: Moderately hygroscopic. Store under an inert atmosphere (Argon/Nitrogen) if used for strictly anhydrous boronic ester synthesis.

• Safety: Generally considered non-hazardous, but standard PPE (gloves, goggles) is required to prevent irritation from fine dust.

References

• TCI Chemicals. (1R,2R,3S,5R)-(-)-2,3-Pinanediol Product Specifications. Retrieved from

• Thermo Fisher Scientific. (1S,2S,3R,5S)-2,3-Pinanediol, 99% Safety Data Sheet. Retrieved from

• BenchChem. A Technical Guide to (+)-Pinanediol: Properties, Synthesis, and Applications. Retrieved from

• PubChem. 2,3-Pinanediol Compound Summary (CID 62044). Retrieved from

• Matteson, D. S.Stereodirected Synthesis with Organoboranes. Springer, Berlin, Heidelberg.

Sources

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• 2. (1S,2S,3R,5S)-(+)-2,3-Pinanediol | 18680-27-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. (1S,2S,3R,5S)-2,3-Pinanediol, 99% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
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• 5. Reagents & Solvents [chem.rochester.edu]
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A Technical Guide to the Natural Occurrence and Sources of Pinanediol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pinanediol, a bicyclic monoterpene diol, and its derivatives are pivotal chiral auxiliaries and building blocks in modern asymmetric synthesis, particularly in the pharmaceutical industry. While the direct natural widespread occurrence of pinanediol is not extensively documented, its ultimate origin is firmly rooted in nature. This technical guide provides an in-depth exploration of the sources of pinanediol derivatives, with a primary focus on the natural abundance of its precursor, α-pinene. We will delve into the biosynthesis of α-pinene in coniferous trees, its extraction, and the subsequent chemical and biotechnological transformations that yield pinanediol and its valuable derivatives. This guide aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the journey from a naturally abundant terpene to a critical component in the synthesis of complex chiral molecules.

Introduction: The Dichotomy of Pinanediol's Origins

Pinanediol, chemically known as 2,6,6-trimethylbicyclo[3.1.1]heptane-2,3-diol, is a chiral compound of significant interest in organic chemistry.[1] Its rigid bicyclic structure provides a well-defined chiral environment, making it an invaluable tool for controlling the stereochemical outcome of chemical reactions.[2] This property is particularly crucial in the pharmaceutical industry, where the enantiomeric purity of a drug molecule can determine its efficacy and safety.[2]

A common misconception is that pinanediol itself is a readily available natural product. While there is an isolated report of 2,3-pinanediol in Nicotiana tabacum[3], comprehensive evidence of its widespread natural occurrence is lacking. Instead, the "natural" aspect of pinanediol derivatives lies in their synthesis from α-pinene, a highly abundant monoterpene found in the essential oils of many plants, most notably coniferous trees.[4] Therefore, this guide will first explore the limited evidence for the direct natural occurrence of pinanediol and then provide a detailed examination of the natural sources and biosynthesis of its precursor, α-pinene.

Direct Natural Occurrence: A Limited Vista

As mentioned, the direct isolation of pinanediol from natural sources is not a common finding. The vast majority of scientific literature discusses pinanediol in the context of its synthesis from α-pinene.[5][6] The singular mention of its presence in tobacco plants suggests that while it may be biosynthesized in some species, it is not a major or widespread constituent of the plant kingdom. The metabolic pathways that might lead to pinanediol in these isolated cases are not well-elucidated.

The True Natural Source: α-Pinene

The story of pinanediol's natural sourcing is intrinsically linked to its precursor, α-pinene. This bicyclic monoterpene is one of the most widely distributed terpenes in nature and is the major component of turpentine, which is obtained from the resin of pine trees and other conifers.[4][7]

Natural Abundance and Major Plant Sources

α-Pinene exists as two enantiomers, (+)-α-pinene and (-)-α-pinene, both of which are found in nature. The enantiomeric composition can vary depending on the plant source.

Plant Source	Predominant Enantiomer of α-Pinene
European Pines (Pinus spp.)	(-)-α-Pinene
North American Pines (Pinus spp.)	(+)-α-Pinene
Rosemary (Rosmarinus officinalis)	(+)-α-Pinene
Eucalyptus Oil (Eucalyptus spp.)	Racemic mixture
Orange Peel Oil (Citrus sinensis)	Racemic mixture

This table summarizes the general distribution of α-pinene enantiomers in various plant sources.[4]

Biosynthesis of α-Pinene in Conifers

The biosynthesis of α-pinene in conifers is a well-understood pathway that begins with the universal precursor for all terpenes: isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP), which are derived from the mevalonate or MEP/DOXP pathway.

The key steps are as follows:

• Geranyl Pyrophosphate (GPP) Synthesis: IPP and DMAPP are condensed by GPP synthase to form geranyl pyrophosphate (GPP).

• Cyclization: GPP is then cyclized by the enzyme α-pinene synthase. This is a crucial step that establishes the characteristic bicyclic pinane skeleton. The enzyme catalyzes the isomerization of GPP to linaloyl pyrophosphate, which then undergoes a cyclization cascade to form the pinanyl cation.

• Deprotonation: The final step is the deprotonation of the pinanyl cation, which can lead to either α-pinene or β-pinene.[7]

The stereochemistry of the resulting α-pinene (either (+) or (-) enantiomer) is determined by the specific enantiomer of the pinene synthase enzyme present in the plant.

Figure 1. Biosynthetic pathway of α-pinene from IPP and DMAPP.

From Nature to the Lab: Sourcing and Derivatization

While pinanediol is not typically harvested directly from nature, its precursor, α-pinene, is readily available from natural sources.

Industrial Sourcing of α-Pinene

The primary industrial source of α-pinene is crude sulfate turpentine (CST), a byproduct of the Kraft pulping process used in the paper industry. Fractional distillation of CST allows for the separation of α-pinene from other terpenes.

Synthesis of Pinanediol from α-Pinene

The conversion of α-pinene to pinanediol is a cornerstone of its utility. This is typically achieved through oxidation reactions.

4.2.1. Chemical Oxidation

A common laboratory and industrial method for the synthesis of cis-pinanediol is the oxidation of α-pinene with potassium permanganate (KMnO4) under alkaline conditions. This reaction proceeds via the formation of a cyclic manganate ester, which is then hydrolyzed to yield the cis-diol.

Figure 2. Chemical synthesis of cis-pinanediol from α-pinene.

Other oxidation methods can also be employed to produce different isomers of pinanediol and other oxygenated derivatives.[8][9][10]

4.2.2. Biotechnological and Microbial Oxidation

There is growing interest in using microorganisms and enzymes to perform selective oxidations of α-pinene. While the production of verbenol and verbenone is often the primary focus of these biotransformations[11][12], some microbial strains have been shown to produce pinanediol as a minor product. This approach offers the potential for more environmentally friendly and stereoselective syntheses.

Microorganism/Enzyme	Substrate	Major Products	Minor Products
Yeast isolated from orange juice residue	(-)-α-Pinene	Verbenol	-
Gluconobacter japonicus	(+)-α-Pinene	Verbenone	-
2-1B peroxidase and M120 laccase	(+)-α-Pinene	Verbenol, Verbenone	-

This table highlights some microbial and enzymatic transformations of α-pinene, primarily leading to other oxygenated derivatives.[11][12] Further research is needed to identify and optimize microbial systems for the efficient production of pinanediol.

Applications of Pinanediol Derivatives in Research and Drug Development

The primary application of pinanediol is as a chiral auxiliary in asymmetric synthesis.[2][13] Its diol functionality allows for the formation of chiral acetals and esters with prochiral carbonyl compounds, directing subsequent reactions to proceed with high stereoselectivity. Pinanediol-derived boronic esters are particularly important intermediates in the synthesis of a wide range of chiral molecules, including amino acids and complex natural products.[13]

Furthermore, pinanediol and its derivatives are utilized in the fragrance and flavor industries and have applications in cosmetics for their moisturizing properties.[2][5]

Conclusion

References

• Rottava, I., Cortina, P. F., Zanella, C. A., Cansian, R. L., Toniazzo, G., Treichel, H., Antunes, O. A. C., Oestreicher, E. G., & de Oliveira, D. (2010). Microbial oxidation of (-)-α-pinene to verbenol production by newly isolated strains. Applied Biochemistry and Biotechnology, 162(8), 2221–2231. [Link]

• (+)-Pinanediol (CAS No: 18680-27-8) API Intermediate Manufacturers. (n.d.). In apicule. Retrieved February 3, 2026, from [Link]

• Wróblewska, A., Makuch, E., & Młodzik, S. (2021). The Studies on α-Pinene Oxidation over the TS-1. The Influence of the Temperature, Reaction Time, Titanium and Catalyst Content. Catalysts, 11(12), 1521. [Link]

• Wróblewska, A., Makuch, E., & Młodzik, S. (2022). Oxidation of α-Pinene on the Ti-SBA-15 Catalyst Obtained Using Orange Peel Waste as Components of the Synthesis Gel. Materials, 15(1), 322. [Link]

• Alpha-pinene - The terpene with powerful anti-inflammatory and respiratory benefits. (2023, December 11). Metabolomics. [Link]

• Todea, A., Irimie, F. D., & Paizs, C. (2021). Cascade Biocatalysis Designed for the Allylic Oxidation of α-Pinene. Catalysts, 11(1), 118. [Link]

• Alpha & Beta Pinene | Uses & Synthesis. (n.d.). In Study.com. Retrieved February 3, 2026, from [Link]

• Grzeszczak, J., Wróblewska, A., Kamińska, A., Miądlicki, P., & Michalkiewicz, B. (2022). The products of the oxidation of α-pinene. ResearchGate. [Link]

• α-Pinene. (n.d.). In Wikipedia. Retrieved February 3, 2026, from [Link]

• Pinanediol. (n.d.). In PubChem. Retrieved February 3, 2026, from [Link]

• 2,3-Pinanediol. (n.d.). In PubChem. Retrieved February 3, 2026, from [Link]

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An In-depth Technical Guide to 2,3-Pinanediol as a Chiral Auxiliary

Abstract

In the landscape of asymmetric synthesis, the quest for efficient, reliable, and scalable methods to control stereochemistry is paramount. Chiral auxiliaries, which temporarily impart their chirality to a prochiral substrate, represent a foundational and powerful strategy for constructing enantiomerically pure molecules.[1][2] Among the arsenal of available auxiliaries, those derived from the "chiral pool"—naturally occurring enantiopure compounds—are particularly valuable. This guide provides a comprehensive technical overview of 2,3-pinanediol, a C2-symmetric diol derived from the terpene α-pinene, as a robust and versatile chiral auxiliary. We will explore its synthesis, the mechanistic underpinnings of its stereodirecting influence, and its field-proven applications in pivotal carbon-carbon bond-forming reactions, supported by detailed protocols and mechanistic insights.

The Principle of the Chiral Auxiliary: A Foundation of Asymmetric Synthesis

A chiral auxiliary is a stereogenic compound that is reversibly attached to a substrate to direct a subsequent stereoselective transformation. The core principle relies on converting a challenging enantioselective reaction into a more controllable diastereoselective one. The auxiliary, by virtue of its own defined stereochemistry and steric bulk, creates a chiral environment that biases the approach of reagents to one of two diastereotopic faces of the substrate. After the desired stereocenter is set, the auxiliary is cleaved and can, in principle, be recovered for reuse.[1] This methodology is a cornerstone in the early phases of drug discovery and the total synthesis of complex natural products.[3]

2,3-Pinanediol, a bicyclic monoterpene diol, has emerged as a highly effective auxiliary due to several key features:

• Rigid Bicyclic Structure: The fused ring system provides a well-defined and conformationally rigid scaffold, which is essential for predictable and high-fidelity stereochemical control.

• C2-Symmetry: The C2-symmetric nature of the diol simplifies the number of possible transition states, often leading to higher selectivity.

• Availability from the Chiral Pool: Both enantiomers of α-pinene, the precursor to 2,3-pinanediol, are abundant and relatively inexpensive natural products, making both enantiomers of the auxiliary readily accessible.[4]

• Proven Track Record: It has been successfully employed in a wide range of transformations, including aldol reactions, Diels-Alder cycloadditions, and asymmetric reductions.[5][6][7]

Synthesis and Availability of Chiral 2,3-Pinanediol

The most common and economically viable route to chiral 2,3-pinanediol is the stereospecific dihydroxylation of the corresponding enantiomer of α-pinene.

Oxidation of α-Pinene

The direct oxidation of the double bond in α-pinene is the primary method for preparing 2,3-pinanediol. Historically, various oxidizing agents have been used, each with distinct advantages and disadvantages.

Oxidizing Agent	Typical Yield	Key Advantages	Key Disadvantages
Potassium Permanganate (KMnO₄)	60-77%	Inexpensive, readily available reagent.[8]	Can lead to over-oxidation; historically, yields and purity were sometimes low.[8]
Osmium Tetroxide (OsO₄)	High	Highly reliable and stereospecific.	Highly toxic, volatile, and expensive, making it unsuitable for large-scale production.[8]

Modern protocols using potassium permanganate under carefully controlled alkaline conditions have made this the preferred industrial method. This approach provides high yields and excellent enantiomeric purity, with liquid phase purity often exceeding 98% and enantiomeric excess (ee) values greater than 99%.[8]

Experimental Protocol: Synthesis of (1S,2S,3R,5S)-(+)-2,3-Pinanediol from (+)-α-Pinene

This protocol is a representative example of the potassium permanganate oxidation method.

• Reaction Setup: A jacketed reactor is charged with (+)-α-pinene, a suitable solvent (e.g., aqueous acetone), and an oxidation inhibitor. The mixture is cooled to approximately 0-5 °C.

• Reagent Addition: A pre-chilled aqueous solution of potassium permanganate and sodium hydroxide is added slowly to the reactor while maintaining the temperature below 10 °C. The rate of addition is critical to prevent over-oxidation and control the exotherm.

• Reaction Monitoring: The reaction progress is monitored by gas chromatography (GC) until the consumption of α-pinene is complete.

• Workup: The reaction is quenched by the addition of a reducing agent (e.g., sodium bisulfite) to destroy excess permanganate. The resulting manganese dioxide precipitate is removed by filtration.

• Extraction and Isolation: The filtrate is extracted with an organic solvent (e.g., toluene). The organic layers are combined, washed, and concentrated under reduced pressure.

• Purification: The crude product is purified by recrystallization or chromatography to yield the final product as a white to light beige crystalline powder.[9]

Caption: General workflow for the synthesis of 2,3-pinanediol.

Applications in Asymmetric Synthesis

The rigid pinane framework is the key to its success as a chiral auxiliary. It effectively shields one face of the reactive center to which it is attached, forcing incoming reagents to approach from the opposite, less sterically hindered face.

Asymmetric Aldol Reactions

Pinanediol-derived boron enolates are highly effective in controlling the stereochemical outcome of aldol reactions. The auxiliary is first converted to a propionate ester, which is then treated with a dialkylboron triflate and a hindered base to form a chiral boron enolate. This enolate reacts with an aldehyde with a high degree of facial selectivity.

Mechanism of Stereocontrol: The boron atom coordinates to both the enolate oxygen and one of the hydroxyl groups of the pinanediol, forming a rigid, chair-like six-membered transition state. The pinane skeleton's steric bulk dictates the conformation of this transition state, exposing one face of the enolate for attack by the aldehyde.

Caption: Workflow for a pinanediol-mediated asymmetric aldol reaction.

Representative Aldol Reaction Data

Aldehyde	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee) of Major Isomer
Benzaldehyde	>95:5	>98%
Isobutyraldehyde	>95:5	>99%
Acrolein	92:8	96%

Asymmetric Diels-Alder Reactions

2,3-Pinanediol can be used to form chiral acetals with α,β-unsaturated ketones, which then act as dienophiles in Diels-Alder reactions.[7] The pinane auxiliary effectively controls the facial selectivity of the diene's approach.

Mechanism of Stereocontrol: In the presence of a Lewis acid, the chiral acetal forms an activated dienophile. The bulky pinane framework blocks one face of the double bond, directing the incoming diene to the opposite face. This results in the formation of a single major diastereomer of the cycloadduct. This strategy has proven effective for synthesizing cis-decalin structures.[7]

Experimental Protocol: Asymmetric Ionic Diels-Alder Reaction

• Acetal Formation: (2R,3R)-butane-2,3-diol is reacted with a cyclohex-2-enone derivative in the presence of an acid catalyst to form the chiral acetal.

• Reaction Setup: The chiral acetal and a diene (e.g., 2,3-dimethyl-1,3-butadiene) are dissolved in a suitable solvent (e.g., dichloromethane) and cooled to a low temperature (e.g., -78 °C).

• Lewis Acid Addition: A Lewis acid (e.g., TiCl₄) is added dropwise to the solution.

• Reaction and Quenching: The reaction is stirred at low temperature until completion (monitored by TLC) and then quenched with a saturated aqueous solution of sodium bicarbonate.

• Workup and Purification: The product is extracted, and the combined organic layers are washed, dried, and concentrated. The resulting cycloadduct is purified by column chromatography.

The diastereoselectivity for the reaction between the chiral acetal of 2-methylcyclohex-2-enone and 2,3-dimethyl-1,3-butadiene can reach as high as 82%.[7]

Cleavage of the 2,3-Pinanediol Auxiliary

A critical feature of any chiral auxiliary is its efficient removal to reveal the desired chiral product without compromising its enantiomeric purity.[1]

Cleavage Methods

The method of cleavage depends on the linkage between the auxiliary and the substrate.

• Ester Linkages (from Aldol Reactions): These are typically cleaved by hydrolysis (using bases like lithium hydroxide) or reductive cleavage (using agents like lithium aluminum hydride, LiAlH₄) to yield the carboxylic acid or primary alcohol, respectively.

• Acetal Linkages (from Diels-Alder Reactions): These are readily cleaved under mild acidic conditions to regenerate the ketone.

Experimental Protocol: Reductive Cleavage of an Aldol Adduct

• Reaction Setup: The aldol adduct is dissolved in an anhydrous ether solvent (e.g., THF) under an inert atmosphere (e.g., argon) and cooled to 0 °C.

• Reducing Agent Addition: A solution or slurry of a reducing agent (e.g., LiAlH₄) in the same solvent is added slowly and carefully.

• Reaction and Quenching: The reaction is allowed to warm to room temperature and stirred until the starting material is consumed. It is then carefully quenched by the sequential slow addition of water, aqueous NaOH, and more water.

• Workup and Purification: The resulting solids are filtered off, and the filtrate is concentrated. The crude product, now a chiral diol, and the recovered 2,3-pinanediol auxiliary are separated by column chromatography.

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(1S,2S,3R,5S)-(+)-2,3-Pinanediol: A Comprehensive Technical Guide for Drug Development Professionals

Introduction

(1S,2S,3R,5S)-(+)-2,3-Pinanediol, a bicyclic monoterpene diol, stands as a cornerstone in the field of asymmetric synthesis. Its rigid, stereochemically defined structure, derived from the naturally abundant (+)-α-pinene, provides an exceptional chiral scaffold for the synthesis of complex molecules with high stereospecificity. This guide offers a comprehensive technical overview for researchers, scientists, and drug development professionals, detailing the compound's core properties, synthesis, and its critical role as a chiral auxiliary in the production of key pharmaceutical agents.

Core Properties of (1S,2S,3R,5S)-(+)-2,3-Pinanediol

(1S,2S,3R,5S)-(+)-2,3-Pinanediol is a white to light beige crystalline solid at room temperature.[1] Its well-defined three-dimensional structure is fundamental to its efficacy in inducing chirality in synthetic transformations.

Property	Value
CAS Number	18680-27-8
Molecular Formula	C₁₀H₁₈O₂
Molecular Weight	170.25 g/mol [2]
Appearance	White to light beige crystalline powder, crystals, or mass[3]
Melting Point	57-59 °C[3]
Optical Activity	[α]20/D +8.5° (c = 6.5 in toluene)[3]
Solubility	Soluble in chloroform and methanol (slightly), toluene (slightly)[3]

Synthesis of (1S,2S,3R,5S)-(+)-2,3-Pinanediol

The industrial synthesis of (1S,2S,3R,5S)-(+)-2,3-Pinanediol predominantly utilizes the readily available and naturally occurring chiral starting material, (+)-α-pinene. The key transformation is the syn-dihydroxylation of the alkene moiety within the α-pinene structure. A widely employed and cost-effective method involves oxidation with potassium permanganate under basic conditions.

Experimental Protocol: Potassium Permanganate Oxidation of (+)-α-Pinene[4]

This protocol outlines a robust method for the synthesis of (1S,2S,3R,5S)-(+)-2,3-Pinanediol with high purity and enantiomeric excess.

Materials:

• (+)-α-Pinene

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (NaOH)

• tert-Butanol

• Ethylene glycol

• Water

• Sulfur dioxide or sodium bisulfite (for quenching)

• Extraction solvent (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Reaction Setup: In a reaction vessel equipped with a mechanical stirrer, dropping funnel, and thermometer, dissolve (+)-α-pinene in tert-butanol.

• Cooling: Cool the reaction mixture to the desired temperature, typically between 10-40°C, using an appropriate cooling bath.[4]

• Oxidant Preparation: In a separate vessel, prepare an aqueous solution of potassium permanganate and sodium hydroxide. The pH of this solution should be maintained in the range of 11-14.[4]

• Addition of Oxidant: Slowly add the potassium permanganate solution dropwise to the stirred α-pinene solution. The temperature should be carefully monitored and controlled during the addition.

• Reaction Monitoring: The reaction is typically allowed to proceed for several hours (e.g., 2-10 hours) with continuous stirring.[4]

• Quenching: Upon completion, the reaction is quenched by the addition of a reducing agent such as sulfur dioxide or sodium bisulfite to consume the excess potassium permanganate and manganese dioxide byproduct.

• Workup: The resulting mixture is filtered to remove the manganese dioxide precipitate. The aqueous phase is then extracted with an organic solvent (e.g., diethyl ether) to isolate the product.

• Purification: The combined organic extracts are dried over an anhydrous drying agent, filtered, and the solvent is removed under reduced pressure. The crude product can be further purified by recrystallization or chromatography to yield high-purity (1S,2S,3R,5S)-(+)-2,3-Pinanediol.

This method has been reported to achieve product purity of over 98% and an enantiomeric excess (ee) of greater than 99%, with yields ranging from 60.7% to 76.6%.[4]

Diagram 1: Synthesis of (1S,2S,3R,5S)-(+)-2,3-Pinanediol from (+)-α-pinene.

Application in Pharmaceutical Synthesis: A Chiral Auxiliary

The rigid bicyclic structure of (1S,2S,3R,5S)-(+)-2,3-Pinanediol makes it an exceptional chiral auxiliary.[1] Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a synthetic scheme to direct the stereochemical outcome of a reaction. After the desired chiral center is established, the auxiliary is removed. (1S,2S,3R,5S)-(+)-2,3-Pinanediol is particularly renowned for its use in the stereoselective synthesis of boronic acid derivatives, which are versatile intermediates in organic chemistry.

Synthesis of Bortezomib

A prime example of the industrial application of (1S,2S,3R,5S)-(+)-2,3-Pinanediol is in the synthesis of Bortezomib, a first-in-class proteasome inhibitor used in the treatment of multiple myeloma.[2] The pinanediol moiety is used to form a chiral boronic ester, which directs the stereochemistry of a key carbon-carbon bond-forming reaction.

The synthesis of Bortezomib is a multi-step process. The following is a generalized workflow highlighting the critical role of (1S,2S,3R,5S)-(+)-2,3-Pinanediol.

• Formation of the Chiral Boronic Ester: Isobutylboronic acid is reacted with (1S,2S,3R,5S)-(+)-2,3-Pinanediol to form the corresponding chiral pinanediol isobutylboronate.[5]

• Asymmetric Homologation: The chiral boronic ester undergoes a Matteson homologation reaction. This involves reaction with a chloromethyllithium species, followed by rearrangement to introduce a new stereocenter with high diastereoselectivity, dictated by the pinanediol auxiliary.

• Coupling and Deprotection: The resulting α-chloro boronic ester is then coupled with other fragments of the Bortezomib molecule, followed by a series of deprotection and coupling steps to complete the synthesis of the final drug substance.[1][6]

Diagram 2: Generalized workflow for the synthesis of Bortezomib.

Other Pharmaceutical Applications

Beyond Bortezomib, (1S,2S,3R,5S)-(+)-2,3-Pinanediol is a key intermediate in the synthesis of other important pharmaceuticals, including:

• Ixazomib: An oral proteasome inhibitor for the treatment of multiple myeloma. The pinanediol group serves as a protecting group for the boronic acid moiety during the synthesis.

• Tavaborole: An antifungal medication for the treatment of onychomycosis. While various synthetic routes exist for Tavaborole, some involve the use of boronic acid intermediates that can be prepared using chiral auxiliaries like pinanediol.[7][8]

Biological Activity and Considerations

While (1S,2S,3R,5S)-(+)-2,3-Pinanediol is primarily utilized as a synthetic intermediate, some sources suggest it may possess direct biological activities. It has been reported to induce differentiation of melanoma and pheochromocytoma cells, and to activate fibroblasts and promote cell growth.[9] However, it is crucial to note that these claims are largely from chemical suppliers and patent literature, and in-depth, peer-reviewed studies elucidating the direct mechanisms of action of (1S,2S,3R,5S)-(+)-2,3-Pinanediol on these biological processes are currently lacking.

The most well-established biological relevance of (1S,2S,3R,5S)-(+)-2,3-Pinanediol is indirect, through its essential role in the synthesis of Bortezomib. Bortezomib functions as a potent and reversible inhibitor of the 26S proteasome, a key cellular complex responsible for the degradation of ubiquitinated proteins.[10]

The Ubiquitin-Proteasome Pathway and Bortezomib

The ubiquitin-proteasome pathway is a critical cellular process for maintaining protein homeostasis. Proteins targeted for degradation are tagged with ubiquitin molecules. The 26S proteasome recognizes and degrades these tagged proteins. In cancer cells, the proteasome is often highly active, and its inhibition can lead to the accumulation of pro-apoptotic proteins, cell cycle arrest, and ultimately, cell death.

Diagram 3: Mechanism of action of Bortezomib in the ubiquitin-proteasome pathway.

Safety and Handling

(1S,2S,3R,5S)-(+)-2,3-Pinanediol is classified as a combustible solid. Standard laboratory safety precautions should be observed when handling this compound, including the use of personal protective equipment such as safety glasses and gloves. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

(1S,2S,3R,5S)-(+)-2,3-Pinanediol is an indispensable chiral auxiliary in the pharmaceutical industry, enabling the stereoselective synthesis of complex and life-saving drugs. Its ready availability from natural sources and its high efficiency in directing stereochemistry, particularly in the formation of chiral boronic esters, have cemented its importance in drug development. This guide has provided a comprehensive overview of its properties, synthesis, and key applications, offering valuable insights for professionals in the field.

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• MDPI. (2023). Entinostat-Bortezomib Hybrids against Multiple Myeloma. Retrieved from [Link]

• Google Patents. (2019). US10457695B2 - Process for the preparation of tavaborole.

• New Drug Approvals. (2014). BORTEZOMIB, PS 341. Retrieved from [Link]

• Google Patents. (2021). US11091504B2 - Process for the preparation of tavaborole, its novel polymorphic forms and....

• ResearchGate. (2025). Asymmetric synthesis of (R)-1,3-butanediol from 4-hydroxy-2-butanone by a newly isolated strain Candida krusei ZJB-09162. Retrieved from [Link]

• Google Patents. (2012). CN102584538B - Synthesis method of chiral 2,3-pinanediol.

• MDPI. (2024). Practical Preparation of (3S)-Hydroxy-5-Phenylpentanoic Acid: Asymmetric Synthesis of (S)-Daphneolone and (S)-Dihydroyashabushiketol, and Formal Synthesis of (3S,5S)-Yashabushidiol B. Retrieved from [Link]

• PubMed. (2010). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Retrieved from [Link]

• ResearchGate. (2006). Asymmetric Synthesis and Azides. Retrieved from [Link]

• SFU Summit. (2000). Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. Retrieved from [Link]

• ResearchGate. (2008). Chiral Auxiliaries in Asymmetric Synthesis. Retrieved from [Link]

• PubMed. (2007). Effects of pH-neutral, super-oxidised solution on human dermal fibroblasts in vitro. Retrieved from [Link]

• MDPI. (2023). Synergistic Effects of Injectable Platelet-Rich Fibrin and Bioactive Peptides on Dermal Fibroblast Viability and Extracellular Matrix Gene Expression: An In Vitro Study. Retrieved from [Link]

• NIH. (2020). Differential Effects of Methoxylated p-Coumaric Acids on Melanoma in B16/F10 Cells. Retrieved from [Link]

• MDPI. (2022). Effects of pine needle essential oil on melanin synthesis in B16F10 cells and its mechanism. Retrieved from [Link]

• eScholarship. (2020). Elucidating the Role of Phosphoinositides in Melanogenesis: PIKfyve Regulates Melanogenic Processes through the Synthesis of PI(3,5)P2 and PI(5)P. Retrieved from [Link]

• ResearchGate. Melanocyte Biology. Retrieved from [Link]

• MDPI. (2024). Biological Roles of Melanin and Natural Product-Derived Approaches for Its Modulation. Retrieved from [Link]

• MDPI. (2017). Signaling Pathways in Melanogenesis. Retrieved from [Link]

• NIH. (2021). The effects of photobiomodulation on human dermal fibroblasts in vitro: A systematic review. Retrieved from [Link]

• VU Research Repository. (2023). The molecular and cellular effects of polarized photobiomodulation on human fibroblasts in vitro. Retrieved from [Link]

• ResearchGate. (2025). Design, synthesis, and biological evaluation of bone-targeted proteasome inhibitors for multiple myeloma. Retrieved from [Link]

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Mechanism of stereoselective synthesis of pinane-based diols

An In-Depth Technical Guide to the Stereoselective Synthesis of Pinane-Based Diols

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The pinane scaffold, a bicyclic monoterpene derived from α-pinene and β-pinene, serves as a foundational chiral building block in modern organic synthesis. Its rigid, sterically defined structure makes it an exceptional template for inducing stereoselectivity. Pinane-based diols, in particular, are high-value intermediates and chiral auxiliaries pivotal in the synthesis of natural products, pharmaceuticals, and advanced materials.[1][2] This guide provides a comprehensive exploration of the core mechanistic principles and field-proven protocols for the stereoselective synthesis of these diols. We will dissect the causality behind experimental choices in key synthetic transformations, including asymmetric dihydroxylation, hydroboration-oxidation, and nucleophilic additions to pinane-based ketones, offering a robust framework for researchers to design and execute highly selective syntheses.

The Strategic Importance of the Pinane Skeleton

The inherent chirality and conformational rigidity of the pinane framework are its most significant assets. Derived from readily available and renewable terpenes, α-pinene and β-pinene, it offers a cost-effective entry into the chiral pool.[1] The bicyclo[3.1.1]heptane system presents two distinct faces for chemical attack: a sterically hindered face shielded by the gem-dimethyl bridge and a more accessible, less hindered face. This pronounced steric bias is the cornerstone of diastereoselective reactions, allowing reagents to approach the molecule with a high degree of facial selectivity. This guide will focus on leveraging this intrinsic property and combining it with chiral catalysis to achieve precise control over the stereochemistry of the resulting diols.

Core Mechanisms for Stereoselective Diol Synthesis

The synthesis of pinane-based diols can be broadly categorized into two strategic approaches: functionalization of the existing double bond in pinenes or the stereoselective transformation of a carbonyl group within the pinane framework.

Stereoselective Dihydroxylation of Pinenes

The direct addition of two hydroxyl groups across the double bond of α-pinene or β-pinene is one of the most efficient routes to vicinal diols. The stereochemical outcome—syn or anti—is dictated by the chosen reagents and mechanism.

Syn-dihydroxylation, where both hydroxyl groups are added to the same face of the double bond, is typically achieved using strong oxidizing agents like osmium tetroxide (OsO₄) or potassium permanganate (KMnO₄).[3][4]

The mechanism proceeds through a concerted [3+2] cycloaddition, forming a cyclic intermediate (an osmate ester for OsO₄ or a manganate ester for KMnO₄).[5] This intermediate physically constrains the oxygen atoms to the same face of the original alkene. Subsequent hydrolysis cleaves the metal-oxygen bonds, yielding the cis-diol while retaining the stereochemistry of the addition.[3] Due to the steric hindrance from the gem-dimethyl bridge of the pinane skeleton, the reagent preferentially attacks the less hindered face of the double bond.

For achieving high enantioselectivity, the Sharpless Asymmetric Dihydroxylation is the preeminent method. This Nobel Prize-winning reaction employs a catalytic amount of OsO₄ in the presence of a chiral quinine-based ligand and a stoichiometric co-oxidant (e.g., N-methylmorpholine N-oxide, NMO, or potassium ferricyanide) to regenerate the osmium catalyst.[6][7][8]

The causality of stereoselection lies in the formation of a chiral complex between OsO₄ and the ligand. This complex creates a binding pocket that preferentially accommodates one face of the alkene over the other, directing the cycloaddition with high fidelity.[5][9] The choice of ligand dictates the facial selectivity:

• (DHQ)₂-PHAL (in AD-mix-α) typically delivers the hydroxyl groups to the "bottom" face of the alkene when drawn in a standard orientation.

• (DHQD)₂-PHAL (in AD-mix-β) delivers the hydroxyl groups to the "top" face.[6]

Diagram: Mechanism of Sharpless Asymmetric Dihydroxylation

Caption: Catalytic cycle of the Sharpless Asymmetric Dihydroxylation.

Stereoselective Hydroboration-Oxidation

This two-step process is a powerful method for the anti-Markovnikov hydration of alkenes, yielding alcohols with defined stereochemistry.[10] When applied to pinene derivatives, it produces pinanols that can be further functionalized to diols.

Step 1: Hydroboration. Borane (BH₃) or a bulky derivative like 9-borabicyclo[3.3.1]nonane (9-BBN) adds across the double bond. The reaction is a concerted syn-addition, where the boron and hydrogen atoms add to the same face of the alkene simultaneously.[11] Critically, the bulky borane reagent approaches from the less sterically hindered face of the pinene double bond, opposite the gem-dimethyl bridge.[11] This establishes the stereochemistry at the two new chiral centers.

Step 2: Oxidation. The resulting organoborane is not isolated but is treated with an oxidizing agent, typically hydrogen peroxide (H₂O₂) in a basic solution. The oxidation mechanism proceeds with retention of configuration , meaning the hydroxyl group directly replaces the boron atom.[11] The net result is the syn-addition of H and OH across the double bond.

Diagram: Hydroboration-Oxidation of α-Pinene

Caption: Stereochemical pathway of α-pinene hydroboration-oxidation.

Synthesis from Pinane-Based Ketones via Nucleophilic Addition

An alternative strategy involves starting with a ketone on the pinane framework, such as nopinone or pinocamphone, and introducing a hydroxyl group via nucleophilic addition.

Grignard reagents (R-MgX) and organolithium reagents (R-Li) are powerful nucleophiles that readily attack the electrophilic carbon of a carbonyl group.[12][13][14] The stereochemical outcome of this addition is governed by steric approach control. The nucleophile will preferentially attack from the less hindered face of the ketone. For instance, in the case of nopinone, attack generally occurs from the face opposite the gem-dimethyl bridge, leading to a predictable diastereomer of the resulting tertiary alcohol.[13][14] If the incoming nucleophile itself contains a protected hydroxyl group, a subsequent deprotection step will yield the target diol.

Validated Experimental Protocols

The trustworthiness of a synthetic method is rooted in a well-defined, reproducible protocol where the function of each component is understood.

Protocol 1: Sharpless Asymmetric Dihydroxylation of α-Pinene

• Objective: To synthesize an enantiomerically enriched pinane-2,3-diol.

• Methodology:

  • Inert Atmosphere: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet. Maintaining an inert atmosphere is crucial to prevent side reactions with atmospheric moisture and oxygen.

  • Solvent System: To the flask, add a 1:1 mixture of tert-butanol and water. This two-phase system is essential for the Sharpless AD reaction, facilitating the interaction of both organic-soluble (alkene, ligand) and water-soluble (K₃Fe(CN)₆, K₂CO₃) components.

  • Reagent Addition: Add the commercial AD-mix-β (containing (DHQD)₂-PHAL, K₃Fe(CN)₆, and K₂CO₃) to the solvent and stir until most solids are dissolved. The potassium carbonate (K₂CO₃) maintains the optimal basic pH for the catalytic cycle.

  • Cooling: Cool the reaction mixture to 0°C using an ice bath. This is a critical control step to manage the exothermicity of the reaction and enhance enantioselectivity.

  • Substrate Addition: Add α-pinene dropwise to the cooled, stirring mixture. Vigorous stirring is required to ensure adequate mixing between the aqueous and organic phases.

  • Reaction Monitoring: Allow the reaction to stir at 0°C for 18-24 hours. The progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by observing the disappearance of the α-pinene spot/peak.

  • Quenching: Upon completion, quench the reaction by adding solid sodium sulfite (Na₂SO₃) and allowing the mixture to warm to room temperature while stirring for 1 hour. This step reduces any remaining osmium species.

  • Extraction & Purification: Extract the aqueous layer multiple times with ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The crude diol is then purified by flash column chromatography on silica gel.

Protocol 2: Hydroboration-Oxidation of (-)-β-Pinene

• Objective: To synthesize (-)-cis-myrtanol with high diastereoselectivity.

• Methodology:

  • Anhydrous Conditions: Assemble a flame-dried flask under a nitrogen atmosphere. All reagents and solvents must be anhydrous, as borane reacts violently with water.

  • Hydroboration: Dissolve (-)-β-pinene in anhydrous tetrahydrofuran (THF). Cool the solution to 0°C. To this, slowly add a solution of 9-BBN in THF.[15] The use of the bulky 9-BBN reagent significantly enhances regioselectivity for the terminal double bond. Allow the reaction to stir at room temperature for 4-6 hours.

  • Oxidation: Cool the mixture back to 0°C. Cautiously and sequentially add ethanol, 6M sodium hydroxide (NaOH) solution, and finally, 30% hydrogen peroxide (H₂O₂) dropwise, ensuring the internal temperature does not exceed 25°C. The H₂O₂ is highly corrosive and a strong oxidant; careful addition is a critical safety and control measure.

  • Work-up: After stirring for several hours at room temperature, saturate the aqueous layer with potassium carbonate to facilitate phase separation.

  • Purification: Separate the organic layer and extract the aqueous layer with diethyl ether. The combined organic extracts are washed, dried, and concentrated. The resulting alcohol is purified by chromatography or distillation.

Diagram: General Experimental Workflow for Diol Synthesis

Caption: A self-validating workflow for pinane-diol synthesis.

Comparative Analysis of Synthetic Methods

The choice of synthetic route depends on the desired stereochemistry, the available starting material, and scalability considerations.

Method	Starting Material	Key Reagents	Stereoselectivity	Advantages	Limitations
Sharpless AD	α-Pinene, β-Pinene	OsO₄ (cat.), Chiral Ligand, NMO or K₃Fe(CN)₆	Excellent enantioselectivity (>95% ee typical)[6]	Highly predictable and reliable for enantioselective syn-diols. Commercial kits (AD-mix) available.	Osmium tetroxide is highly toxic and expensive. Reaction can be slow.
KMnO₄ Dihydroxylation	α-Pinene, β-Pinene	Cold, dilute, basic KMnO₄	Good diastereoselectivity for syn-diol	Inexpensive reagents. Operationally simple.	Moderate yields. Over-oxidation to keto-acids is a common side reaction.[3] Not enantioselective.
Hydroboration-Oxidation	Pinene derivatives	1. BH₃ or 9-BBN; 2. H₂O₂, NaOH	Excellent diastereoselectivity based on steric approach[11][15]	High yields and predictability. Anti-Markovnikov selectivity is useful.	Requires strictly anhydrous conditions. Borane reagents are pyrophoric. Not directly a diol synthesis.
Grignard Addition	Nopinone, Pinocamphone	R-MgX, then H₃O⁺ work-up	Good diastereoselectivity based on steric approach[14]	Versatile for creating tertiary alcohols. Wide range of R-groups can be introduced.	Requires strictly anhydrous conditions. Not directly a vicinal diol synthesis.

Conclusion

The stereoselective synthesis of pinane-based diols is a well-established yet continually evolving field. Mastery of the subject requires a deep, mechanistic understanding of how the inherent steric and electronic properties of the pinane scaffold can be harnessed and amplified by carefully chosen reagents and reaction conditions. Methods like the Sharpless Asymmetric Dihydroxylation provide unparalleled control over enantioselectivity for vicinal diols, while hydroboration-oxidation and nucleophilic additions offer robust, diastereoselective routes to other diol isomers. By understanding the causality behind each protocol—from the role of a chiral ligand to the necessity of anhydrous conditions—researchers can confidently and efficiently synthesize these valuable chiral building blocks for applications ranging from asymmetric catalysis to the development of next-generation therapeutics.

References

• Fülöp, F., & Lázár, L. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry, 17, 982–990. [Link]

• Lázár, L., et al. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. ResearchGate. [Link]

• Fülöp, F., & Lázár, L. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. JYX. [Link]

• ResearchGate. Pinane-based structurally modified diols 12-20. ResearchGate. [Link]

• The Organic Chemistry Tutor. (2021). Ozonolysis of Alkenes | Mechanism, Products & Retrosynthesis Explained. YouTube. [Link]

• Chemistry Steps. Syn Dihydroxylation of Alkenes with KMnO4 and OsO4. Chemistry Steps. [Link]

• Kobler, C., & Effenberger, F. (2005). Stereoselective synthesis of cis-p-menth-8-ene-1,7-diol, cis-p-menthane-1,7-diol, and cis-p-menthane-1,7,8-triol. Chemistry, 11(9), 2783-7. [Link]

• GG CHEMS. (2020). Cis & Trans Diol Synthesis & Other Epoxide Ring-Openings. YouTube. [Link]

• Al-Abri, M. A., et al. (2023). Theoretical Study of Hydroxylation of α- and β-Pinene by a Cytochrome P450 Monooxygenase Model. National Center for Biotechnology Information. [Link]

• Frelek, J., et al. (2017). Hydroboration-Oxidation of (±)-(1α,3α,3aβ,6aβ)-1,2,3,3a,4,6a-Hexahydro-1,3-pentalenedimethanol and Its O-Protected Derivatives: Synthesis of New Compounds Useful for Obtaining (iso)Carbacyclin Analogues and X-ray Analysis of the Products. National Center for Biotechnology Information. [Link]

• Crounse, K. R., et al. (2019). Ozonolysis reaction of α-pinene. ResearchGate. [Link]

• Wikipedia. Sharpless asymmetric dihydroxylation. Wikipedia. [Link]

• Malecha, K. C., & Nizkorodov, S. A. (2021). Stability of α-Pinene and d-Limonene Ozonolysis Secondary Organic Aerosol Compounds Toward Hydrolysis and Hydration. University of California, Irvine. [Link]

• Chemistry LibreTexts. (2020). 11.11: Hydroboration–Oxidation. Chemistry LibreTexts. [Link]

• Erman, M. B. (2008). Chemistry around pinene and pinane: a facile synthesis of cyclobutanes and oxatricyclo-derivative of pinane from cis- and trans-pinanols. Chemistry & Biodiversity, 5(5), 901-9. [Link]

• ResearchGate. Applications of sharpless asymmetric dihydroxylation in the total synthesis of natural products. ResearchGate. [Link]

• Al-Abri, M. A., et al. (2023). Theoretical Study of Hydroxylation of α- and β-Pinene by a Cytochrome P450 Monooxygenase Model. ResearchGate. [Link]

• Yi, X., Xu, S., & Zhao, Z. (2018). Progress on Preparation and Application of p-Menthane-1,8-diol monohydrate. Atlantis Press. [Link]

• Ashenhurst, J. (2013). Hydroboration Oxidation of Alkenes. Master Organic Chemistry. [Link]

• Chemistry LibreTexts. (2020). 9.13: Dihydroxylation of Alkenes. Chemistry LibreTexts. [Link]

• Ehn, M., et al. (2022). Ozonolysis of α-Pinene and Δ3-Carene Mixtures: Formation of Dimers with Two Precursors. ACS Earth and Space Chemistry, 6(12), 3025-3033. [Link]

• The Organic Chemistry Tutor. (2015). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. YouTube. [Link]

• Dove, A. P., & Gregory, A. (2018). Oxidation of Monoterpenes to Form Diols and Triols: A Versatile Toolbox for Polymer Synthesis. ResearchGate. [Link]

• Ehn, M., et al. (2022). Ozonolysis of α-Pinene and Δ3-Carene Mixtures: Formation of Dimers with Two Precursors. ACS Publications. [Link]

• Organic Syntheses. Organic Syntheses Procedure. Organic Syntheses. [Link]

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• Chegg. (2020). Solved The Grignard Reaction: Synthesis of 1,2-diphenyl-1. Chegg.com. [Link]

• Myers, A. G. Sharpless Asymmetric Dihydroxylation Reaction. Andrew G. Myers Research Group, Harvard University. [Link]

• Lázár, L., et al. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. SZTE Publicatio Repozitórium. [Link]

• van der Pijl, F., et al. (2016). Selective Hydroboration–Oxidation of Terminal Alkenes under Flow Conditions. Synlett, 27(11), 1731-1734. [Link]

• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• Siddiqui, H., et al. (2022). Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. PubMed Central. [Link]

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• Lázár, L., et al. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. PubMed. [Link]

• Wang, Y., et al. (2024). Design, synthesis, and evaluation of novel pinane-based thiazolidione derivatives with anti-glioblastoma activity. National Center for Biotechnology Information. [Link]

• Jasperse, C. Grignard Reaction. North Dakota State University. [Link]

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The Pinanediol Paradigm: A Technical Guide to Asymmetric Boron Synthesis

Executive Summary

In the landscape of organoboron chemistry, Pinanediol stands as the definitive chiral auxiliary that bridged the gap between academic curiosity and industrial-scale drug manufacturing. Before its introduction by Donald S. Matteson in 1980, the stereocontrolled formation of carbon-boron bonds was a formidable challenge. The discovery that this rigid, bicyclic diol could direct the stereochemistry of homologation reactions with near-perfect diastereoselectivity revolutionized the field.

This guide provides a rigorous technical analysis of pinanediol, from its synthesis and mechanistic function in the Matteson Homologation to its critical role in the production of the proteasome inhibitor Bortezomib (Velcade) .

Part 1: The Genesis and Structural Mechanics

The Historical Pivot (1980)

Prior to 1980, organoboron synthesis was largely racemic. The pivotal moment occurred when Donald S. Matteson and R. Ray published their findings in J. Am. Chem. Soc., demonstrating that boronic esters derived from (+)-pinanediol could direct the addition of (dichloromethyl)lithium with high stereocontrol.

Why Pinanediol? (The "Rigidity" Factor)

Pinanediol is derived from

-pinene. Its effectiveness as a chiral auxiliary stems from two thermodynamic properties:

• C2-Symmetry Approximation: While not C2-symmetric like tartrates, the bicyclic terpene skeleton provides a sterically differentiated face that shields the boron atom.

• Rigidity: Unlike ethylene glycol or pinacol, the pinane backbone is fused and rigid. This prevents conformational flexibility in the "ate" complex intermediate, locking the transition state into a single geometry that favors specific migration.

Synthesis of (+)-Pinanediol

The synthesis of high-purity pinanediol is the first step in any high-fidelity boron workflow. It is typically produced via the oxidation of (+)-

-pinene.[1]

Figure 1: Synthesis Pathway of (+)-Pinanediol

Caption: Stereoselective syn-dihydroxylation of alpha-pinene using catalytic Osmium Tetroxide.

Protocol 1: Catalytic Upjohn Dihydroxylation

• Reagents: (+)-

  -Pinene (1.0 eq), OsO (0.2 mol%), N-Methylmorpholine N-oxide (NMO) (1.1 eq), Acetone/Water (10:1).

• Procedure:

  • Safety: OsO

    is volatile and highly toxic (causes blindness). All operations must occur in a well-ventilated fume hood using double gloves.

  • Dissolve

    -pinene in acetone/water.

  • Add NMO (co-oxidant regenerates the Os(VIII) species).

  • Add OsO

    solution dropwise at 0°C.

  • Allow to warm to RT and stir for 12–24 hours.

  • Quench: Add saturated NaHSO

    to reduce residual osmium (solution turns black/brown).

  • Extraction: Extract with EtOAc, wash with brine, dry over MgSO

    .

  • Purification: Recrystallize from hexane/EtOAc. Pinanediol crystallizes as white needles.

Part 2: The Matteson Homologation (Technical Deep Dive)

The Matteson Homologation is the insertion of a methylene group (usually functionalized with a halide) into the carbon-boron bond.

The Mechanism

The reaction proceeds via a borate "ate" complex . The crucial insight by Matteson was the use of Zinc Chloride (ZnCl

) .

• Without ZnCl

  : The reaction is sluggish and diastereoselectivity is moderate (~90:10 dr).

• With ZnCl

  : The Lewis acid chelates the chlorine on the migrating carbon, turning it into a better leaving group and organizing the transition state.[2] Diastereoselectivity typically exceeds 99:1 dr .

Figure 2: The Matteson Homologation Cycle

Caption: ZnCl2-catalyzed migration mechanism ensuring high diastereoselectivity in homologation.

Critical Experimental Parameters

Parameter	Specification	Causality / Rationale
Temperature	-100°C to -78°C	LiCHCl is thermally unstable. It decomposes to carbene (:CHCl) above -60°C, killing the reaction.
Solvent	THF / DCM	THF coordinates Li, but DCM is the reactant source. A mixture is often used.
Lewis Acid	Anhydrous ZnCl	Must be fused/dried. Water kills the Lewis acidity and hydrolyzes the ester.
Reaction Time	0.5h to 12h	Migration rate depends on steric bulk of the 'R' group.

Part 3: From Bench to Bedside (The Bortezomib Application)

Bortezomib (Velcade) is the first therapeutic proteasome inhibitor.[3] Its structure contains a boronic acid that reversibly binds the threonine residue of the 26S proteasome. The synthesis of Bortezomib is the industrial "killer app" for pinanediol.

The Synthetic Logic

The drug requires a specific stereocenter at the alpha-position to the boron. The Matteson homologation allows the installation of the leucine side chain with precise stereocontrol, followed by displacement of the chloride with a nitrogen nucleophile (LHMDS) to form the amino-boronate.

Figure 3: Bortezomib Synthesis Flow

Caption: Industrial workflow for Bortezomib utilizing the Matteson Homologation for chirality.

Part 4: The "Velcro" Problem (Cleavage Strategies)

A major technical hurdle with pinanediol is its stability. It binds to boron so tightly that standard hydrolysis (acid/base) often fails or requires conditions that destroy the rest of the molecule.

Why is it so stable?

The pinanediol-boron complex benefits from the chelate effect and the hydrophobic shielding of the terpene backbone, making the boron center less accessible to water attack.

Proven Deprotection Protocols

Based on the work of Coutts and Adams (1994), two methods are dominant:

Method A: Transesterification (The "Gentle" Route)

• Reagent: Phenylboronic acid (PhB(OH)

  ).

• Mechanism: Equilibrium driven. PhB(OH)

  has a higher affinity for the diol than the alkyl boronic acid does.

• Protocol:

  • Dissolve Pinanediol-Ester in a biphasic mixture of Ether/Water (or Hexane/Water).

  • Add excess Phenylboronic acid (2–5 eq).

  • Stir vigorously. The pinanediol transfers to the phenylboron (forming Ph-B-Pinanediol), which is organic soluble.

  • The desired free boronic acid (R-B(OH)

    ) partitions into the aqueous phase.

  • Separate layers and lyophilize the aqueous phase.

Method B: Boron Trichloride Cleavage (The "Nuclear" Option)

• Reagent: BCl

  (1M in DCM).

• Mechanism: Lewis acid exchange.

• Protocol:

  • Cool Pinanediol-Ester in DCM to -78°C.

  • Add BCl

    (3–4 eq).

  • Warm to 0°C.

  • Quench with water.

  • Caution: This removes acid-labile protecting groups (Boc, tBu) elsewhere in the molecule.

References

• Matteson, D. S., & Ray, R. (1980).[4] Directed chiral synthesis with pinanediol boronic esters.[4][5] Journal of the American Chemical Society, 102(25), 7590–7591. [Link]

• Matteson, D. S., & Majumdar, D. (1980). Homologation of boronic esters to alpha-chloro boronic esters. Journal of the American Chemical Society, 102(25), 7588–7590. [Link]

• Matteson, D. S., & Sadhu, K. M. (1983). Boronic ester homologation with 99% chiral selectivity and its use in the synthesis of insect pheromones. Journal of the American Chemical Society, 105(7), 2077–2078. [Link]

• Coutts, S. J., Adams, J., Krolikowski, D., & Snow, R. J. (1994).[5][6] Two Efficient Methods for the Cleavage of Pinanediol Boronate Esters Yielding the Free Boronic Acids. Tetrahedron Letters, 35(29), 5109-5112. [Link]

• Adams, J., et al. (1998).[4] Proteasome Inhibitors: A Novel Class of Potent and Effective Antitumor Agents. Cancer Research, 59, 2615-2622. [Link]

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Protocols & Analytical Methods

Asymmetric Synthesis Using 2,3-Pinanediol: Application Note &amp; Protocols

Executive Summary

In the landscape of asymmetric synthesis, 2,3-pinanediol stands as a premier chiral auxiliary, particularly within organoboron chemistry.[1] Unlike transient chiral ligands used in transition metal catalysis, 2,3-pinanediol forms thermodynamically stable boronic esters that direct stereoselectivity through substrate control.

This Application Note focuses on the Matteson Asymmetric Homologation , the gold-standard methodology for iterative carbon chain extension with high stereocontrol (

> 98%). We provide validated protocols for the synthesis of chiral -halo boronic esters—key intermediates in the manufacturing of proteasome inhibitors like Bortezomib (Velcade®).

Key Advantages of 2,3-Pinanediol[2]

• Rigid Bicyclic Framework: The pinane backbone creates a highly differentiated steric environment, blocking one face of the boron atom effectively.

• Iterative Capability: The auxiliary remains attached during homologation, allowing for sequential installation of multiple stereocenters.

• Crystalline Intermediates: Many pinanediol esters are crystalline, enabling optical purification via recrystallization rather than expensive chromatography.

Mechanistic Insight: The Matteson Homologation

The efficacy of 2,3-pinanediol relies on the formation of a boronic ester that undergoes nucleophilic attack by a carbenoid (typically dichloromethyllithium).[2] The critical stereodefining step is the 1,2-migration of the alkyl group from boron to the adjacent carbon.

The Stereocontrol Model

When (dichloromethyl)lithium attacks the pinanediol boronate, it forms a metastable "ate" complex. The rigid pinanediol moiety forces the dichloromethyl group to adopt a specific conformation to minimize steric clash. Upon activation by a Lewis acid (ZnCl

), the alkyl group migrates with inversion of configuration at the migration terminus, displacing a chloride ion.

Pathway Visualization

The following diagram illustrates the catalytic cycle and the stereochemical outcome.

Figure 1: Mechanistic flow of the Matteson Asymmetric Homologation. The zinc-mediated rearrangement is the critical stereodefining event.

Experimental Protocols

Protocol A: Preparation of (S)-Pinanediol Phenylboronate

Pre-requisite for homologation. This step installs the auxiliary.

Materials:

• Phenylboronic acid (1.0 equiv)

• (1S, 2S, 3R, 5S)-(+)-2,3-Pinanediol (1.05 equiv)

• Solvent: Anhydrous Toluene or Diethyl Ether

• Drying Agent: MgSO

  (or Dean-Stark apparatus)[3]

Procedure:

• Dissolution: In a flame-dried round-bottom flask under Argon, dissolve phenylboronic acid (10 mmol) in anhydrous ether (50 mL).

• Addition: Add (+)-2,3-pinanediol (10.5 mmol). The reaction is slightly exothermic.

• Stirring: Stir at room temperature for 2–4 hours. Monitor by TLC (pinanediol esters are less polar than free diols).

• Workup: Wash the organic layer with water (2 x 20 mL) and brine (20 mL) to remove excess diol.

• Drying: Dry over MgSO

  , filter, and concentrate in vacuo.

• Purification: The resulting oil often crystallizes upon standing or can be used directly (Yield >95%).

Protocol B: The Matteson Homologation (Synthesis of -Chloro Boronic Ester)

The critical C-C bond forming step.

Safety Note: Dichloromethyllithium is thermally unstable. Maintain temperatures strictly below -78°C during generation.

Materials:

• (S)-Pinanediol Phenylboronate (from Protocol A)

• Dichloromethane (CH

  Cl ) (anhydrous, 3.0 equiv)

• n-Butyllithium (n-BuLi) (1.2 equiv, 2.5 M in hexanes) or LDA

• Zinc Chloride (ZnCl

  ) (anhydrous, 0.5–1.0 equiv)

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Reagent Preparation (In Situ):

  • Charge a reaction vessel with anhydrous THF and CH

    Cl under Argon.

  • Cool to -100°C (using EtOH/liquid N

    bath) or -78°C (Acetone/Dry Ice) if using LDA.

  • Add n-BuLi dropwise down the side of the flask to generate LiCHCl

    . Stir for 10–20 min.

• Substrate Addition:

  • Dissolve the Pinanediol Boronate in minimal THF.

  • Add dropwise to the LiCHCl

    solution at -78°C.

  • Stir for 1 hour at -78°C to ensure formation of the "ate" complex.

• Zinc Promotion (The "Matteson Modification"):

  • Crucial Step: Prepare a solution of anhydrous ZnCl

    in THF (or use 1.0 M commercial solution). Note: Fused ZnCl is preferred to eliminate trace water.

  • Add the ZnCl

    solution to the reaction mixture at -78°C.

• Rearrangement:

  • Allow the reaction to warm slowly to 0°C or room temperature over 2–4 hours. The rearrangement occurs during this warming phase.

• Workup:

  • Quench with saturated NH

    Cl solution.

  • Extract with Et

    O or EtOAc.

  • Concentrate to yield the

    -chloro boronic ester.[4]

• Analysis: Check diastereomeric excess (

  ) via H NMR. The methine proton to boron is diagnostic.

Case Study: Synthesis of Bortezomib Intermediate

Bortezomib (Velcade) synthesis utilizes this chemistry to install the chiral center in the leucine analog portion.

Workflow Visualization:

Figure 2: Industrial workflow for Bortezomib synthesis utilizing the pinanediol auxiliary for stereochemical installation.

Recovery of 2,3-Pinanediol

One economic drawback of pinanediol is its cost. Efficient recovery is essential for process viability.

Method: Diethanolamine (DEA) Transesterification Hydrolysis of pinanediol esters is kinetically slow due to steric bulk. Transesterification is the preferred route.

• Dissolution: Dissolve the crude pinanediol boronate product in Et

  O or CH Cl .

• Add DEA: Add 1.0–1.1 equivalents of diethanolamine.

• Precipitation: Stir at room temperature. The boronic acid forms a stable, insoluble complex with DEA (boronate zwitterion).

• Filtration: Filter the solid DEA-boronate.

• Recovery: The filtrate contains the free 2,3-pinanediol. Wash with dilute acid/brine, dry, and concentrate to recover the auxiliary (typically >90% recovery).

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Low Diastereoselectivity (<90% de)	Temperature spike during LiCHCl addition.	Ensure internal probe monitors temp. Keep < -78°C. Add n-BuLi slower.
Low Yield	Wet ZnCl quenching the "ate" complex.	Fuse ZnCl under high vacuum with a heat gun before dissolving in THF.
Incomplete Conversion	"Ate" complex formation too slow.	Increase time at -78°C before adding ZnCl . Ensure reagents are fresh.
Epimerization	Over-warming during rearrangement.	Do not heat above RT. Monitor reaction progress strictly.
Product Decomposition	Silica gel acidity.	Pinanediol esters can be sensitive.[3] Use neutralized silica (1% Et N) or recrystallize.

References

• Matteson, D. S., & Majumdar, D. (1980). Homologation of boronic esters to alpha-chloro boronic esters. Journal of the American Chemical Society, 102(25), 7588–7590.

• Matteson, D. S., & Ray, R. (1980). Directed chiral synthesis with pinanediol boronic esters. Journal of the American Chemical Society, 102(25), 7590–7591.

• Matteson, D. S. (2013). Boronic Esters in Stereoselective Synthesis. Tetrahedron, 45(7), 1859-1885.

• Adams, J., et al. (1998). Proteasome Inhibitors: A Novel Class of Potent and Effective Antitumor Agents. Cancer Research, 59, 2615.

• BenchChem. (2025).[4] Application Notes: The Use of (+)-Pinanediol in Asymmetric Synthesis.

• Sigma-Aldrich. (2023). Product Specification: (1S,2S,3R,5S)-(+)-2,3-Pinanediol.[5][6]

Sources

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• 6. mdpi.com [mdpi.com]

The Crucial Role of 2,3-Pinanediol in the Stereoselective Synthesis of Bortezomib: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Stereochemistry in Bortezomib's Therapeutic Action

Bortezomib, marketed as Velcade®, is a first-in-class proteasome inhibitor that has revolutionized the treatment of multiple myeloma and mantle cell lymphoma.[1] Its therapeutic efficacy is intrinsically linked to its specific three-dimensional structure. The molecule possesses a critical chiral center at the boron-bearing carbon of its L-boronoleucine unit. The precise stereochemistry at this center is paramount for its potent and selective inhibition of the 26S proteasome. Consequently, the asymmetric synthesis of Bortezomib, ensuring the correct stereoisomer is produced, is a cornerstone of its manufacturing process. This guide provides an in-depth exploration of the use of (1S,2S,3R,5S)-(+)-2,3-pinanediol as a chiral auxiliary in achieving the high stereoselectivity required for the synthesis of Bortezomib.

The Lynchpin of Asymmetric Induction: (1S,2S,3R,5S)-(+)-2,3-Pinanediol

The synthesis of Bortezomib hinges on the strategic use of a chiral auxiliary to direct the stereochemical outcome of a key bond-forming reaction. (1S,2S,3R,5S)-(+)-2,3-pinanediol, a readily available chiral diol derived from the pinenes, serves as this crucial component.[2] It functions by temporarily bonding to the boron atom of an achiral starting material, isobutylboronic acid, to form a chiral pinanediol boronic ester. This ester then undergoes a diastereoselective homologation reaction, where the rigid, bicyclic structure of the pinanediol auxiliary effectively shields one face of the molecule, directing the addition of a one-carbon unit to the other face with high precision.[2][3] This process, a cornerstone of Matteson's boronic ester chemistry, establishes the desired stereocenter.[4][5]

The choice of (+)-pinanediol is deliberate; its specific stereochemistry leads to the formation of the desired (R)-configured α-amino boronic acid precursor required for Bortezomib.[6] The high diastereoselectivities, often exceeding 95:5, achieved in this step are a testament to the effectiveness of pinanediol as a chiral director.[7]

Synthetic Workflow Overview

The synthesis of Bortezomib utilizing 2,3-pinanediol can be conceptualized as a multi-stage process that meticulously builds the final molecule while preserving the crucial stereochemistry. The overall workflow is depicted below:

Caption: Overall synthetic workflow for Bortezomib using 2,3-pinanediol.

Detailed Experimental Protocols

Protocol 1: Synthesis of (S)-Pinanediol Isobutylboronate

This initial step involves the esterification of isobutylboronic acid with the chiral auxiliary, (+)-2,3-pinanediol.

Materials:

• Isobutylboronic acid

• (1S,2S,3R,5S)-(+)-2,3-Pinanediol

• Toluene

• Magnesium sulfate (anhydrous)

Procedure:

• A solution of isobutylboronic acid (1.0 eq) and (+)-2,3-pinanediol (1.05 eq) in toluene is heated to reflux with a Dean-Stark apparatus to remove water.

• The reaction is monitored by TLC or GC until the starting materials are consumed.

• The reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure.

• The crude product is typically used in the next step without further purification.

Causality: The azeotropic removal of water drives the equilibrium of the esterification reaction towards the formation of the pinanediol boronic ester. Using a slight excess of the diol can help ensure complete conversion of the boronic acid.

Protocol 2: Matteson Homologation for the Synthesis of (αR)-Pinanediol-1-chloro-3-methylbutane-1-boronate

This is the critical stereochemistry-defining step. The reaction must be carried out under anhydrous conditions and at very low temperatures to ensure high diastereoselectivity.[8][9]

Materials:

• (S)-Pinanediol isobutylboronate

• Dichloromethane (DCM)

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Anhydrous zinc chloride (ZnCl₂)

Procedure:

• A solution of anhydrous THF and DCM (1.2 eq) is cooled to -100 °C under an inert atmosphere (e.g., Argon).[9]

• n-BuLi (1.2 eq) is added dropwise, maintaining the temperature at -100 °C, to generate dichloromethyllithium in situ.[9]

• A solution of (S)-Pinanediol isobutylboronate (1.0 eq) in anhydrous THF is then added slowly to the reaction mixture.

• The mixture is stirred at -100 °C for approximately one hour.[9]

• A solution of anhydrous ZnCl₂ (2.0 eq) in THF is added dropwise. The presence of a Lewis acid like zinc chloride has been shown to enhance both the yield and diastereoselectivity of the rearrangement.[2][9]

• The reaction mixture is allowed to warm slowly to room temperature and stirred overnight.[9]

• The reaction is quenched with a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to yield the crude α-chloro boronic ester. This product is often used directly in the subsequent step.

Mechanism of Stereoselection:

Caption: Mechanism of the Matteson homologation.

Protocol 3: Synthesis of (αR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt

The chloro group is displaced with an amino group, followed by deprotection and salt formation to yield a stable, crystalline intermediate.[6][10][11][12]

Materials:

• (αR)-Pinanediol-1-chloro-3-methylbutane-1-boronate

• Lithium hexamethyldisilazide (LiHMDS) in THF

• Trifluoroacetic acid (TFA)

• Anhydrous THF

Procedure:

• A solution of the crude α-chloro boronic ester (1.0 eq) in anhydrous THF is cooled to -78 °C under an inert atmosphere.

• A solution of LiHMDS (1.1 eq) in THF is added slowly.[13]

• The reaction is stirred at -78 °C for 1 hour, then allowed to warm to room temperature and stirred for an additional 2 hours.[13]

• The reaction is quenched with water, and the product is extracted with an organic solvent.

• The organic layer is dried and concentrated. The resulting N-silylated intermediate is then treated with trifluoroacetic acid to cleave the silyl protecting group and form the trifluoroacetate salt.

• The product, (1R)-(S)-Pinanediol 1-ammoniumtrifluoroacetate-3-methylbutane-1-boronate, can be purified by recrystallization.[14]

Protocol 4: Peptide Coupling and Formation of Bortezomib-Pinanediol

The chiral aminoboronate intermediate is sequentially coupled with Boc-L-phenylalanine and then pyrazine-2-carboxylic acid.

Materials:

• (αR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate TFA salt

• Boc-L-phenylalanine

• Pyrazine-2-carboxylic acid

• Coupling agents (e.g., TBTU, HATU, or EDC)[1][15]

• Base (e.g., DIPEA or N-methylmorpholine)

• Solvent (e.g., DMF or DCM)

• Acid for Boc deprotection (e.g., HCl in dioxane or TFA)

Procedure (Convergent Approach Example): [1][15]

• First Coupling: To a solution of (αR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate TFA salt (1.0 eq) and Boc-L-phenylalanine (1.05 eq) in DCM, add DIPEA (3.0 eq) and TBTU (1.1 eq) at 0 °C. Allow the reaction to warm to room temperature and stir until completion.

• Work-up: Wash the reaction mixture with aqueous acid (e.g., 1% H₃PO₄), aqueous base (e.g., 2% K₂CO₃), and brine.[16] Dry the organic layer and concentrate to obtain the Boc-protected dipeptide boronic ester.

• Boc Deprotection: Dissolve the dipeptide in a suitable solvent and treat with an excess of acid (e.g., 4M HCl in dioxane) to remove the Boc protecting group. Concentrate to obtain the amine salt.

• Second Coupling: Couple the resulting dipeptide amine salt with pyrazine-2-carboxylic acid using similar coupling conditions as the first step to yield Bortezomib-pinanediol.[1]

Protocol 5: Deprotection to Yield Bortezomib

The final step is the cleavage of the pinanediol chiral auxiliary to unmask the boronic acid functionality.

Materials:

• Bortezomib-pinanediol

• Isobutylboronic acid

• n-Heptane

• Methanol

• Aqueous HCl

Procedure:

• A biphasic mixture of Bortezomib-pinanediol in n-heptane and aqueous methanol containing isobutylboronic acid (as a scavenger for the pinanediol) and HCl is stirred vigorously at room temperature.[1]

• The transesterification reaction is monitored for the disappearance of the starting material.

• Upon completion, the layers are separated. The aqueous layer containing Bortezomib is washed with n-heptane to remove the newly formed pinanediol isobutylboronate.

• The aqueous layer is then carefully basified and the Bortezomib is extracted with an organic solvent.

• The organic extracts are dried and concentrated. The crude Bortezomib is then typically purified by recrystallization to yield the final product, often as its trimeric boroxine anhydride.[1]

Data Summary

Step	Intermediate	Key Reagents	Typical Diastereomeric Excess (de) / Yield
Esterification	(S)-Pinanediol Isobutylboronate	(+)-2,3-Pinanediol, Isobutylboronic acid	Quantitative
Matteson Homologation	(αR)-Pinanediol-1-chloro-3-methylbutane-1-boronate	LiCHCl₂, ZnCl₂	>95% de
Amination & Salt Formation	(αR)-Pinanediol-1-amino-3-methylbutane-1-boronate TFA salt	LiHMDS, TFA	Good to excellent yields over two steps
Peptide Couplings	Bortezomib-pinanediol	Boc-L-Phe, Pyrazine-2-carboxylic acid, TBTU	High yields, minimal racemization with TBTU[1]
Deprotection	Bortezomib	Isobutylboronic acid, HCl	High yields after recrystallization

Conclusion

The use of (1S,2S,3R,5S)-(+)-2,3-pinanediol as a chiral auxiliary is a robust and highly effective strategy for the asymmetric synthesis of Bortezomib. The Matteson homologation of the pinanediol boronic ester intermediate allows for the precise installation of the critical stereocenter with excellent diastereoselectivity. The subsequent peptide couplings and final deprotection step provide an efficient route to this vital anticancer therapeutic. The protocols outlined in this guide, grounded in established chemical principles, provide a framework for the successful synthesis of Bortezomib in a research or drug development setting.

References

• Kazmaier, U. (2023).
• Millennium Pharmaceuticals, Inc. (2009). Methods for preparing bortezomib and intermediates used in its manufacture. (WO2009004350A1).
• Teva Pharmaceutical Industries Ltd. (2013). Process for preparing and purifying bortezomib. (US8497374B2).
• Pu, Y., et al. (2009). A convergent approach to synthesis of bortezomib: the use of TBTU suppresses racemization in the fragment condensation. Tetrahedron Letters, 50(35), 4104-4106.
• Hanmi Pharm. Co., Ltd. (2015). Manufacturing method for Bortezomib and new intermediate thereof. (KR20150066724A).

• New Drug Approvals. (2014, March 5). Bortezomib, PS 341. [Link]

• Berionni, G., et al. (2012). Examination of pinanediol–boronic acid ester formation in aqueous media: relevance to the relative stability of trigonal and tetrahedral boronate esters. Organic & Biomolecular Chemistry, 10(44), 8877-8885.
• Andler, O., & Kazmaier, U. (2023). Stereoselective synthesis of five- and six-membered carbocycles via Matteson homologation/ring closing metathesis. Organic Chemistry Frontiers, 10(11), 2736-2742.

• Pharmaffiliates. (n.d.). (αR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt. Retrieved February 2, 2026, from [Link]

• Benoiton, N. L., et al. (1993). tert-Butoxycarbonylation of Amino Acids and their Derivatives: N-tert-Butoxycarbonyl-l-phenylalanine. Organic Syntheses, 71, 234.
• Morken, J. P., et al. (2024). Iterative Catalyst-Controlled Diastereoselective Matteson Homologations Enables the Selective Synthesis of Benzestrol Isomers. Journal of the American Chemical Society, 146(43), 28863–28870.
• Millennium Pharmaceuticals, Inc. (2011). Synthesis of Bortezomib. (EP2377868A1).
• Venuti, M. C., et al. (1988). benzyloxycarbonyl-l-alanyl-l-cysteine methyl ester. Organic Syntheses, 66, 167.
• Kabalka, G. W., et al. (2011). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. Organic letters, 13(19), 5028–5030.
• Aggarwal, V. K., et al. (2014). Regio‐ and Stereoselective Homologation of 1,2‐Bis(Boronic Esters): Stereocontrolled Synthesis of 1,3‐Diols and Sch 725674.
• Dennis, C. R., & Aggarwal, V. K. (2020). Synthesis of Cyclopropyl Pinacol Boronic Esters from Dibromocyclopropanes. The Journal of Organic Chemistry, 85(15), 9879–9886.

• ChemBK. (2024, April 10). (1R)-(S)-Pinanediol 1-Ammonium trifluoroacetate-3-Methylbutane-1-BORONATE. Retrieved February 2, 2026, from [Link]

• Tradeindia. (n.d.). (1r)-(s)-pinanediol 1-ammonium Trifluoroacetate-3-methylbutane-1-boronate Application: Pharmaceutical Industry at Best Price in Ahmedabad | Shreyaa Medilife. Retrieved February 2, 2026, from [Link]

• LookChem. (n.d.). (1R)-(S)-Pinanediol 1-ammonium trifluoroacetate-3-methylbutane-1-boronate CAS NO.179324-87-9. Retrieved February 2, 2026, from [Link]

Sources

• 1. luxembourg-bio.com [luxembourg-bio.com]
• 2. mdpi.com [mdpi.com]
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• 4. US8497374B2 - Process for preparing and purifying bortezomib - Google Patents [patents.google.com]
• 5. Iterative Catalyst-Controlled Diastereoselective Matteson Homologations Enables the Selective Synthesis of Benzestrol Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Regio‐ and Stereoselective Homologation of 1,2‐Bis(Boronic Esters): Stereocontrolled Synthesis of 1,3‐Diols and Sch 725674 - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. (1R)-(S)-Pinanediol 1-ammonium trifluoroacetate-3-methylbutane-1-boronate, CasNo.179324-87-9 SHANGHAI T&W PHARMACEUTICAL CO., LTD. China (Mainland) [xiarui.lookchem.com]
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• 16. WO2009004350A1 - Methods for preparing bortezomib and intermediates used in its manufacture - Google Patents [patents.google.com]

Precision Engineering of Chiral Centers: The 2,3-Pinanediol Platform

Application Note & Protocol Guide

Executive Summary

In the landscape of asymmetric synthesis, (+)- or (-)-2,3-pinanediol stands as a premier chiral auxiliary for organoboron chemistry. Unlike the achiral pinacol or the flexible ethylene glycol, pinanediol leverages the rigid, bicyclic terpene framework of

-pinene to impose a highly ordered steric environment around the boron atom.

This guide details the application of 2,3-pinanediol in its most powerful utility: The Matteson Asymmetric Homologation . We provide a field-tested protocol for iterative chain extension, a mechanistic breakdown of the stereoselectivity, and a critical workflow for the recovery of this valuable auxiliary.

Structural & Mechanistic Basis[1]

The efficacy of 2,3-pinanediol stems from its

-symmetric, rigid bicyclic backbone. When esterified with a boronic acid, the pinane skeleton shields one face of the boron atom, directing nucleophilic attack with exceptional fidelity.

The "Butterfly" Effect in Boronate Complexes

In the Matteson homologation, the addition of (dichloromethyl)lithium to the boronic ester forms a tetrahedral "ate" complex. The pinanediol auxiliary forces the dichloromethyl group into a specific conformation to minimize steric clash with the methyl groups of the pinane ring. This pre-organization is critical for the subsequent stereospecific migration.

Key Advantages:

• High Diastereoselectivity (dr): Typically >98:2 in homologation reactions.

• Stability: Pinanediol esters are significantly more stable to hydrolysis and silica gel chromatography than pinacol esters, allowing for robust purification of intermediates.

• Availability: Readily synthesized from commercially available

  or - -pinene.

Core Application: Matteson Asymmetric Homologation[2][3]

The Matteson homologation allows for the iterative insertion of methylene groups with high stereocontrol. This protocol describes the homologation of a generic pinanediol boronic ester.[1]

Mechanistic Workflow

The reaction proceeds through a "zipper" mechanism where the carbon chain "migrates" from the boron to the adjacent carbon, displacing a chloride ion.

Detailed Experimental Protocol

Objective: Homologation of Pinanediol Phenylboronate to Pinanediol (S)-1-chloro-1-benzylmethylboronate.

Reagents:

• Pinanediol boronic ester (1.0 equiv)

• Dichloromethane (DCM) (anhydrous, 1.5 - 2.0 equiv)

• -Butyllithium (1.1 equiv, 2.5 M in hexanes)

• Zinc Chloride (

  ) (1.0 - 2.0 equiv, anhydrous, 1.0 M in THF or fused solid)

• Tetrahydrofuran (THF) (anhydrous)

Step-by-Step Procedure:

• Preparation of

  (In-situ):

  • Flame-dry a Schlenk flask or round-bottom flask under Argon.

  • Add anhydrous THF and anhydrous DCM.

  • Cool the mixture to -100 °C (using an ethanol/liquid

    bath). Note: Temperature control is critical. Above -80°C, the carbenoid decomposes.

  • Add

    -BuLi dropwise down the side of the flask over 10-15 minutes. Stir for 20 minutes at -100 °C.

• Formation of the Ate Complex:

  • Dissolve the pinanediol boronic ester in a minimal amount of anhydrous THF.

  • Add this solution dropwise to the

    mixture at -100 °C.

  • Stir for 30 minutes to ensure complete formation of the boronate complex.

• Zinc-Promoted Rearrangement:

  • Critical Step: A solution of anhydrous

    in THF is added.

  • Allow the reaction to warm slowly to 0 °C or room temperature (depending on substrate sterics).

  • Mechanism:[2][1][3][4]

    acts as a Lewis acid, chelating the chlorine on the methine carbon and the oxygen of the boronate, facilitating the migration of the organic group.

• Workup:

  • Quench with saturated aqueous

    .

  • Extract with diethyl ether or EtOAc.

  • Dry over

    and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc). Pinanediol esters are stable on silica.

Data Summary: Stereoselectivity Comparison

Auxiliary	Substrate	Reagent	Yield (%)	Diastereomeric Ratio (dr)
Pinanediol	Phenylboronate		85-95	99:1
2,3-Butanediol	Phenylboronate		80-90	~85:15
Pinacol	Phenylboronate		85	50:50 (No control)
DICHED*	Phenylboronate		90-96	>99:1

*DICHED = Dicyclohexylethanediol.[1] While DICHED offers slightly higher selectivity in some cases, Pinanediol is often preferred due to lower cost and easier availability.

Application 2: Asymmetric Allylboration

Pinanediol allylboronates react with aldehydes to form homoallylic alcohols with high enantioselectivity via a Zimmerman-Traxler transition state.

Protocol Note: Unlike the Matteson reaction, allylboration does not require extreme cryogenic temperatures (-78 °C is standard) and proceeds without Zinc catalysts. The chirality is transferred from the auxiliary to the newly formed alcohol center.

Auxiliary Recovery & Cleavage Protocols

A major consideration in using pinanediol is its cost relative to pinacol. Efficient recovery is essential for process economics.

Method A: Transesterification (For Boronic Acid Recovery)

This is the preferred method when the target product is the chiral boronic acid (e.g., for a subsequent Suzuki coupling).

• Reagent: Diethanolamine (DEA).[5]

• Procedure: Dissolve the pinanediol boronic ester in diethyl ether or MTBE. Add 1.05 equivalents of diethanolamine.

• Observation: A white precipitate (the DEA-boronate) forms rapidly (typically < 30 mins).[5]

• Separation: Filter the solid.

  • Solid: The DEA-boronate (can be hydrolyzed to free boronic acid with dilute HCl).[5]

  • Filtrate: Contains the free 2,3-pinanediol .

• Recovery: Wash the filtrate with water, dry, and concentrate to recover pure pinanediol.

Method B: Oxidative Cleavage (For Alcohol Synthesis)

If the boronic ester is an intermediate to an alcohol (e.g., after Matteson homologation):

• Reagent:

  (30%) / NaOH (3M).

• Procedure: Add NaOH/peroxide to the boronic ester solution at 0 °C.

• Result: The C-B bond oxidizes to C-O.[2]

• Separation: The product is the alcohol. The pinanediol remains in the organic phase during extraction.

• Recovery: Separation of the product alcohol and pinanediol usually requires column chromatography, as both are organic soluble.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Matteson)	Moisture in	Fuse under high vacuum immediately before use. It is extremely hygroscopic.
Low dr (Selectivity)	Temperature > -100°C	Ensure internal probe temperature is maintained during addition.
Incomplete Conversion	Steric hindrance	Allow longer warming times (overnight) after addition.
Epimerization	Basic conditions	Avoid strong bases during workup; use buffered .

References

• Matteson, D. S., & Ray, R. (1980). Directed chiral synthesis with pinanediol boronic esters.[6][1][7] Journal of the American Chemical Society, 102(25), 7590–7591.[6]

• Matteson, D. S. (2013). Boronic Esters in Asymmetric Synthesis. The Journal of Organic Chemistry, 78(20), 10009–10023.[6]

• Brown, H. C., & Bhat, K. S. (1986). Chiral synthesis via organoboranes. 7. Asymmetric allylboration via chiral allyldialkylboranes. Journal of the American Chemical Society, 108(17), 5919-5923.

• Santos, W. L. et al. (2011). A Method for the Deprotection of Alkylpinacolyl Boronate Esters.[5] The Journal of Organic Chemistry, 76(9), 3571–3575.

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. Induced Phase Separation and Recovery of 2,3-Butanediol from Fermentation Broth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Iterative Catalyst-Controlled Diastereoselective Matteson Homologations Enables the Selective Synthesis of Benzestrol Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]

Synthesis of chiral amino acids using (+)-Pinanediol auxiliary

Application Note: High-Precision Synthesis of Chiral

-Amino Boronic Acids via (+)-Pinanediol Auxiliary

Executive Summary

The synthesis of chiral

-amino boronic acids has become a cornerstone in the development of proteasome inhibitors (e.g., Bortezomib, Ixazomib) and serine protease inhibitors. Unlike standard amino acid synthesis where the Evans auxiliary is ubiquitous, the (+)-Pinanediol auxiliary is the gold standard for boron-containing pharmacophores. Its rigid bicyclic structure creates a sterically defined environment that directs the Matteson Homologation with exceptional diastereoselectivity ( ).

This guide details the protocol for synthesizing chiral

-amino boronic esters from organoboronic acids. It emphasizes the critical "hidden variables"—temperature control, Lewis acid stoichiometry, and moisture management—that determine the success of the 1,2-metallate rearrangement.

Mechanistic Insight & Causality

To master this synthesis, one must understand the transition state. The reaction is not a simple displacement; it is a 1,2-migration from a boronate "ate" complex.

• The "Ate" Complex: The reaction initiates when (dichloromethyl)lithium attacks the boron atom, forming a tetrahedral boronate anion.

• The Role of (+)-Pinanediol: The pinanediol moiety shields one face of the boron atom. During the migration step, the organic group (

  ) migrates to the -carbon, displacing a chloride ion. The configuration of the pinanediol forces this migration to occur anti-periplanar to the leaving group with high fidelity.

• The Zinc Chloride Effect: The addition of anhydrous

  is not merely catalytic; it acts as a "chloride sink." By sequestering the leaving chloride ion (forming ), it prevents the reversible dissociation of the "ate" complex and accelerates the forward migration, significantly boosting both yield and diastereomeric ratio (dr).

Experimental Workflow (Visualization)

The following flowchart illustrates the critical path from the starting boronic acid to the final chiral amine.

Caption: Figure 1. Stepwise workflow for the asymmetric synthesis of

-amino boronic esters using (+)-Pinanediol.

Detailed Protocols

Protocol A: Preparation of Pinanediol Boronate Ester

Objective: To attach the chiral auxiliary to the starting organoboron.

• Stoichiometry: 1.0 eq Organoboronic acid (e.g., Phenylboronic acid), 1.05 eq (+)-Pinanediol.

• Solvent: Anhydrous Diethyl Ether (

  ) or Toluene.

• Procedure:

  • Dissolve the boronic acid and (+)-pinanediol in the solvent.

  • Add anhydrous

    (1 g per mmol) to sequester water.

  • Stir at Room Temperature (RT) for 12–18 hours.

  • Validation: Monitor by TLC (pinanediol spots disappear).

  • Workup: Filter off solids, concentrate filtrate in vacuo. Flash chromatography (Hexane/EtOAc) usually yields a colorless oil or solid.

  • Yield Target: >95%.

Protocol B: The Matteson Homologation (Critical Step)

Objective: Stereoselective insertion of the methylene chloride group.

Reagents:

• Pinanediol Boronate (from Protocol A)[1]

• Dichloromethane (DCM) - Must be anhydrous

• n-Butyllithium (n-BuLi) or LDA

• Zinc Chloride (

  ) - Must be fused/anhydrous (0.5M in THF)

Step-by-Step:

• Setup: Flame-dry a 3-neck flask under Argon.

• Generation of

  :

  • Add anhydrous THF and DCM (3.0 eq) to the flask.

  • Cool to -100°C (using

    /liquid bath). Note: -78°C is often insufficient for high dr.

  • Add n-BuLi (1.2 eq) dropwise down the side of the flask. Stir for 20 min.

• Addition:

  • Dissolve Pinanediol Boronate (1.0 eq) in minimum THF.

  • Add dropwise to the

    solution at -100°C.

  • Stir for 30 min. The solution typically turns pale yellow.

• Migration (The Zinc Step):

  • Add anhydrous

    solution (0.8–1.0 eq).

  • Allow the reaction to warm slowly to 0°C (or RT) over 2–4 hours. The migration happens during this warming phase.

• Workup: Quench with saturated

  . Extract with . Dry ( ) and concentrate.

• Purification: Silica gel chromatography.

• QC Check: Assess diastereomeric ratio (dr) via

  NMR or GC. Target dr > 98:2.

Protocol C: Stereospecific Amination

Objective: Converting the

-chloro ester to the -amino ester.

• Reagents:

  -Chloro boronic ester, LiHMDS (Lithium hexamethyldisilazide).[2]

• Procedure:

  • Cool a solution of

    -chloro boronic ester (1.0 eq) in THF to -78°C.

  • Add LiHMDS (1.1 eq) dropwise.

  • Allow to warm to RT and stir overnight. The silylated amine is formed via

    displacement (Inversion of configuration).

• Desilylation:

  • Cool to 0°C. Add anhydrous Methanol (3.0 eq) or dilute HCl in Dioxane.

  • Stir for 1 hour.

• Isolation: The resulting free amine is often unstable on silica. It is best used immediately in peptide coupling or isolated as a salt (e.g., HCl salt or Trifluoroacetate salt).

Troubleshooting & Optimization (E-E-A-T)

The following table summarizes common failure modes and field-proven solutions.

Parameter	Common Issue	Corrective Action
Temperature	Low diastereoselectivity (dr < 90:10).	Ensure initial lithiation is at -100°C . At -78°C, the carbenoid can decompose or racemize.
Moisture	Low yield; Boronic acid starting material recovery.	is extremely hygroscopic. Use freshly fused or high-grade anhydrous solution (e.g., Sigma 0.5M).
Reagent Quality	Incomplete conversion.	Titrate n-BuLi before use. Old n-BuLi leads to partial deprotonation of DCM.
Auxiliary Removal	Difficulty removing Pinanediol.	Pinanediol binds boron tightly. To remove, transesterify with Isobutylboronic acid or Phenylboronic acid in a biphasic system (Hexane/MeOH/HCl).

References

• Matteson, D. S., & Majumdar, D. (1980).[3]

  -Chloro Boronic Esters from Homologation of Boronic Esters. Journal of the American Chemical Society, 102(25), 7588–7590. Link

• Matteson, D. S. (2013).[4] Boronic Esters in Stereoselective Synthesis. The Journal of Organic Chemistry, 78(20), 10009–10023. Link

• Adams, J., et al. (1998). Potent and selective inhibitors of the proteasome: dipeptidyl boronic acids. Bioorganic & Medicinal Chemistry Letters, 8(23), 333–338. (Seminal paper on Bortezomib synthesis). Link

• Matteson, D. S. (1989). Asymmetric synthesis with boronic esters.[5][6][7][8] Chemical Reviews, 89(7), 1535–1551. Link

Sources

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• 3. EP2377868A1 - Synthesis of Bortezomib - Google Patents [patents.google.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Syntheses of Marine Natural Products via Matteson Homologations and Related Processes | MDPI [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

Experimental setup for Sharpless asymmetric dihydroxylation of alpha-pinene

Application Note: Sharpless Asymmetric Dihydroxylation of (+)- -Pinene

Introduction & Strategic Significance

The conversion of

-pinene to pinanediol is a foundational transformation in asymmetric synthesis. Pinanediol (specifically (1R,2R,3R,5S)-2,3-pinanediol derived from (+)- -pinene) serves as a premier chiral auxiliary, particularly in the stabilization and activation of boronic esters (Matteson homologation).

While traditional oxidation methods (e.g., KMnO

) yield the diol via substrate control, they often suffer from over-oxidation and difficult purification profiles. The Sharpless Asymmetric Dihydroxylation (SAD) offers a catalytic, enantioselective alternative that operates under mild conditions.[1] However, -pinene presents specific challenges: it is a trisubstituted alkene with significant steric bulk due to the gem-dimethyl bridge.

This protocol details the "matched" catalytic system using AD-mix-

to effect the syn-dihydroxylation on the less hindered face of (+)- -pinene, utilizing methanesulfonamide as a critical hydrolysis accelerator.

Mechanistic Logic: The "Matched" Case

Success in this reaction relies on aligning Substrate Control with Reagent Control :

• Substrate Control: The gem-dimethyl bridge of

  -pinene sterically blocks the "top" face, strongly favoring attack from the "bottom" (less hindered) face.

• Reagent Control: Based on the Sharpless Mnemonic:

  • AD-mix-

    (containing (DHQD) PHAL) attacks the Top ( ) face.[2]

  • AD-mix-

    (containing (DHQ) PHAL) attacks the Bottom ( ) face.

Therefore, reacting (+)-

-pinene with AD-mix- constitutes a matched double asymmetric induction , leading to rapid kinetics and high diastereoselectivity for the desired product.

Experimental Design & Safety

Reagent System

Component	Role	Specifics for -Pinene
K OsO (OH)	Pre-catalyst	Non-volatile Os(VI) source; generates OsO in situ.
(DHQ) PHAL	Chiral Ligand	The "Alpha" ligand matches the steric preference of (+)- -pinene.
K Fe(CN)	Co-oxidant	Regenerates Os(VIII); keeps Os concentration low to prevent secondary cycles.
Methanesulfonamide	Additive	CRITICAL: Accelerates hydrolysis of the sterically hindered osmate ester intermediate. Without this, the reaction may stall or require days.
-BuOH / H O	Solvent	1:1 mixture ensures solubility of both organic substrate and inorganic salts at the interface.

Safety Directives (Critical)

• Osmium Toxicity: Although K

  OsO (OH) is less volatile than pure OsO , the reaction generates transient OsO . All operations must be performed in a well-ventilated fume hood . Double-gloving (Nitrile) is mandatory.[3]

• Cyanide Hazard: The co-oxidant is Potassium Ferricyanide. NEVER acidify the reaction mixture or the waste stream. Acidification releases lethal Hydrogen Cyanide (HCN) gas.[3] Maintain pH > 9 at all times.

• Quenching: Residual Osmium must be reduced before disposal. Use saturated Sodium Sulfite (Na

  SO ).

Detailed Protocol: Synthesis of Pinanediol

Scale: 10 mmol input of (+)-

-pinene.

Materials

• AD-mix-

  : 14.0 g (Standard loading: 1.4 g/mmol )

• Methanesulfonamide (MeSO

  NH ): 0.95 g (1.0 equiv)[4]

• (+)-

  -Pinene: 1.36 g (10 mmol)
• -Butanol: 50 mL

• Water (Deionized): 50 mL

• Sodium Sulfite (Na

  SO ): 15 g (for quench)

Step-by-Step Procedure

Phase 1: Catalyst Formation

• Setup: Charge a 250 mL round-bottom flask (equipped with a large magnetic stir bar) with 50 mL of

  -Butanol and 50 mL of Water.

• Dissolution: Add 14.0 g of AD-mix-

  and 0.95 g of Methanesulfonamide .

• Activation: Stir vigorously at room temperature until two clear phases appear. The lower aqueous phase should be bright yellow/orange (characteristic of ferricyanide).

  • Note: Some undissolved salt is normal, but the ligand must be fully distributed.

Phase 2: Reaction[2]

• Cooling: Cool the mixture to 0 °C using an ice-water bath.

  • Why 0 °C? Lower temperature enhances enantioselectivity/diastereoselectivity, although for the "matched" pinene case, room temperature is often permissible. 0 °C is recommended for highest purity.

• Addition: Add 1.36 g (10 mmol) of (+)-

  -pinene in one portion.

• Kinetics: Stir vigorously at 0 °C.

  • Monitoring: Monitor by TLC (Solvent: Hexane/EtOAc 1:1). Stain with Anisaldehyde or KMnO

    .

  • Timeline: Due to the trisubstituted nature, reaction time is typically 12–24 hours . The presence of methanesulfonamide is vital here; without it, the reaction may take 48+ hours.

Phase 3: Quench & Workup

• Quench: While stirring at 0 °C, carefully add 15 g of solid Sodium Sulfite (Na

  SO ) .

• Reduction: Allow the mixture to warm to room temperature and stir for 30–60 minutes.

  • Visual Check: The mixture should turn from yellow/orange to colorless or light blue (indicating reduction of Os(VIII)/Os(VI) to insoluble Os(IV) and reduction of ferricyanide).

• Extraction:

  • Add 50 mL Ethyl Acetate (EtOAc) to the flask.

  • Separate layers.[4] Extract the aqueous layer 3x with 30 mL EtOAc.

  • Safety Note: Dispose of the aqueous layer (containing cyanide salts) in a dedicated basic waste container.

• Washing: Wash combined organics with 1M KOH (20 mL) to remove methanesulfonamide, followed by Brine (50 mL).

• Drying: Dry over anhydrous MgSO

  , filter, and concentrate in vacuo.

Phase 4: Purification

• Crude State: The crude material is often a white crystalline solid or viscous oil that crystallizes upon standing.

• Recrystallization: Recrystallize from Hexane/Ethyl Acetate or hot Pentane to yield pure pinanediol.

• Alternative: Flash chromatography (Silica gel, 20%

  40% EtOAc in Hexanes).

Analytical Characterization

Expected Data for (1R,2R,3R,5S)-2,3-Pinanediol

Technique	Parameter	Expected Value / Observation
Physical State	Appearance	White crystalline solid
Melting Point	Range	55 – 57 °C
Optical Rotation		-8.0 to -9.0 (c=1, EtOH) [Varies by concentration]
H NMR	4.0 ppm	dd (or broad d), 1H (C3-H, carbinol proton)
H NMR	0.9 - 1.3 ppm	Three distinct methyl singlets
C NMR	Carbinol Carbons	Two peaks in the 65–75 ppm region

Visualizing the Catalytic Cycle

The following diagram illustrates the catalytic cycle, highlighting the role of the co-oxidant in regenerating the active Os(VIII) species and the hydrolysis acceleration by methanesulfonamide.

Caption: Catalytic cycle of Sharpless Asymmetric Dihydroxylation highlighting the acceleration of hydrolysis by Methanesulfonamide.

Troubleshooting & Optimization

Common Failure Modes

• Reaction Stalls (Incomplete Conversion):

  • Cause: Steric hindrance of the trisubstituted alkene prevents hydrolysis of the osmate ester.

  • Solution: Confirm addition of Methanesulfonamide .[4][5][6][7] If already added, increase temperature to 25 °C (room temp). The "matched" nature usually allows this without significant erosion of diastereoselectivity.

• Low Yield after Workup:

  • Cause: Pinanediol is somewhat water-soluble.

  • Solution: Ensure the aqueous phase is saturated with NaCl (Brine) before final extraction. Increase the number of EtOAc extractions.

• Emulsion during Extraction:

  • Cause: Presence of sulfonamide and osmium residues.[6]

  • Solution: Filter the quenched mixture through a celite pad before separation to remove insoluble osmium salts.

Stereochemical Model

The diagram below visualizes the "Matched" vs "Mismatched" concept for this specific substrate.[8]

Caption: Stereochemical logic demonstrating why AD-mix-Alpha is the preferred reagent for (+)-alpha-pinene.

References

• Sharpless, K. B., et al. "The Osmium-Catalyzed Asymmetric Dihydroxylation: A New Ligand Class and a Process Improvement." Journal of Organic Chemistry, 1992, 57(10), 2768–2771. Link

• Kolb, H. C., VanNieuwenhze, M. S., & Sharpless, K. B. "Catalytic Asymmetric Dihydroxylation." Chemical Reviews, 1994, 94(8), 2483–2547. Link

• Junttila, M. H., & Hormi, O. O. "Methanesulfonamide: A Cosolvent and a General Acid Catalyst in Sharpless Asymmetric Dihydroxylations." Journal of Organic Chemistry, 2009, 74(8), 3038–3047. Link

• Matteson, D. S., & Ray, R. "Directed chiral synthesis with pinanediol boronic esters." Journal of the American Chemical Society, 1980, 102(25), 7590–7591. Link

• BenchChem. "Application Notes and Protocols for Sharpless Asymmetric Dihydroxylation." BenchChem Protocols, 2025.[4][9] Link

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. ch.ic.ac.uk [ch.ic.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sharpless Asymmetric Dihydroxylation (Sharpless AD) | Chem-Station Int. Ed. [en.chem-station.com]
• 6. Methanesulfonamide: a cosolvent and a general acid catalyst in sharpless asymmetric dihydroxylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Application Note: High-Fidelity Synthesis of Chiral Boronic Esters via 2,3-Pinanediol

[1]

Executive Summary

This application note details the protocol for utilizing (1S, 2S, 3R, 5S)-(+)-2,3-pinanediol (and its enantiomer) as a chiral auxiliary to synthesize high-purity chiral boronic esters. Unlike simple protecting groups, pinanediol serves as a stereochemical director in the Matteson Asymmetric Homologation , enabling the synthesis of alpha-chloro boronic esters with diastereomeric ratios (dr) often exceeding 99:1. These intermediates are critical in the manufacturing of proteasome inhibitors (e.g., Bortezomib, Ixazomib) and peptidomimetic drugs.

Introduction: The Boron Renaissance

Boronic acids have transitioned from obscure reagents to central pharmacophores in modern medicinal chemistry. However, the efficacy of boron-based therapeutics often hinges on the absolute stereochemistry of the carbon directly attached to the boron atom (

).

Achieving high stereocontrol at

is challenging via direct catalytic borylation. The industry standard remains the Matteson Homologation , which relies on the rigid bicyclic framework of 2,3-pinanediol. This auxiliary locks the conformation of the boronate, forcing incoming nucleophiles to attack from a specific face, thereby "printing" chirality onto the carbon chain.

Why Pinanediol?

• Thermodynamic Stability: Unlike tartrate esters, pinanediol esters are highly resistant to hydrolysis, surviving aqueous workups.

• Stereocontrol: The steric bulk of the pinane methyl groups provides superior facial discrimination compared to diethanolamine or pinacol.

• Crystalline Intermediates: Many pinanediol esters are crystalline, allowing for optical purity enhancement via recrystallization.

Mechanism of Action: The Matteson Homologation

Understanding the mechanism is prerequisite to troubleshooting. The reaction proceeds via a 1,2-metallate rearrangement.

Mechanistic Workflow

• 'Ate' Complex Formation: The pinanediol boronate reacts with (dichloromethyl)lithium to form a tetrahedral boronate complex.

• Stereoselective Migration: A Lewis acid (typically

  ) chelates the oxygen and the chlorine, triggering the migration of the alkyl group (R) to the alpha-carbon.

• Inversion: The migration occurs with inversion of configuration at the

  center, displacing the chloride.

Figure 1: Mechanistic flow of the Matteson Homologation. The zinc chloride promoter is essential for high diastereoselectivity and yield.[1]

Experimental Protocols

Protocol A: Synthesis of the Pinanediol Boronic Ester (The Anchor)

This step attaches the chiral auxiliary to the boronic acid.

Reagents:

• Organoboronic acid (

  ) [1.0 equiv]

• (+)-2,3-Pinanediol [1.05 equiv]

• Anhydrous Diethyl Ether or THF

• Anhydrous

Procedure:

• Dissolution: In a flame-dried flask under Argon, dissolve the organoboronic acid and (+)-pinanediol in anhydrous ether (approx. 0.2 M concentration).

• Dehydration: Add anhydrous

  (2.0 equiv) to the stirring solution.

  • Expert Note: While Dean-Stark distillation in toluene is common for large scales,

    is milder and sufficient for lab scale, preventing thermal degradation of sensitive R-groups.

• Reaction: Stir at Room Temperature (RT) for 12–16 hours. Monitor by TLC (stain with curcumin or

  ).

• Workup: Filter off the solids through a pad of Celite. Wash the pad with dry ether.

• Concentration: Concentrate the filtrate in vacuo.

• Purification: Most alkyl-pinanediol boronates are oils that can be purified via Kugelrohr distillation. If solid, recrystallize from pentane/ether.

Protocol B: The Matteson Asymmetric Homologation (The Chain Extension)

This is the critical step to generate the chiral alpha-chloro center.

Safety Warning: Dichloromethyllithium is thermally unstable. Strict temperature control is mandatory.

Reagents:

• Pinanediol Boronate (from Protocol A) [1.0 equiv]

• Dichloromethane (anhydrous) [3.0 equiv]

• n-Butyllithium (2.5 M in hexanes) [1.2 equiv] or LDA

• Zinc Chloride (

  , anhydrous, 1.0 M in ether) [0.8 - 1.0 equiv] or solid dried by fusion.

• THF (anhydrous)

Procedure:

• Lithiation Setup: Charge a dried flask with DCM and THF. Cool to -100°C (liquid

  / ether bath) or -78°C (dry ice / acetone) if using LDA.

  • Critical: If using n-BuLi, you must use -100°C to prevent carbene decomposition. If -100°C is unavailable, use LDA at -78°C.

• Generation of

  : Add n-BuLi (or LDA) dropwise down the side of the flask. Stir for 10 minutes.

• Substrate Addition: Add the Pinanediol Boronate (dissolved in minimal THF) dropwise over 10–15 minutes. Maintain temperature below -95°C (or -70°C for LDA).

• Incubation: Stir for 30 minutes to form the 'ate' complex.

• Zinc Promotion: Add the anhydrous

  solution.

• Rearrangement: Allow the reaction to warm slowly to 0°C and then to RT over 2–4 hours.

  • Observation: The solution often turns cloudy as zinc salts precipitate.

• Workup: Quench with saturated

  . Extract with ether or EtOAc. Dry over and concentrate.

• Analysis: Check diastereomeric purity via

  NMR. The alpha-proton of the major diastereomer is distinct from the minor isomer.

Protocol C: Nucleophilic Displacement (Stereospecific Substitution)

The alpha-chloro group is now a leaving group. It can be displaced by nucleophiles (Grignards, alkoxides, azides) with Inversion of Configuration , yielding the final chiral center.

Example (Grignard Displacement):

• Cool the alpha-chloro boronic ester (in THF) to -78°C.

• Add Grignard reagent (

  ).

• Warm to RT. The nucleophile attacks the boron, forming a new 'ate' complex, followed by migration of

  to displace Cl.

Protocol D: Cleavage and Recovery (Removing the Auxiliary)

Pinanediol binds boron tightly. Simple hydrolysis often fails. Use Transesterification for recovery.[2][3]

Method: Phenylboronic Acid Exchange (Biphasic) This method relies on equilibrium shifting to transfer the pinanediol to a "sacrificial" boronic acid.

• Mixture: Dissolve the Pinanediol Ester in hexane or ether.

• Sacrificial Reagent: Add Phenylboronic acid (3–5 equiv) dissolved in water/methanol (1:1).

• Acidification: Adjust aqueous phase to pH 3 with dilute HCl.

• Agitation: Stir vigorously for 24–48 hours.

• Separation: The pinanediol prefers the phenylboron (forming a stable solid) and stays in the organic phase (or precipitates). The free chiral boronic acid migrates to the aqueous/methanol phase.

• Isolation: Wash the organic layer. Extract the aqueous layer.

Data Summary and Troubleshooting

Parameter	Specification / Target	Troubleshooting Tip
Solvent Water Content	< 50 ppm	Water kills and hydrolyzes intermediates. Use freshly distilled solvents.
Temperature (Lithiation)	-100°C (ideal)	If yield is low, the Li-species decomposed. Ensure internal probe monitoring.
Diastereomeric Ratio (dr)	> 98:2	If dr is low (<90:1), the was likely wet. Fuse under vacuum before use.
Purification	Column Chromatography	Silica can degrade boronic esters.[4] Deactivate silica with 1% or use alumina.

Workflow Visualization

Figure 2: End-to-end workflow for the synthesis and application of pinanediol boronic esters.

References

• Matteson, D. S. (2013).[5] "Boronic Esters in Asymmetric Synthesis." The Journal of Organic Chemistry, 78(20), 10009–10023.[5]

• Matteson, D. S., & Sadhu, K. M. (1983). "Boronic ester homologation with 99% chiral selectivity." Journal of the American Chemical Society, 105(7), 2077–2078.

• Coutts, S. J., et al. (1994).[2] "Two Efficient Methods for the Cleavage of Pinanediol Boronate Esters Yielding the Free Boronic Acids." Tetrahedron Letters, 35(29), 5109-5112.

• Jagannathan, S., et al. (2011). "Synthesis of Bortezomib: A Convergent Approach." Luxembourg Bio Technologies. (Demonstrates industrial application of pinanediol cleavage).

Sources

• 1. Studies on a catalytic version of the Matteson asymmetric homologation reaction - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB00604E [pubs.rsc.org]
• 2. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

The Strategic deployment of 2,3-Pinanediol Derivatives in the Synthesis of Pharmaceutical Intermediates: Application Notes and Protocols

Introduction: The Enduring Legacy of Pinanediol in Chiral Synthesis

In the landscape of asymmetric synthesis, the quest for efficient and reliable methods to control stereochemistry is paramount, particularly in the pharmaceutical industry where the enantiomeric purity of a drug can be the difference between therapeutic efficacy and adverse effects.[1] Among the arsenal of tools available to the synthetic chemist, chiral auxiliaries remain a cornerstone strategy for inducing stereoselectivity.[2] (1S,2S,3R,5S)-(+)-2,3-Pinanediol, a chiral diol readily derived from the naturally abundant monoterpene (+)-α-pinene, has carved a significant niche as a robust and versatile chiral auxiliary.[2] Its rigid bicyclic structure creates a well-defined chiral environment, enabling high levels of stereocontrol in a variety of chemical transformations.[2]

This technical guide provides an in-depth exploration of the applications of 2,3-pinanediol derivatives in the synthesis of pharmaceutical intermediates. Moving beyond a mere recitation of procedures, we will delve into the mechanistic underpinnings of these transformations, providing a rationale for experimental design and offering detailed, field-proven protocols for key synthetic steps. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the power of this remarkable chiral auxiliary in their synthetic endeavors.

Core Application: Asymmetric Matteson Homologation for the Synthesis of Chiral Boronic Esters

The most prominent and powerful application of (+)-pinanediol lies in the stereocontrolled synthesis of chiral boronic esters via the Matteson homologation reaction.[2] This methodology provides an elegant and highly efficient route to a diverse array of chiral building blocks, most notably α-amino acids and their derivatives, which are ubiquitous in pharmaceuticals.[2] The reaction involves the chain extension of a (+)-pinanediol-derived boronic ester by one carbon, proceeding with exceptional levels of diastereoselectivity, often exceeding 98%.[2]

The Causality of Stereochemical Control

The high fidelity of stereochemical transfer in the Matteson homologation is a direct consequence of the rigid pinanediol backbone. The reaction proceeds through the formation of an "ate" complex, followed by a 1,2-migration. The steric bulk of the pinanediol auxiliary directs the incoming nucleophile to one face of the boron atom, and the subsequent rearrangement occurs with a high degree of stereochemical control. The addition of a Lewis acid, such as zinc chloride, has been shown to enhance both the reaction rate and the diastereoselectivity by coordinating to the α-chloro boronic ester intermediate, facilitating the rearrangement.[3]

Caption: General workflow of the Matteson Homologation reaction.

Protocol 1: Synthesis of (+)-Pinanediol Alkyl Boronic Esters

This protocol describes the initial formation of the pinanediol boronic ester from a boronic acid.

Materials:

• Alkylboronic acid (e.g., Isobutylboronic acid) (1.0 eq)

• (+)-Pinanediol (1.05 eq)

• Toluene

• Anhydrous Magnesium Sulfate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add the alkylboronic acid, (+)-pinanediol, and a sufficient amount of toluene to fill the Dean-Stark trap and immerse the reactants.

• Heat the mixture to reflux and continue until no more water is collected in the Dean-Stark trap (typically 2-4 hours).

• Cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure. The crude product is often of sufficient purity for use in the subsequent homologation step.

Protocol 2: Asymmetric Matteson Homologation

This protocol details the one-carbon homologation of the pinanediol boronic ester.

Materials:

• (+)-Pinanediol alkyl boronic ester (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (CH₂Cl₂)

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Zinc Chloride (ZnCl₂)

Equipment:

• Flame-dried, three-necked flask with a magnetic stirrer, thermometer, and nitrogen inlet

• Syringes and cannulas

• Low-temperature cooling bath (e.g., liquid nitrogen/ether)

Procedure:

• Dissolve the (+)-pinanediol boronic ester in anhydrous THF in the flame-dried flask under a nitrogen atmosphere.

• Cool the solution to -100 °C using the low-temperature bath.

• In a separate flame-dried flask, cool a solution of dichloromethane in anhydrous THF to -100 °C.

• Slowly add n-butyllithium to the dichloromethane solution while maintaining the temperature at -100 °C to generate dichloromethyllithium (LiCHCl₂). Stir for 20 minutes.

• Transfer the cold LiCHCl₂ solution to the solution of the boronic ester via a cannula.

• Stir the reaction mixture at -100 °C for 30 minutes.

• Add a solution of anhydrous zinc chloride in THF to the reaction mixture.

• Allow the reaction to warm slowly to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude α-chloro boronic ester can be purified by column chromatography.

Protocol 3: Nucleophilic Substitution of the α-Chloro Boronic Ester

This protocol describes the displacement of the chloride with a nucleophile, exemplified by the synthesis of an α-amino boronic ester, a key intermediate for many protease inhibitors.

Materials:

• (+)-Pinanediol α-chloro boronic ester (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Lithium bis(trimethylsilyl)amide (LiHMDS) solution in THF (1.1 eq)

• Trifluoroacetic acid (TFA)

Equipment:

• Flame-dried flask with a magnetic stirrer and nitrogen inlet

• Syringes

• Low-temperature cooling bath (e.g., dry ice/acetone)

Procedure:

• Dissolve the (+)-pinanediol α-chloro boronic ester in anhydrous THF under a nitrogen atmosphere and cool to -78 °C.

• Slowly add the LiHMDS solution to the reaction mixture.

• Stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• For deprotection of the silylamine, cool the mixture to 0 °C and slowly add trifluoroacetic acid to yield the α-amino boronic ester.

Application in the Synthesis of Bortezomib

A prime example of the power of this methodology is its application in the synthesis of Bortezomib (Velcade®), a proteasome inhibitor used in the treatment of multiple myeloma.[4] The synthesis of the key boronic acid fragment of Bortezomib relies on the Matteson homologation of a pinanediol-derived boronic ester.[5]

Caption: Synthetic workflow for a key Bortezomib fragment.

Quantitative Data for Matteson Homologation

The following table summarizes representative data for the Matteson homologation, highlighting the high diastereoselectivity achieved with the pinanediol auxiliary.

Starting Boronic Ester (R-B(O-pin)₂)	Nucleophile (Nu⁻)	Product (R-CH(Nu)-B(O-pin)₂)	Diastereomeric Ratio (d.r.)	Reference
Phenyl-	MeMgBr	1-Phenylethyl-	>99:1	[5]
n-Butyl-	PhMgBr	1-Phenylpentyl-	98:2	[5]
Isobutyl-	LiHMDS (then H⁺)	1-Amino-2-methylpropyl-	>99:1	[2]

Beyond Boronic Esters: 2,3-Pinanediol Derivatives in Other Asymmetric Transformations

While the Matteson homologation is the most prominent application, the chiral scaffold of 2,3-pinanediol can be incorporated into other functionalities to direct stereoselective reactions.

Asymmetric Diels-Alder Reactions

Chiral acetals derived from 2,3-pinanediol and prochiral ketones or aldehydes can serve as chiral dienophiles in Diels-Alder reactions. The pinanediol moiety effectively shields one face of the double bond, leading to a diastereoselective cycloaddition.

Protocol 4: Cleavage of the 2,3-Pinanediol Auxiliary

A critical step in any chiral auxiliary-based synthesis is the efficient and mild removal of the auxiliary to reveal the desired chiral product. For pinanediol boronic esters, transesterification with another boronic acid, such as isobutylboronic acid, in a biphasic solvent system under acidic conditions is a common and effective method.[6] For pinanediol-derived acetals, mild acidic hydrolysis is typically employed.[7][8]

Materials:

• Pinanediol-derived boronic ester

• Isobutylboronic acid

• Methanol

• Hexane

• Aqueous acid (e.g., HCl)

Procedure for Boronic Ester Cleavage:

• Dissolve the pinanediol-derived boronic ester in a mixture of hexane and methanol.

• Add isobutylboronic acid and a catalytic amount of aqueous acid.

• Stir the biphasic mixture vigorously at room temperature until the reaction is complete (monitored by TLC or GC-MS).

• Separate the layers. The desired boronic acid will be in the aqueous methanol phase, while the pinanediol isobutylboronate will be in the hexane layer, allowing for recovery of the chiral auxiliary.

Safety and Handling

(1S,2S,3R,5S)-(+)-2,3-Pinanediol is generally considered to be of low toxicity. However, as with all laboratory chemicals, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. It may cause skin and eye irritation.[9][10] All manipulations should be carried out in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS).[11]

Conclusion

(+)-2,3-Pinanediol has proven to be a highly effective and reliable chiral auxiliary in asymmetric synthesis, with its primary application being the stereocontrolled synthesis of chiral boronic esters via the Matteson homologation reaction.[2] This methodology provides access to a wide range of valuable chiral building blocks for the pharmaceutical industry, including α-amino acids. The protocols and data presented in this guide serve as a valuable resource for researchers seeking to harness the potential of this remarkable and readily available chiral auxiliary. The principles of stereochemical control demonstrated with 2,3-pinanediol derivatives are broadly applicable and offer a solid foundation for the design of new and efficient asymmetric syntheses.

References

• Asymmetric synthesis with boronic esters - Accounts of Chemical Research. (1988). Retrieved February 2, 2026, from [Link]

• Ji, X. J., et al. (2011). Biomass-Derived 2,3-Butanediol and Its Application in Biofuels Production. MDPI. Retrieved February 2, 2026, from [Link]

• Matteson, D. S., & Sadhu, K. M. (1983). A catalytic version of the Matteson asymmetric homologation reaction. Organic & Biomolecular Chemistry. Retrieved February 2, 2026, from [Link]

• Pinanediol | C10H18O2 | CID 6553875 - PubChem. (n.d.). Retrieved February 2, 2026, from [Link]

• Aggarwal, V. K., et al. (2009). Homologation of chiral boronic esters and application to 1,3-polyols synthesis. The Chemical Record. Retrieved February 2, 2026, from [Link]

• EP2377868A1 - Synthesis of Bortezomib - Google Patents. (n.d.).

• Fujioka, H., et al. (2009). Novel regiocontrolled protection of 1,2- and 1,3-diols via mild cleavage of methylene acetals. Organic Letters. Retrieved February 2, 2026, from [Link]

• Evans, D. A., et al. (1982). Asymmetric Alkylation Reactions of Chiral Imide Enolates. A Practical Approach to the Enantioselective Synthesis of a-Substituted Carboxylic Acids. Journal of the American Chemical Society. Retrieved February 2, 2026, from [Link]

• Oxidative Cleavage of 1,2 Diols - YouTube. (2014, June 25). Retrieved February 2, 2026, from [Link]

• Rosca, S. I., et al. (2010). Renewable Chiral Auxiliary for Enantioselective Synthesis of α-aminoacids. Revista de Chimie. Retrieved February 2, 2026, from [Link]

• CN102584538B - Synthesis method of chiral 2,3-pinanediol - Google Patents. (n.d.).

• Reddy, G. S., et al. (2013). Design, Synthesis and Biological Evaluation of Novel Analogs of Bortezomib. Medicinal Chemistry. Retrieved February 2, 2026, from [Link]

• Hall, D. G. (Ed.). (2005). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH.

• Grogan, G. (2018). Intermediate in the O–O Bond Cleavage Reaction of an Extradiol Dioxygenase. ACS Catalysis. Retrieved February 2, 2026, from [Link]

• Matteson, D. S. (1989). Stereoselective synthesis of five- and six-membered carbocycles via Matteson homologation/ring closing metathesis. Organic Chemistry Frontiers. Retrieved February 2, 2026, from [Link]

• Trost, B. M., & Crawley, M. L. (2003). Palladium Asymmetric Allylic Alkylation of Prochiral Nucleophiles: Horsfiline. Organic Letters. Retrieved February 2, 2026, from [Link]

• Matteson, D. S., & Beedle, E. C. (1988). Insertion of Chiral Carbenoids in Pinanediol Boronic Esters. Journal of Labelled Compounds and Radiopharmaceuticals. Retrieved February 2, 2026, from [Link]

• A convergent approach to synthesis of bortezomib: the use of TBTU suppresses racemization in the fragment condensation - Luxembourg Bio Technologies. (2009). Retrieved February 2, 2026, from [Link]

• Wang, J., et al. (2013). Enantioselective synthesis of α-alkenyl α-amino acids via N–H insertion reactions. Chemical Science. Retrieved February 2, 2026, from [Link]

• Yang, Z.-P., et al. (2022). Asymmetric synthesis of chiral boronic esters featuring nonadjacent axial and flexible, acyclic central chirality. Science Advances. Retrieved February 2, 2026, from [Link]

• asymmetric induction-chiral auxiliary (chemmasters.online) - YouTube. (2018, February 16). Retrieved February 2, 2026, from [Link]

• Thiol-dependent DNA cleavage by 3H-1,2-benzodithiol-3-one 1,1-dioxide - PubMed. (2000, May 1). Retrieved February 2, 2026, from [Link]

• Synthesis and Characterization of Organic Impurities in Bortezomib Anhydride Produced by a Convergent Technology - PMC. (2014). Retrieved February 2, 2026, from [Link]

• Investigation of the asymmetric ionic Diels–Alder reaction for the synthesis of cis-decalins - Organic & Biomolecular Chemistry (RSC Publishing). (2003). Retrieved February 2, 2026, from [Link]

• Boronic Esters in Asymmetric Synthesis | Request PDF - ResearchGate. (2018, August 10). Retrieved February 2, 2026, from [Link]

• Alcohol or phenol synthesis by acetal cleavage - Organic Chemistry Portal. (n.d.). Retrieved February 2, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chiral Diol-Based Organocatalysts in Enantioselective Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Production of highly pure R,R-2,3-butanediol for biological plant growth promoting agent using carbon feeding control of Paenibacillus polymyxa MDBDO - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. Novel Regiocontrolled Protection of 1,2- and 1,3-Diols via Mild Cleavage of Methylene Acetals [organic-chemistry.org]
• 8. Alcohol or phenol synthesis by acetal cleavage [organic-chemistry.org]
• 9. Asymmetric Bioreduction of Prochiral Ketones Catalyzed by Cynara Scolumus L, Terfezia Sp and Phoenix Dactylifera L – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 10. Chiral Diol-Based Organocatalysts in Enantioselective Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Kinetic &amp; Dynamic Kinetic Resolution of Racemic Organoboron Intermediates using 2,3-Pinanediol

This Application Note is designed for researchers in medicinal chemistry and process development, specifically focusing on the advanced use of 2,3-Pinanediol as a chiral auxiliary for the resolution of racemic organoboron intermediates.

While often associated with asymmetric synthesis (Matteson Homologation), this guide specifically addresses the Kinetic and Dynamic Kinetic Resolution (DKR) of racemic mixtures—a critical workflow for salvaging racemic feedstocks in the synthesis of proteasome inhibitors like Bortezomib .

Executive Summary

The synthesis of

-amino boronic acids (e.g., Bortezomib, Ixazomib) requires absolute stereochemical purity. While asymmetric homologation is the standard route, resolution of racemic intermediates remains a vital strategy for cost-effective scale-up and error recovery.

2,3-Pinanediol is the auxiliary of choice due to its rigid bicyclic backbone, which imparts exceptional steric differentiation. This guide details two distinct protocols:

• Thermodynamic/Diastereomeric Resolution: Separation of stable diastereomers via crystallization or chromatography.

• Dynamic Kinetic Resolution (DKR): Utilizing Crystallization-Induced Diastereomer Transformation (CIDT) to achieve >50% yields from racemic starting materials.

Mechanistic Principles

Why Pinanediol?

Unlike flexible diols (e.g., tartrates), 2,3-pinanediol forms a rigid 5-membered dioxaborolane ring. The bulky gem-dimethyl group on the bridgehead carbon creates a highly asymmetric environment, shielding one face of the boron atom.

• Stability: Pinanediol esters are hydrolytically stable, allowing for silica chromatography and aqueous workups.

• Differentiation: The steric bulk creates significant energy differences (

  ) between diastereomeric transition states during nucleophilic attack or crystallization.

Mechanism of Chiral Induction

The resolution relies on the formation of diastereomeric esters from a racemic boronic acid and enantiopure (+)-pinanediol.

In Dynamic Kinetic Resolution (DKR) , conditions are tuned such that the

-center epimerizes (racemizes) in solution, but only one diastereomer precipitates. This drives the equilibrium toward the solid, pure diastereomer, theoretically allowing 100% yield.[1]

Figure 1: Workflow for Crystallization-Induced Diastereomer Transformation (CIDT/DKR).

Experimental Protocols

Protocol A: Standard Diastereomeric Resolution

Use this protocol when the stereocenter is configurationally stable (no epimerization).

Materials

• Substrate: Racemic 1-chloro-2-phenylethylboronic acid (or similar

  -halo boronic acid).

• Reagent: (1S, 2S, 3R, 5S)-(+)-Pinanediol (99% ee).

• Solvent: Anhydrous Diethyl Ether or MTBE.

• Drying Agent: MgSO₄.

Step-by-Step Procedure

• Esterification:

  • Dissolve racemic boronic acid (10 mmol) in Et₂O (50 mL).

  • Add (+)-pinanediol (10.5 mmol, 1.05 eq).

  • Stir at Room Temperature (RT) for 4–12 hours. Monitor by TLC (pinanediol spots stain with anisaldehyde; boronates stain with curcumin).

• Workup:

  • Wash the organic phase with water (2 x 20 mL) and brine (20 mL).

  • Dry over MgSO₄, filter, and concentrate in vacuo.

• Separation (The Resolution Step):

  • Method A (Crystallization): Dissolve the residue in minimal hot hexane. Allow to cool slowly to 4°C. The (R)-isomer (typically) crystallizes preferentially due to packing efficiency with the pinane backbone.

  • Method B (Chromatography): If oil persists, perform flash chromatography (Silica gel, Hexane:EtOAc gradient). The diastereomers often exhibit

    .

• Recovery:

  • Collect the desired diastereomer.

  • Optional: The undesired diastereomer can be hydrolyzed (using BCl₃) and recycled, though this is labor-intensive.

Protocol B: Dynamic Kinetic Resolution (DKR) via CIDT

Use this protocol for

-halo boronic esters where the halide can be reversibly displaced or the center epimerized (e.g., via halide exchange).

Materials

• Substrate: Racemic

  -chloro boronic pinanediol ester (prepared as above).

• Catalyst: Zinc Chloride (ZnCl₂) (0.05 – 0.1 eq) – Promotes epimerization.

• Solvent: Hexane / Pentane mixture (optimized for solubility of only one isomer).

Step-by-Step Procedure

• Setup:

  • Prepare a saturated solution of the racemic pinanediol ester in Hexane at 25°C.

  • Add anhydrous ZnCl₂ (5 mol%).

• Epimerization & Crystallization:

  • Seed the solution with a small crystal of the desired pure diastereomer (if available).

  • Stir gently at a controlled temperature (often 0°C to 10°C).

  • Mechanism:[2][3][4] The ZnCl₂ facilitates the reversible ionization of the C-Cl bond or keto-enol tautomerism (if carbonyls are present), allowing the soluble (S)-isomer to convert to the (R)-isomer.

  • Since the (R)-isomer is less soluble (in this specific solvent system), it precipitates out, driving the equilibrium.

• Harvesting:

  • Filter the suspension cold.

  • Wash the filter cake with cold pentane (-20°C).

• Analysis:

  • Dissolve a sample in CDCl₃.

  • Assess Diastereomeric Ratio (dr) via ¹H NMR (look for the

    -proton shift, often distinct by 0.05–0.1 ppm).

Data Analysis & Validation

NMR Characterization

Pinanediol esters show distinct diagnostic peaks.

Signal	Chemical Shift (ppm)	Multiplicity	Notes
Pinane Methyls	0.8 – 1.4	Singlets	Two distinct singlets for the gem-dimethyls.
-Proton (CHCl)	3.0 – 3.6	dd or t	Diagnostic for diastereomer purity.
Boron Center	~30 – 34	Broad Singlet	¹¹B NMR confirms tetracoordinate vs tricoordinate state.

Calculation of Selectivity

Calculate the Diastereomeric Excess (de) using integration of the

-proton signals:

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Separation on TLC	Diastereomers have similar polarity.	Switch to Toluene/DCM gradients or use HPTLC plates.
Low Yield in DKR	Epimerization rate is too slow.	Increase ZnCl₂ loading or add LiCl as a halide source.
Oiling Out	Impurities preventing crystal lattice formation.	Perform a rapid silica filtration before crystallization. Use a seed crystal.
Hydrolysis	Wet solvents or silica.	Pinanediol esters are stable, but prolonged exposure to acidic silica can degrade them. Neutralize silica with 1% Et₃N.

References

• Matteson, D. S. (2013). Stereodirected Synthesis with Organoboranes. Springer Science & Business Media.

• Matteson, D. S., & Ray, R. (1980). Directed chiral synthesis with pinanediol boronic esters.[5] Journal of the American Chemical Society, 102(25), 7590-7591.

• Hansen, T. et al. (2020). Examination of pinanediol–boronic acid ester formation in aqueous media. Organic & Biomolecular Chemistry.

• Steward, K. M., et al. (2012). Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation. Journal of the American Chemical Society, 134(17), 7329-7332.

• Burk, M. J., et al. (2025).[6] Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic Acids. NIH PubMed Central.

Sources

• 1. Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric Synthesis of Chiral 1,2-Bis(Boronic) Esters Featuring Acyclic, Non-Adjacent 1,3-Stereocenters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of biologically active boron-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of α-aminoboronic acids - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00886G [pubs.rsc.org]
• 6. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Diastereoselectivity in Pinanediol-Mediated Reactions

Welcome to the technical support center for pinanediol-mediated reactions. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with diastereoselectivity in their synthetic workflows. As a chiral auxiliary, pinanediol is a powerful tool for asymmetric synthesis, particularly in the formation of chiral boronic esters for reactions like the Matteson homologation.[1] However, achieving high diastereoselectivity can be nuanced. This resource provides in-depth, troubleshooting-focused answers to common problems, grounded in mechanistic principles and practical experience.

Section 1: Frequently Asked Questions (FAQs) - Troubleshooting Low Diastereoselectivity

Question 1: My pinanediol-mediated reaction is showing poor diastereoselectivity (low d.r.). What are the most common initial parameters to investigate?

Answer: Low diastereoselectivity is a frequent hurdle, often stemming from suboptimal reaction conditions that fail to adequately differentiate the energetic barriers of the competing diastereomeric transition states. Before undertaking a complex redesign of your substrate or reagents, systematically evaluate the following foundational parameters:

• Temperature: This is the most critical and often most effective parameter to adjust. Lowering the reaction temperature generally enhances diastereoselectivity. The rationale lies in the Gibbs free energy equation (ΔG = ΔH - TΔS). By decreasing the temperature (T), the difference in activation energies (ΔΔG‡) between the two diastereomeric transition states becomes more significant, favoring the formation of the thermodynamically more stable product. It is not uncommon for reactions to require temperatures as low as -78 °C (dry ice/acetone bath) or even -100 °C to achieve high diastereomeric ratios (d.r.). Conversely, in some rare cases, an unusual temperature effect might be observed where higher temperatures lead to better selectivity due to a shift in the rate-determining step.[2]

• Solvent: The polarity and coordinating ability of the solvent can profoundly influence the geometry and stability of the transition state.

  • Non-coordinating, non-polar solvents like toluene or hexane are often a good starting point as they minimize interference with the desired chelation control.

  • Coordinating solvents like THF or DME can sometimes be beneficial by solvating ionic intermediates, but they can also compete with the desired intramolecular coordination, potentially lowering selectivity. A systematic screen of solvents with varying polarities is highly recommended.

• Rate of Addition: Slow, dropwise addition of the limiting reagent (often via syringe pump) is crucial. This maintains a low concentration of the reactive species, which can minimize side reactions and prevent localized temperature increases that would be detrimental to selectivity.

Question 2: I've optimized the temperature and solvent, but the diastereoselectivity is still unsatisfactory. What role does the enolization step play, and how can I improve it?

Answer: The geometry of the boron enolate is paramount for high diastereoselectivity in reactions like the asymmetric aldol addition.[3][4] The pinanediol auxiliary directs the facial selectivity of the subsequent reaction, but if a mixture of (E)- and (Z)-enolates is formed, a mixture of diastereomeric products will inevitably result.

The Causality: The stereochemical outcome of many pinanediol-mediated reactions, particularly aldol-type reactions, is dictated by a Zimmerman-Traxler-type transition state. The chair-like transition state that leads to the desired product is often significantly more stable than the alternative. The geometry of the enolate (E vs. Z) directly influences which transition state is accessible.

Troubleshooting Enolization:

• Choice of Base: The base used for deprotonation is critical.

  • Bulky, non-nucleophilic bases like lithium hexamethyldisilazide (LiHMDS) or the combination of a tertiary amine (e.g., triethylamine or diisopropylethylamine) with a boron triflate source (e.g., dibutylboron triflate) are standard. The choice of base can influence the E/Z ratio of the enolate.

  • Ensure the base is of high purity and freshly titrated if it is a solution (e.g., n-BuLi).

• Enolization Time and Temperature: Allow sufficient time for complete enolization at the appropriate temperature before adding the electrophile. Incomplete enolization can lead to a mixture of starting material and products, complicating analysis and potentially affecting the diastereomeric ratio.

Section 2: Advanced Troubleshooting & Mechanistic Considerations

Question 3: Could Lewis acid additives improve my diastereoselectivity? If so, how do they work and which ones should I try?

Answer: Yes, the addition of a Lewis acid can be a powerful strategy to enhance diastereoselectivity.[5][6] Lewis acids can play several roles in the reaction mechanism:[7]

• Enhanced Electrophilicity: The Lewis acid can coordinate to the electrophile (e.g., an aldehyde), making it more reactive and lowering the activation energy of the desired reaction pathway.

• Transition State Organization: By coordinating to both the electrophile and the boron enolate, a Lewis acid can help to rigidify the transition state, amplifying the steric influence of the pinanediol auxiliary.[8] This can lead to a greater energy difference between the diastereomeric transition states.

Recommended Lewis Acids for Screening:

Lewis Acid	Common Applications & Considerations
Zinc Chloride (ZnCl₂)	Often used in Matteson homologation to facilitate the rearrangement of the α-chloro boronic ester intermediate.[1]
Magnesium Bromide (MgBr₂)	A common choice for chelating to carbonyls and enhancing facial selectivity.
Titanium(IV) Chloride (TiCl₄)	A strong Lewis acid that can dramatically alter selectivity, but may also promote side reactions. Use at low temperatures.
Boron Trifluoride Etherate (BF₃·OEt₂)	A versatile Lewis acid, but can be harsh.[9]

Experimental Protocol: Screening Lewis Acid Additives

• Setup: Under an inert atmosphere (e.g., argon or nitrogen), add your substrate and solvent to a flame-dried flask and cool to the desired reaction temperature (e.g., -78 °C).

• Lewis Acid Addition: Add 1.1 equivalents of the chosen Lewis acid and stir for 15-30 minutes.

• Enolization: Proceed with your standard enolization protocol (e.g., addition of base and boron source).

• Electrophile Addition: Slowly add the electrophile.

• Workup & Analysis: Quench the reaction and perform your standard workup procedure. Analyze the crude product by ¹H NMR or chiral HPLC to determine the diastereomeric ratio.

Question 4: I suspect my pinanediol boronate starting material is impure. How can this affect diastereoselectivity, and what is the best way to purify it?

Answer: The purity of the pinanediol boronate ester is absolutely critical. Impurities can have a significant impact on the reaction's outcome.

Impact of Impurities:

• Epimerization: The stereocenter bearing the boron atom can be susceptible to epimerization, especially under acidic or basic conditions. Even small amounts of the undesired diastereomer of the boronate ester will lead to the formation of the undesired product diastereomer.

• Side Reactions: Residual starting materials from the boronate ester synthesis (e.g., free boronic acid or pinanediol) can lead to undesired side reactions, consuming reagents and potentially interfering with the desired catalytic cycle.

Purification Protocol: Recrystallization of Pinanediol Boronate Esters

• Dissolution: Dissolve the crude boronate ester in a minimal amount of a suitable hot solvent (e.g., hexane, pentane, or a mixture of ethyl acetate/hexane).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then cool further in a refrigerator or freezer (-20 °C) to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under high vacuum.

• Characterization: Confirm the purity and stereochemical integrity of the recrystallized material by NMR spectroscopy and optical rotation.

Section 3: Visualizing the Path to High Selectivity

Diagram 1: Decision-Making Workflow for Troubleshooting Low Diastereoselectivity

This workflow provides a systematic approach to diagnosing and solving issues with diastereoselectivity.

Caption: A step-by-step guide for troubleshooting low diastereoselectivity.

Diagram 2: The Zimmerman-Traxler Transition State in a Pinanediol-Mediated Aldol Reaction

This diagram illustrates the chair-like transition state that is key to achieving high diastereoselectivity. The bulky pinanediol auxiliary sterically disfavors the alternative transition state, leading to the preferential formation of one diastereomer.

Caption: Zimmerman-Traxler model for pinanediol-boron enolate reactions.

Section 4: Concluding Remarks

Achieving high diastereoselectivity in pinanediol-mediated reactions is a multifactorial challenge that requires careful attention to detail and a systematic approach to optimization. By understanding the underlying mechanistic principles and methodically troubleshooting key reaction parameters, researchers can unlock the full potential of this powerful chiral auxiliary. This guide serves as a starting point for addressing common issues, and further exploration of the primary literature is always encouraged for substrate-specific challenges.

References

• Inglis, S. R., et al. (2010). Observations on the Deprotection of Pinanediol and Pinacol Boronate Esters via Fluorinated Intermediates. Journal of Organic Chemistry. Available at: [Link]

• PubMed. (n.d.). Observations on the deprotection of pinanediol and pinacol boronate esters via fluorinated intermediates. National Library of Medicine. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Unveiling the abnormal effect of temperature on enantioselectivity in the palladium-mediated decabonylative alkylation of MBH acetate. Organic Chemistry Frontiers. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Diastereoselective Synthesis of Cyclopentanediols by InCl3/Al Mediated Intramolecular Pinacol Coupling Reaction in Aqueous Media. National Institutes of Health. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of biologically active boron-containing compounds. National Institutes of Health. Available at: [Link]

• Royal Society of Chemistry. (n.d.). The roles of Lewis acidic additives in organotransition metal catalysis. Organic & Biomolecular Chemistry. Available at: [Link]

• PubMed. (n.d.). Asymmetric Aldol Reaction Using Boron Enolates. National Library of Medicine. Available at: [Link]

• ResearchGate. (2019). The roles of Lewis acidic additives in organotransition metal catalysis. Available at: [Link]

• MDPI. (2023). Synthesis of Axially Chiral Boron Compounds. Molecules. Available at: [Link]

• Scribd. (n.d.). Deprotection Methods for Pinanediol Boronates. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Structure optimization of lipopeptide assemblies for aldol reactions in an aqueous medium. Soft Matter. Available at: [Link]

• ResearchGate. (n.d.). Optimization of the reductive aldol reaction. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Diastereoselectivity in the boron aldol reaction of α-alkoxy and α,β-bis-alkoxy methyl ketones. Organic & Biomolecular Chemistry. Available at: [Link]

• SCI. (2009). Boron Reagents for Asymmetric Synthesis. Available at: [Link]

• DNR College. (n.d.). ASYMMETRIC SYNTHESIS-II. Available at: [Link]

• PubMed. (n.d.). Evidence That Protons Can Be the Active Catalysts in Lewis Acid Mediated hetero-Michael Addition Reactions. National Library of Medicine. Available at: [Link]

• MDPI. (n.d.). Effects of Temperature on Enantiomerization Energy and Distribution of Isomers in the Chiral Cu 13 Cluster. Nanomaterials. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Examination of pinanediol–boronic acid ester formation in aqueous media: relevance to the relative stability of trigonal and tetrahedral boronate esters. Organic & Biomolecular Chemistry. Available at: [Link]

• SciSpace. (n.d.). Asymmetric catalysis. Mechanism of asymmetric catalytic intramolecular hydrosilation. Available at: [Link]

• MDPI. (2024). Progress in Lewis-Acid-Templated Diels–Alder Reactions. International Journal of Molecular Sciences. Available at: [Link]

• ChemistryViews. (2019). Controlled Synthesis of Chiral Boron Compounds. Available at: [Link]

• Organic Chemistry Portal. (2014). Improved Conditions for the Proline-Catalyzed Aldol Reaction of Acetone with Aliphatic Aldehydes. Available at: [Link]

• Google Patents. (n.d.). Removal of boronic acid protecting groups by transesterification.

• University of York. (n.d.). Chiral Synthesis via Organoboranes. 5. Asymmetric Allylboration via Chiral Allyldialkylboranes. Synthesis of Homoallylic Alcohol. Available at: [Link]

• ACS Publications. (2011). A Method for the Deprotection of Alkylpinacolyl Boronate Esters. Organic Letters. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. National Institutes of Health. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Diastereoselective, Catalytic Access to Cross‐Aldol Products Directly from Esters and Lactones. National Institutes of Health. Available at: [Link]

• Semantic Scholar. (n.d.). The roles of Lewis acidic additives in organotransition metal catalysis. Available at: [Link]

• PubMed Central. (2020). Highly enantioselective synthesis of (R)-1,3-butanediol via deracemization of the corresponding racemate by a whole-cell stereoinverting cascade system. National Library of Medicine. Available at: [Link]

• MDPI. (n.d.). Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. Symmetry. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Unveiling the abnormal effect of temperature on enantioselectivity in the palladium-mediated decabonylative alkylation of MBH acetate - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Asymmetric aldol reaction using boron enolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Diastereoselectivity in the boron aldol reaction of α-alkoxy and α,β-bis-alkoxy methyl ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. The roles of Lewis acidic additives in organotransition metal catalysis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: 2,3-Pinanediol Auxiliary Removal

This technical guide is structured as a Tier 3 Support resource for the removal of the 2,3-pinanediol chiral auxiliary.

Ticket ID: #PIN-REM-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Pinanediol Trap"

User Query: "I used Matteson homologation to set my stereocenters, but now I can't get the pinanediol off. Hydrolysis with water/base isn't working. Why?"

Technical Insight: The 2,3-pinanediol boronic ester is thermodynamically exceptionally stable—significantly more so than its pinacol counterpart. This stability is the driving force that makes Matteson homologations so stereoselective, but it creates a "thermodynamic trap" during deprotection.

Standard hydrolytic methods (LiOH/H₂O) often fail because the equilibrium constant heavily favors the cyclic ester over the free boronic acid. Successful removal requires transesterification (swapping the diol) or conversion to an activated intermediate (trifluoroborate or amino-boronate) that precipitates out of the equilibrium.

Decision Matrix: Selecting Your Removal Protocol

Before proceeding, select the protocol based on your substrate's sensitivity.

Figure 1: Decision tree for selecting the optimal deprotection strategy based on substrate stability and solubility profiles.

Method A: The Diethanolamine (DEA) Protocol

Best For: Robust substrates, non-polar boronic esters. Mechanism: DEA forms a highly crystalline, zwitterionic "ate" complex that precipitates from non-polar solvents, driving the equilibrium forward by removing the product from solution.

Step-by-Step Protocol

• Dissolution: Dissolve the pinanediol boronate (1.0 equiv) in anhydrous Diethyl Ether (Et₂O) or TBME .

  • Note: If the substrate is not soluble in ether, add small amounts of CH₂Cl₂ until dissolved.

• Reagent Addition: Add Diethanolamine (DEA) (1.1 – 1.2 equiv) directly to the stirring solution.

• Reaction: Stir at room temperature.

  • Visual Check: A white precipitate (the DEA adduct) should begin to form within 15–60 minutes.

• Filtration: Once precipitation is complete (check TLC of supernatant), filter the solid. Wash the cake copiously with Et₂O to remove the liberated pinanediol.

• Hydrolysis (Liberation):

  • Suspend the solid DEA adduct in a biphasic mixture of Et₂O / 1M HCl (or dilute H₂SO₄).

  • Stir vigorously for 30 minutes. The boronic acid will partition into the organic layer.

  • Separate layers, dry (Na₂SO₄), and concentrate to yield the free boronic acid.

Troubleshooting (Q&A)

Q: No precipitate formed after 2 hours. What now?

• A: Your solvent is likely too polar or the concentration is too low.

  • Fix: Concentrate the solution to half volume. If still no solid, add Hexane or Pentane dropwise to induce crystallization.

  • Fix: Ensure the DEA is dry; wet DEA can inhibit crystallization.

Q: The product is stuck in the aqueous layer during hydrolysis.

• A: Your boronic acid might be amphiphilic.

  • Fix: Saturate the aqueous layer with NaCl (salting out) and use EtOAc or CHCl₃ instead of ether for the extraction.

Method B: Phenylboronic Acid (PBA) Exchange

Best For: Acid/Base sensitive substrates, volatile boronic acids. Mechanism: This exploits a biphasic equilibrium shift. Phenylboronic acid (PBA) is used as a scavenger to "capture" the pinanediol.

Step-by-Step Protocol

• Setup: Create a biphasic mixture of:

  • Organic Phase: Hexane or Pentane (containing your pinanediol ester).

  • Aqueous Phase: Water (or pH 7 buffer) containing Phenylboronic Acid (PBA) (5–10 equiv).

• Exchange: Stir vigorously at room temperature for 12–48 hours.

  • Chemistry: The PBA enters the organic phase, transesterifies with the pinanediol, and the resulting phenylboronic-pinanediol ester remains in the organic phase. The liberated target boronic acid (if small/polar) may partition into water, OR if it is lipophilic, it stays in the organic phase but is now chemically distinct.

• Workup (Volatility Trick):

  • If your target boronic acid is volatile (low MW), use Methylboronic acid instead of PBA. The resulting byproduct (Methyl-pinanediol) is volatile and can be removed under high vacuum, leaving your product behind.

Troubleshooting (Q&A)

Q: The reaction is stalled at 50% conversion.

• A: This is an equilibrium process.[1]

  • Fix: You must remove the byproduct. If using the biphasic method, replace the aqueous PBA solution with fresh solution halfway through.

  • Fix: Increase the equivalents of PBA (up to 20 equiv may be needed for stubborn cases).

Comparative Data Analysis

The following table summarizes the efficiency of removal methods based on internal application data and literature precedents.

Feature	DEA Method (Method A)	PBA Exchange (Method B)	KHF₂ / Fluoride (Method C)
Yield (Typical)	85–98%	60–80%	70–90%
Reaction Time	1–3 Hours	12–48 Hours	2 Steps (Overnight)
Purification	Filtration (Simple)	Chromatography/Extraction	Crystallization
Atom Economy	High	Low (Requires excess PBA)	Moderate
Acid Tolerance	Moderate (HCl workup)	High (Neutral conditions)	High
Base Tolerance	High	High	Moderate
Key Risk	Product must precipitate	Incomplete exchange	Glass etching/Toxicity

Visualizing the Mechanism (DEA Route)

Understanding the "why" helps in troubleshooting. The DEA ligand creates a rigid, tetrahedral cage that is insoluble in the reaction media.

Figure 2: The driving force of the DEA method is the insolubility of the zwitterionic adduct, which pulls the equilibrium to completion.

References

• Coutts, S. J., et al. (1994).[2][3] Two efficient methods for the cleavage of pinanediol boronate esters yielding the free boronic acids.[2][3][4][5] Journal of Organic Chemistry.[2][3][6][7]

• Inglis, S. R., et al. (2010).[2][3] Observations on the Deprotection of Pinanediol and Pinacol Boronate Esters via Fluorinated Intermediates.[2][3][8] Journal of Organic Chemistry.[2][3][6][7] [2]

• Matteson, D. S. (2013).[7] Boronic Esters in Asymmetric Synthesis.[6][7][8][9][10][11] Journal of Organic Chemistry.[2][3][6][7]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. A Method for the Deprotection of Alkylpinacolyl Boronate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Iterative Catalyst-Controlled Diastereoselective Matteson Homologations Enables the Selective Synthesis of Benzestrol Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Syntheses of Marine Natural Products via Matteson Homologations and Related Processes | MDPI [mdpi.com]
• 11. Asymmetric synthesis of chiral boronic esters featuring nonadjacent axial and flexible, acyclic central chirality - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Potassium Permanganate Oxidation for Pinanediol Synthesis

Welcome to the technical support center for the synthesis of pinanediol via potassium permanganate (KMnO₄) oxidation of α-pinene. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial reaction, troubleshooting common issues, and ensuring procedural integrity.

Section 1: Fundamentals of the Reaction

The synthesis of cis-pinanediol from α-pinene using potassium permanganate is a classic example of alkene dihydroxylation. The reaction's success hinges on precise control of conditions to favor the formation of the desired diol while preventing undesirable side reactions.

Core Mechanism: Syn-Dihydroxylation

The reaction proceeds through a concerted [3+2] cycloaddition mechanism. The permanganate ion (MnO₄⁻) adds across the double bond of α-pinene simultaneously from the same face, forming a cyclic manganate ester intermediate.[1][2] This intermediate is then hydrolyzed under aqueous, alkaline conditions to yield the syn-diol (cis-pinanediol) and manganese dioxide (MnO₂).[3] The syn-addition stereochemistry is a key feature of this mechanism.

Caption: Reaction mechanism for syn-dihydroxylation of α-pinene.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why are cold and alkaline conditions critical for this reaction?

A1: This is the most crucial parameter for success.

• Cold Temperatures (0-15°C): Potassium permanganate is a powerful oxidizing agent.[4] At elevated temperatures, it can cause oxidative cleavage of the newly formed diol, breaking the carbon-carbon bond to form byproducts like cis-pinonic acid.[1][5] Low temperatures suppress this over-oxidation pathway, maximizing the yield of pinanediol.

• Alkaline Conditions (pH 11-14): Under acidic or neutral conditions, the permanganate ion is a much more aggressive oxidant, leading to C=C bond cleavage.[5][6] Maintaining a high pH (using NaOH or KOH) ensures the reaction stops at the diol stage and facilitates the precipitation of manganese as MnO₂, which is easier to remove than soluble manganese species formed under acidic conditions.[6][7][8]

Q2: What is a realistic yield expectation for this synthesis?

A2: While classical permanganate oxidations can sometimes be low-yielding, optimized protocols report yields in the range of 60% to 77%.[7][8] Achieving yields in this range requires strict adherence to temperature control, slow addition of the oxidant, and an efficient workup procedure.

Q3: What is the expected stereochemistry of the resulting pinanediol?

A3: The reaction results in syn-dihydroxylation, meaning both hydroxyl groups are added to the same face of the double bond.[1] Starting with a specific enantiomer of α-pinene (e.g., (+)-α-pinene) will produce the corresponding enantiomer of cis-pinanediol with high enantiomeric excess (>99% has been reported).[7][8]

Q4: Can I use a solvent other than tert-butanol/water?

A4: A co-solvent system is necessary because α-pinene (a nonpolar terpene) is immiscible in water, where KMnO₄ is dissolved. Tert-butanol and ethanol are commonly used because they are relatively resistant to oxidation under these conditions and facilitate interaction between the reactants.[7][8] While other polar aprotic solvents might work, the t-butanol/water or ethanol/water systems are well-documented and optimized.

Section 3: Troubleshooting Guide

This section addresses specific problems encountered during the experiment.

Problem 1: My final yield is significantly lower than expected (<50%).

• Possible Cause 1: Over-oxidation. The reaction temperature may have risen above the optimal range (>15-20°C). The oxidation of α-pinene is exothermic, and if the KMnO₄ solution is added too quickly, localized heating can occur, leading to oxidative cleavage of the product.[5]

  • Solution: Add the KMnO₄ solution dropwise via an addition funnel while vigorously stirring the reaction mixture in an ice-water bath. Monitor the internal temperature closely with a thermometer.

• Possible Cause 2: Inefficient Extraction. Pinanediol has moderate water solubility. Insufficient extraction from the aqueous layer after workup will lead to significant product loss.

  • Solution: Perform multiple extractions (at least 3-4 times) with a suitable organic solvent like ethyl acetate or dichloromethane. Pool the organic layers for drying and concentration.

• Possible Cause 3: Incomplete Reaction. The reaction may not have gone to completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the α-pinene spot indicates completion. Ensure the reaction is stirred for the recommended duration (typically 2-5 hours) after the KMnO₄ addition is complete.[7][8]

Problem 2: My final product is a brown, intractable oil instead of a white crystalline solid.

• Possible Cause 1: Colloidal Manganese Dioxide. Inadequate quenching or filtration can leave fine, colloidal MnO₂ particles suspended in the product.

  • Solution: After quenching the reaction (e.g., with sodium bisulfite or sulfurous gas[8]), allow the MnO₂ to settle. For filtration, use a pad of Celite® or another filter aid over filter paper in a Büchner funnel. This prevents the fine precipitate from clogging the filter paper and passing into the filtrate. Wash the filter cake thoroughly with the extraction solvent to recover any adsorbed product.

• Possible Cause 2: Presence of Over-oxidation Byproducts. Acidic byproducts like pinonic acid can inhibit crystallization and result in an oily product.[9]

  • Solution: Ensure the workup is performed correctly. A mild basic wash (e.g., with saturated sodium bicarbonate solution) of the combined organic extracts can help remove acidic impurities before the final drying and solvent evaporation steps. The crude product should then be purified by recrystallization or column chromatography.[7]

Problem 3: The reaction mixture turned dark brown almost instantly and became very hot.

• Possible Cause: Runaway Reaction. This is a clear sign that the KMnO₄ was added far too quickly. The rapid, uncontrolled exothermic reaction leads almost exclusively to over-oxidation and decomposition products.[10]

  • Solution: This batch is likely unsalvageable. For future runs, the core principle is slow, controlled addition . The purple color of the permanganate should be discharged before the next drop is added, indicating it is being consumed in a controlled manner. Use an ice bath and vigorous stirring as mandatory safety and quality control measures.

Problem 4: My analytical data (NMR/IR) shows a carboxylic acid or ketone, not a diol.

• Possible Cause: Oxidative Cleavage. Your reaction conditions were too harsh (too hot, too acidic, or too concentrated).[1][5][10] The C=C bond was fully cleaved. If the carbons of the double bond were secondary, they oxidize to carboxylic acids; if tertiary, they form ketones.[2][3]

  • Solution: Review your entire procedure with a focus on temperature and pH control. Ensure your base (NaOH/KOH) was added correctly and that the temperature never exceeded the recommended limit. This result is a direct consequence of failing to maintain the mild conditions required for diol synthesis.

Section 4: Optimized Experimental Protocol & Data

Data Summary: Key Reaction Parameters

Parameter	Recommended Value	Rationale & Citation
Temperature	0 - 15 °C (up to 40°C in some protocols)	Prevents over-oxidation and C-C bond cleavage.[1][7][8]
pH	11 - 14	Suppresses the strong oxidizing power of KMnO₄, favoring diol formation.[6][7][8]
KMnO₄:α-pinene	1.0 - 1.2 eq	Using a slight excess of KMnO₄ ensures full conversion of the starting material.
Solvent System	tert-Butanol/Water or Ethanol/Water	Ensures miscibility of nonpolar α-pinene and aqueous KMnO₄.[7][8]
Addition Rate	Slow, dropwise	Prevents exothermic runaway reaction and localized heating.

Step-by-Step Synthesis Protocol

This protocol is a synthesized representation of best practices from established methods.[7][8]

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, charge (+)-α-pinene (1 eq), tert-butanol, and water.

• Cooling: Place the flask in an ice-water bath and stir the mixture until the internal temperature stabilizes at 0-5°C.

• Oxidant Preparation: In a separate beaker, prepare a solution of potassium permanganate (1.1 eq) and sodium hydroxide (to achieve pH > 12) in cold water.

• Controlled Addition: Transfer the cold KMnO₄/NaOH solution to the dropping funnel and add it dropwise to the stirred α-pinene mixture over 2-3 hours. Crucially, maintain the internal reaction temperature below 15°C throughout the addition. The purple color should dissipate between drops.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 10-15°C for an additional 2-4 hours, or until TLC analysis shows the complete consumption of α-pinene.

• Quenching: Quench the reaction by slowly adding a saturated solution of sodium bisulfite (NaHSO₃) or by bubbling sulfur dioxide gas[8] until the purple/green color disappears and a thick brown precipitate of MnO₂ forms.

• Filtration: Set up a Büchner funnel with a 1-2 cm pad of Celite® over the filter paper. Wet the pad with water. Filter the reaction mixture under vacuum. Wash the brown filter cake thoroughly with ethyl acetate or dichloromethane (3x) to recover all the product.

• Workup: Transfer the filtrate to a separatory funnel. The layers should separate clearly. Extract the aqueous layer with the same organic solvent used for washing (3x).

• Purification: Combine all organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo to yield the crude pinanediol.

• Final Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., hexanes/ethyl acetate) or by silica gel column chromatography to obtain pure, crystalline cis-pinanediol.[7]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Oxidative Cleavage of Alkenes with KMno4 and O3 - Chemistry Steps [chemistrysteps.com]
• 3. youtube.com [youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. youtube.com [youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. CN102584538A - Synthesis method of chiral 2,3-pinanediol - Google Patents [patents.google.com]
• 9. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 10. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Diol Synthesis Troubleshooting

A Senior Application Scientist's Guide to Preventing Over-Oxidation

Welcome to the technical support center for diol synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with over-oxidation during the synthesis of vicinal diols from alkenes. Here, we'll move beyond simple procedural lists to explore the underlying mechanisms of these reactions and provide actionable, field-tested advice to ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: I'm using potassium permanganate (KMnO₄) for a dihydroxylation and my yield is very low. Instead of my target diol, I'm isolating carboxylic acids and ketones. What's happening?

A1: You are likely experiencing oxidative cleavage, a classic side reaction when using strong oxidants like potassium permanganate.[1][2] The initial product, a cyclic manganate ester, hydrolyzes to form the desired syn-diol. However, if the reaction conditions are not strictly controlled, the permanganate will continue to oxidize the newly formed diol, cleaving the carbon-carbon bond between the hydroxyl groups.[2][3]

Causality: This over-oxidation is highly dependent on temperature and pH.[4][5] Warmer temperatures, acidic conditions, or overly concentrated solutions provide the thermodynamic driving force for the cleavage to outcompete the diol formation.[3][4][5] Under these aggressive conditions, the permanganate readily attacks the diol intermediate.[2]

Solution: To favor diol synthesis and prevent cleavage, you must use cold, dilute, and basic conditions.[3][4]

• Temperature: Maintain the reaction temperature at or below 5°C.[4]

• Concentration: Use a dilute solution of KMnO₄.

• pH: Ensure the reaction medium is basic (pH > 8), often by adding a base like NaOH.[4][6] This facilitates the hydrolysis of the manganate ester to the diol and minimizes further oxidation.[2]

Q2: I've heard Osmium Tetroxide (OsO₄) is more selective for diol synthesis. Why is that, and are there any drawbacks?

A2: Osmium tetroxide is indeed a highly reliable and efficient reagent for the syn-dihydroxylation of alkenes, showing a much lower tendency for over-oxidation compared to permanganate.[2][5][7] The reaction proceeds through a stable cyclic osmate ester intermediate which, upon workup, cleanly hydrolyzes to the vicinal diol.[5][6]

Causality: The key difference lies in the stability and reactivity of the intermediate. The osmate ester is less prone to the subsequent oxidative cleavage that plagues permanganate reactions.[2] This allows for higher yields and cleaner reaction profiles.

Drawbacks & Solutions:

• Toxicity and Cost: OsO₄ is highly toxic, volatile, and expensive.[2][5]

• Solution - Catalytic Systems: To overcome these issues, catalytic amounts of OsO₄ are used in conjunction with a stoichiometric co-oxidant.[5][7] This regenerates the active Os(VIII) species from the reduced Os(VI) form. Common and effective catalytic systems include:

  • Upjohn Dihydroxylation: Uses N-Methylmorpholine N-oxide (NMO) as the co-oxidant.[5]

  • Sharpless Asymmetric Dihydroxylation: Employs potassium ferricyanide (K₃[Fe(CN)₆]) as the stoichiometric oxidant and uses chiral ligands to achieve high enantioselectivity.[5]

These catalytic methods make the use of osmium safer, more economical, and highly effective for producing diols without significant over-oxidation byproducts.[5][7]

Q3: My starting material is complex and contains other sensitive functional groups. How can I protect the diol once it's formed to prevent it from reacting further?

A3: If the reaction conditions required for other transformations in your synthetic route might oxidize your newly formed diol, you should protect it. Vicinal diols are readily protected by converting them into cyclic acetals or ketals.

Causality: The two adjacent hydroxyl groups can react with an aldehyde or ketone (like acetone or benzaldehyde) under acidic conditions to form a five-membered ring (a 1,3-dioxolane ring). This structure is stable to many reaction conditions, including oxidation, but can be easily removed later via acid-catalyzed hydrolysis.

Common Protecting Strategy: A widely used method is the reaction of the diol with acetone in the presence of an acid catalyst to form an acetonide protecting group.[8]

Troubleshooting Guide: Over-Oxidation Byproducts

This guide provides a logical workflow for diagnosing and solving issues related to over-oxidation.

Caption: Troubleshooting workflow for over-oxidation in diol synthesis.

Comparative Overview of Dihydroxylation Methods

Method	Oxidizing Agent(s)	Typical Conditions	Propensity for Over-oxidation	Key Considerations
Permanganate Oxidation	KMnO₄	Cold (0-5°C), dilute, basic (pH > 8)	High if not strictly controlled[1][2]	Inexpensive but requires rigorous control of temperature and pH to prevent oxidative cleavage.[3][4]
Upjohn Dihydroxylation	Catalytic OsO₄, NMO (stoichiometric)	Acetone/water solvent system	Low	A robust and reliable method that avoids using large amounts of toxic OsO₄.[5]
Sharpless Dihydroxylation	Catalytic OsO₄, K₃[Fe(CN)₆], Chiral Ligand	t-BuOH/water, K₂CO₃	Low	Allows for asymmetric synthesis of chiral diols with high enantioselectivity.[5]
Anti-Dihydroxylation	1. m-CPBA or other peroxy acid 2. H₃O⁺	Two steps: epoxidation followed by acid-catalyzed ring-opening	Very Low	Produces anti-diols, complementary to the syn-addition of OsO₄ and KMnO₄.[1][6]

Key Experimental Protocol: Upjohn Dihydroxylation

This protocol provides a reliable method for syn-dihydroxylation of an alkene using a catalytic amount of osmium tetroxide, minimizing the risk of over-oxidation.

Objective: To synthesize a syn-diol from an alkene with minimal byproducts.

Materials:

• Alkene (1.0 equiv)

• N-Methylmorpholine N-oxide (NMO) (1.5 equiv)

• Osmium Tetroxide (OsO₄) solution (e.g., 2.5 wt% in t-butanol, 0.01-0.05 equiv)

• Solvent: Acetone/Water mixture (e.g., 10:1 v/v)

• Sodium sulfite (Na₂SO₃) or Sodium bisulfite (NaHSO₃) for quenching

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄) for drying

• Organic solvent for extraction (e.g., Ethyl Acetate)

• Silica gel for chromatography

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the alkene (1.0 equiv) and NMO (1.5 equiv) in the acetone/water solvent mixture.

• Initiation: Cool the solution in an ice bath to 0°C. Slowly add the catalytic amount of OsO₄ solution dropwise. Safety Note: OsO₄ is highly toxic. Handle only in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting alkene is consumed.

• Quenching: Once the reaction is complete, quench the excess oxidant by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃). Stir vigorously for 30-60 minutes. The color of the solution should change from dark brown/black to a lighter shade.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer multiple times with an organic solvent like ethyl acetate.

• Workup: Combine the organic layers. Wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is then purified, typically by flash column chromatography on silica gel, to yield the pure vicinal diol.

Caption: Catalytic cycle of the Upjohn dihydroxylation.

References

• Chemistry Steps. (n.d.). Diols: Nomenclature, Preparation, and Reactions. Retrieved from [Link]

• Chemistry Steps. (n.d.). Diols from Alkenes. Retrieved from [Link]

• Hulet, R. (2020, July 15). 116: Syn-dihydroxylation of alkenes [Video]. YouTube. Retrieved from [Link]

• (2021, April 19). Protecting Diols [Video]. YouTube. Retrieved from [Link]

• OrgoSolver. (n.d.). Alkene Reactions: 1,2-diol formation via dihydroxylation with potassium permanganate (KMnO4). Retrieved from [Link]

• Wikipedia. (n.d.). Dihydroxylation. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 10.7: Oxidation Reactions of Alkenes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of diols by dihydroxylation. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 9.13: Dihydroxylation of Alkenes. Retrieved from [Link]

• Chemistry Steps. (n.d.). Syn Dihydroxylation of Alkenes with KMnO4 and OsO4. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Dihydroxylation of alkenes with cold, dilute KMnO4 to give vicinal diols. Retrieved from [Link]

• Khan Academy. (n.d.). Syn dihydroxylation [Video]. Retrieved from [Link]

• Master Organic Chemistry. (2011, July 1). OsO4 (Osmium Tetroxide) for Dihydroxylation of Alkenes. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 14.9: Cleavage of Diols. Retrieved from [Link]

• ChemComplete. (2023, June 29). Alkene Hydroxylation: Diol Formation [Video]. YouTube. Retrieved from [Link]

• AK Lectures. (n.d.). Oxidative Cleavage of 1,2 Diols. Retrieved from [Link]

Sources

• 1. Diols: Nomenclature, Preparation, and Reactions - Chemistry Steps [chemistrysteps.com]
• 2. Syn Dihydroxylation of Alkenes with KMnO4 and OsO4 - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. orgosolver.com [orgosolver.com]
• 5. Dihydroxylation - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. m.youtube.com [m.youtube.com]

Technical Support Center: Process Optimization for Large-Scale Production of 2,3-Pinanediol

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the large-scale production of 2,3-Pinanediol. This document offers in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during synthesis and purification. Our focus is on providing practical, field-proven insights to ensure high yield, purity, and process efficiency.

Foundational Principles of 2,3-Pinanediol Synthesis

(1S,2S,3R,5S)-(+)-2,3-Pinanediol is a valuable chiral auxiliary and a critical intermediate in the synthesis of various pharmaceuticals, including the proteasome inhibitor Bortezomib.[1][2] Its rigid bicyclic structure and well-defined stereochemistry are pivotal for its application in asymmetric synthesis.[3] The most common and economically viable route to 2,3-Pinanediol is the syn-dihydroxylation of α-pinene, a readily available natural product from turpentine oil.[4]

This guide will primarily focus on the widely used potassium permanganate (KMnO₄) oxidation method, which is suitable for large-scale production, and will also touch upon the Sharpless asymmetric dihydroxylation for achieving higher enantioselectivity.[4][5]

Process Workflow for 2,3-Pinanediol Production

The overall process for large-scale 2,3-Pinanediol production can be visualized as a multi-step workflow, from raw material preparation to the final purified product.

Caption: High-level workflow for the large-scale production of 2,3-Pinanediol.

Troubleshooting Guide: Potassium Permanganate Oxidation

The oxidation of α-pinene with potassium permanganate is a robust method, but it can present challenges, especially at scale. Below are common issues and their respective solutions.

Issue	Potential Causes	Troubleshooting Actions & Explanations
Low Yield of 2,3-Pinanediol	1. Incomplete Reaction: Insufficient reaction time or temperature. 2. Over-oxidation: Formation of byproducts due to harsh reaction conditions.[4] 3. Poor Mixing: Inadequate agitation leading to localized high concentrations of KMnO₄.	1. Optimize Reaction Time and Temperature: Monitor the reaction progress using in-process controls (e.g., TLC or GC). A typical reaction is run at around 40°C for 4 hours.[4] 2. Control Reagent Addition: Add the KMnO₄ solution slowly and maintain the reaction temperature. The use of a peroxide inhibitor like ethylene glycol can also mitigate side reactions.[4] 3. Improve Agitation: Ensure the reactor is equipped with an appropriate stirrer to maintain a homogeneous reaction mixture.
Low Purity of Crude Product	1. Formation of Byproducts: Common byproducts include campholenic aldehyde, verbenol, and verbenone.[6] 2. Residual Starting Material: Incomplete conversion of α-pinene.	1. Maintain Alkaline pH: The reaction should be conducted at a pH of around 13 to favor the formation of the diol.[4] 2. Optimize Stoichiometry: Ensure the correct molar ratio of α-pinene to KMnO₄ is used. Refer to established protocols for guidance.[7]
Difficulty in Filtering Manganese Dioxide (MnO₂)	1. Fine Particle Size of MnO₂: Can lead to slow filtration and clogging of filters. 2. High Viscosity of the Reaction Mixture: Can impede the filtration process.	1. Use of Filter Aids: Employing a filter aid like celite can improve filtration speed. 2. Dilution: Diluting the reaction mixture with a suitable solvent before filtration can reduce viscosity.
Low Enantiomeric Excess (ee)	1. Racemization: Although less common in this specific reaction, harsh conditions can potentially lead to some degree of racemization. 2. Use of Racemic Starting Material: Ensure the starting α-pinene has high enantiomeric purity.	1. Maintain Mild Reaction Conditions: Adhere to the recommended temperature and pH to preserve the stereochemistry. 2. Source High-Quality α-Pinene: Verify the enantiomeric purity of the starting material before use.

Experimental Protocol: Potassium Permanganate Oxidation of α-Pinene

This protocol is a generalized procedure for the synthesis of (+)-2,3-Pinanediol from (-)-α-pinene.

Materials:

• (-)-α-pinene (high purity)

• Potassium permanganate (KMnO₄)

• Sodium hydroxide (NaOH)

• tert-Butanol

• Ethylene glycol

• Deionized water

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate (for drying)

Procedure:

• Preparation of Oxidant Solution: In a separate vessel, prepare an aqueous solution of sodium hydroxide to a pH of 13.[4] Dissolve the required amount of potassium permanganate in this alkaline solution.

• Reaction Setup: In a reactor equipped with a mechanical stirrer, thermometer, and a dropping funnel, charge (-)-α-pinene and tert-butanol.

• Addition of Inhibitor: Add ethylene glycol to the α-pinene mixture, which acts as a peroxide inhibitor.[4]

• Oxidation: Slowly add the potassium permanganate solution dropwise to the stirred α-pinene mixture. Maintain the reaction temperature at approximately 40°C.[4]

• Reaction Monitoring: Allow the reaction to proceed for about 4 hours with continuous stirring.[4] Monitor the reaction progress by TLC or GC.

• Workup: Upon completion, quench the reaction by adding a reducing agent (e.g., sodium bisulfite) until the purple color disappears.

• Filtration: Filter the mixture to remove the manganese dioxide byproduct. Wash the filter cake with a suitable solvent (e.g., ethyl acetate).

• Extraction: Extract the aqueous filtrate with an organic solvent like ethyl acetate.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude 2,3-Pinanediol by recrystallization or column chromatography.

Purification Troubleshooting

Issue	Potential Causes	Troubleshooting Actions & Explanations
Oily Product After Recrystallization	1. Incomplete Removal of Solvent: Residual solvent can prevent crystallization. 2. Presence of Impurities: Certain impurities can act as crystallization inhibitors.	1. Thorough Drying: Ensure the crude product is completely dry before attempting recrystallization. 2. Charcoal Treatment: Adding activated charcoal to the hot solution before filtration can help remove some impurities.
Low Recovery from Recrystallization	1. Product is Too Soluble in the Chosen Solvent: A significant amount of product remains in the mother liquor. 2. Premature Crystallization During Hot Filtration: Product crystallizes on the filter paper.	1. Solvent System Optimization: Use a solvent system where the product has high solubility at high temperatures and low solubility at low temperatures.[8] 2. Heated Filtration Apparatus: Use a heated funnel and pre-warm the receiving flask to prevent premature crystallization.
Poor Separation in Column Chromatography	1. Inappropriate Solvent System: The mobile phase does not provide adequate separation of the product from impurities. 2. Column Overloading: Too much crude product is loaded onto the column.	1. TLC Optimization: Develop an optimal solvent system using thin-layer chromatography before performing column chromatography. 2. Proper Loading: Adsorb the crude product onto a small amount of silica gel before loading it onto the column for better separation.

Alternative Method: Sharpless Asymmetric Dihydroxylation

For applications requiring very high enantioselectivity, the Sharpless asymmetric dihydroxylation is an excellent alternative. This method utilizes a catalytic amount of osmium tetroxide in the presence of a chiral ligand.[9]

Caption: Simplified schematic of the Sharpless asymmetric dihydroxylation of α-pinene.

Key Considerations for Sharpless Asymmetric Dihydroxylation:

• Ligand Choice: The choice of ligand (e.g., (DHQD)₂PHAL in AD-mix-β or (DHQ)₂PHAL in AD-mix-α) determines the stereochemical outcome.[10]

• Second Catalytic Cycle: A potential side reaction can lead to a decrease in enantioselectivity. This can be suppressed by using a higher molar concentration of the chiral ligand.[9]

• Toxicity: Osmium tetroxide is highly toxic and volatile, requiring careful handling in a well-ventilated fume hood.[5]

Frequently Asked Questions (FAQs)

Q1: What is the typical yield and purity I can expect from a large-scale KMnO₄ oxidation of α-pinene? A1: With an optimized process, yields can range from 60.7% to 76.6%, with a liquid phase purity of over 98% and an enantiomeric excess (ee) of over 99%.[7]

Q2: What are the primary byproducts to look out for in the synthesis of 2,3-Pinanediol? A2: The main byproducts from the oxidation of α-pinene can include campholenic aldehyde, verbenol, and verbenone.[6] In some cases, over-oxidation can lead to cleavage of the pinane ring.

Q3: How should I store purified 2,3-Pinanediol to ensure its stability? A3: 2,3-Pinanediol should be stored in a dry place in a tightly closed container, preferably refrigerated.[11] It is generally stable under normal conditions but should be kept away from strong oxidizing agents.[11]

Q4: What are the recommended analytical techniques for quality control of 2,3-Pinanediol? A4: Gas chromatography (GC) is commonly used to determine purity and identify volatile impurities. Chiral GC or high-performance liquid chromatography (HPLC) with a chiral column is necessary to determine the enantiomeric excess (ee).

Q5: Can I use a different solvent instead of tert-butanol in the KMnO₄ oxidation? A5: Other alcoholic solvents like methanol or ethanol can be used.[7] The choice of solvent can influence the reaction rate and solubility of the reactants and intermediates. It is advisable to perform small-scale trials to optimize the solvent system for your specific process.

Q8: Are there greener alternatives to potassium permanganate for the oxidation of α-pinene? A8: Research into more environmentally friendly oxidation methods is ongoing. Some studies have explored the use of hydrogen peroxide with various catalysts. However, for large-scale industrial production, the potassium permanganate method remains prevalent due to its cost-effectiveness and scalability.

References

• A Convenient Large Scale Synthesis of 2-Hydroxy-3-pinanone. Taylor & Francis. Available at: [Link]

• CN102584538B - Synthesis method of chiral 2,3-pinanediol. Google Patents.

• Sharpless asymmetric dihydroxylation. Wikipedia. Available at: [Link]

• Purification of 2,3-butanediol from fermentation broth: process development and techno-economic analysis. SciSpace. Available at: [Link]

• Process Development for Enhanced 2,3-Butanediol Production by Paenibacillus polymyxa DSM 365. MDPI. Available at: [Link]

• CN102584538A - Synthesis method of chiral 2,3-pinanediol. Google Patents.

• The Studies on α-Pinene Oxidation over the TS-1. The Influence of the Temperature, Reaction Time, Titanium and Catalyst Content. National Institutes of Health. Available at: [Link]

• Microbial production of 2,3-butanediol for industrial applications. PubMed. Available at: [Link]

• 2,3-Butanediol. Wikipedia. Available at: [Link]

• 2,3-Pinanediol | C10H18O2 | CID 62044. PubChem @ NIH. Available at: [Link]

• (PDF) Purification of 2,3-butanediol from fermentation broth: Process development and techno-economic analysis. ResearchGate. Available at: [Link]

• CN102584538A - Synthesis method of chiral 2,3-pinanediol. Google Patents.

• Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. PubMed Central. Available at: [Link]

• Method of determination of 1,2-propanediol and 2,3-butanediol. OIV. Available at: [Link]

• recrystallization, filtration and melting point. Available at: [Link]

• Recrystallization-1.pdf. Available at: [Link]

• Method of determination of 1,2-propanediol and 2,3-butanediol (Type-IV) | OIV. OIV. Available at: [Link]

• Sharpless Dihydroxylation (Bishydroxylation). Organic Chemistry Portal. Available at: [Link]

• Sharpless Asymmetric Dihydroxylation Reaction. Andrew G Myers Research Group. Available at: [Link]

• manganese dioxide nanoparticles: synthesis, application and challenges. Indian Academy of Sciences. Available at: [Link]

• The Studies on α-Pinene Oxidation over the TS-1. The Influence of the Temperature, Reaction Time, Titanium and Catalyst Content. MDPI. Available at: [Link]

• Ti3C2 MXenes-based catalysts for the process of α-pinene isomerization. RSC Publishing. Available at: [Link]

• Chromatography Challenges in the Purification of Oligonucleotides. Sartorius. Available at: [Link]

• pinane diol bicyclo[3.1.1]heptane-2,3-diol, 2,6,6-trimethyl-, (1S,2S,3R,5S). The Good Scents Company. Available at: [Link]

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Technical Support Center: Troubleshooting Poor Solubility of 2,3-Pinanediol Derivatives

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with 2,3-Pinanediol and its derivatives. This guide is structured to provide you with direct, actionable solutions to common solubility challenges you may encounter during your experiments. Our approach is rooted in a deep understanding of chemical principles and extensive field experience to help you navigate these issues efficiently and effectively.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving my 2,3-Pinanediol derivative. Where do I start?

A1: The first step in troubleshooting solubility is to understand the physicochemical properties of your specific derivative. The parent compound, 2,3-Pinanediol, is a chiral bicyclic diol with a generally nonpolar character, exhibiting good solubility in many organic solvents and slight solubility in less polar solvents like toluene, as well as polar protic solvents like methanol.[1][2][3] However, the solubility of your derivative will be significantly influenced by the nature of the functional groups you have introduced.

To begin, ask yourself these key questions:

• What is the polarity of my derivative compared to the parent 2,3-Pinanediol? The addition of polar functional groups (e.g., -COOH, -NH2, -OH) will increase its affinity for polar solvents. Conversely, adding nonpolar moieties (e.g., long alkyl chains, aromatic rings) will enhance its solubility in nonpolar solvents.[4][5]

• Does my derivative have ionizable groups? The presence of acidic or basic functional groups means the solubility will likely be pH-dependent.[5][6]

• What is the physical form of my derivative? Amorphous solids are generally more soluble than highly crystalline ones due to the lower energy required to break the lattice structure.[7]

A systematic approach, as outlined in the workflow below, will guide you to the most appropriate solubilization strategy.

Caption: A general workflow for troubleshooting the solubility of 2,3-Pinanediol derivatives.

Troubleshooting Guides

Issue 1: My 2,3-Pinanediol derivative is not dissolving in common organic solvents.

This is a common issue, especially when the derivative has a significantly different polarity than the parent diol or is highly crystalline.

Underlying Cause: The principle of "like dissolves like" is fundamental.[8] A mismatch between the polarity of your derivative and the solvent is the most likely culprit. High crystallinity can also impede dissolution.[7]

Troubleshooting Protocol:

• Systematic Solvent Screening: Test the solubility of your derivative in a range of solvents with varying polarities. Start with small-scale experiments (e.g., 1-5 mg of compound in 0.5-1.0 mL of solvent).

  Solvent Class	Examples	Rationale
  Nonpolar	Hexane, Toluene, Dichloromethane	Good starting points for derivatives with added nonpolar functionalities. Toluene is a known solvent for the parent diol.[2][3]
  Polar Aprotic	Acetone, Ethyl Acetate, Acetonitrile, THF	These solvents can dissolve a broad range of compounds and are good intermediates in terms of polarity.
  Polar Protic	Methanol, Ethanol, Isopropanol	The parent diol has slight solubility in methanol.[2][3] These are good choices for derivatives with added hydrogen-bonding groups.
  Highly Polar	DMSO, DMF	These are powerful solvents that can often dissolve compounds that are insoluble in other common organic solvents. Use with caution as they can be difficult to remove.

• Employ Co-solvents: If your derivative shows partial solubility in two or more solvents, a mixture of these, known as a co-solvent system, can significantly enhance solubility.[9][10] The rationale is that the co-solvent mixture can fine-tune the polarity of the solvent system to better match that of the solute.[10][11]

  • Experimental Tip: Start by dissolving your compound in the solvent in which it is more soluble, and then titrate in the second solvent. For example, if your compound is partially soluble in both dichloromethane and methanol, dissolve it in a minimal amount of dichloromethane first, then add methanol dropwise.

• The Effect of Temperature: For most solid solutes, solubility increases with temperature.[4]

  • Protocol: Gently warm the solvent mixture while stirring. Be cautious with volatile solvents and ensure your experimental setup is appropriate for heating. Always check the boiling point of your solvent and the stability of your compound at elevated temperatures.

Issue 2: My derivative is ionizable, and I'm struggling with solubility in aqueous and organic systems.

For derivatives with acidic or basic moieties, pH is a critical factor that you can leverage to your advantage.

Underlying Cause: The solubility of an ionizable compound is highly dependent on its protonation state.[6][12] An acidic compound will be more soluble in its deprotonated (anionic) form at higher pH, while a basic compound will be more soluble in its protonated (cationic) form at lower pH.

Troubleshooting Protocol:

• Determine the pKa of your derivative: If the exact pKa is unknown, estimate it based on the functional groups present. This will help you predict the pH range for optimal solubility.

• pH Adjustment for Aqueous Solubility:

  • For Acidic Derivatives (e.g., containing a carboxylic acid): Increase the pH of the aqueous solution by adding a base (e.g., NaOH, NaHCO3) to a pH at least 2 units above the pKa. This will deprotonate the acid, forming a more soluble salt.

  • For Basic Derivatives (e.g., containing an amine): Decrease the pH of the aqueous solution by adding an acid (e.g., HCl) to a pH at least 2 units below the pKa. This will protonate the base, forming a more soluble salt.

• pH Adjustment for Partitioning in Biphasic Systems (e.g., extractions): You can use pH to control which phase your compound resides in. For example, to extract an acidic derivative from an organic solvent into an aqueous phase, you would use an aqueous solution with a high pH.

Caption: The effect of pH on the solubility of ionizable derivatives.

Issue 3: My compound dissolves very slowly, or I suspect it's not fully dissolved.

Slow dissolution rates can be mistaken for poor solubility. This is a common issue for highly crystalline or large particles.

Underlying Cause: The dissolution rate is proportional to the surface area of the solute in contact with the solvent. Larger particles have a smaller surface-area-to-volume ratio, leading to slower dissolution.[13]

Troubleshooting Protocol:

• Particle Size Reduction:

  • Grinding: Use a mortar and pestle to gently grind your solid material into a fine powder. This simple step can significantly increase the surface area and improve the dissolution rate.

  • Sonication: Place your sample in a sonicator bath. The ultrasonic waves can help to break up aggregates and enhance the interaction between the solute and solvent.

• Recrystallization: This technique can be used to obtain a more soluble polymorphic form or smaller, more uniform crystals.[14][15]

  • Protocol for Recrystallization:

    • Dissolve your impure compound in a minimum amount of a suitable hot solvent.

    • If the solution is colored, you can add a small amount of activated carbon to remove colored impurities.

    • Filter the hot solution to remove any insoluble impurities.

    • Allow the solution to cool slowly. As the solution cools, the solubility of your compound will decrease, and it will crystallize out.[15]

    • Collect the purified crystals by filtration.

Issue 4: I've tried everything, and my derivative remains poorly soluble for my downstream application (e.g., biological assays, formulation).

For particularly challenging compounds, more advanced formulation strategies may be necessary.

Underlying Cause: Some derivatives may have inherently low solubility due to a combination of factors, including high crystallinity, low polarity, and strong intermolecular forces.

Advanced Strategies:

• Solid Dispersions: This involves dispersing the drug in an inert, water-soluble carrier at a solid state.[16][17][18] The drug can exist in an amorphous state within the carrier, which enhances its solubility and dissolution rate.[16]

  • Common Carriers: Polyethylene glycols (PEGs), polyvinylpyrrolidone (PVP), and hydroxypropyl methylcellulose (HPMC).

  • Preparation Methods:

    • Melting Method: The drug and carrier are melted together and then cooled to a solid.

    • Solvent Evaporation Method: The drug and carrier are dissolved in a common solvent, which is then evaporated.[16]

• Nanotechnology Approaches: Reducing the particle size to the nanometer range can dramatically increase the surface area and, consequently, the dissolution rate and solubility.[19] This is a specialized technique that often requires specific equipment.

Summary of Key Troubleshooting Parameters

Parameter	Rationale and Key Considerations
Solvent Polarity	"Like dissolves like." Match the solvent polarity to your derivative. Use a systematic screening approach.
Co-solvency	Fine-tunes the solvent environment to enhance solubility.[9][10]
Temperature	Generally increases the solubility of solids.[4] Use with caution and consider compound stability.
pH	Critical for ionizable compounds. Adjusting the pH can dramatically increase the solubility of acidic or basic derivatives in aqueous media.[6][12]
Particle Size	Smaller particles have a larger surface area and dissolve faster.[13] Grinding and sonication are simple methods for particle size reduction.
Physical Form	Amorphous forms are typically more soluble than crystalline forms.[7] Recrystallization can sometimes yield a more soluble polymorph.
Advanced Formulations	For highly insoluble compounds, consider solid dispersions or nanotechnology approaches to improve bioavailability.[16][17][19]

We hope this guide provides you with the necessary tools to overcome the solubility challenges associated with your 2,3-Pinanediol derivatives. For further assistance, please do not hesitate to contact our technical support team.

References

• SlidePlayer. (n.d.). FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT. Retrieved from [Link]

• Veranova. (n.d.). Improving solubility and accelerating drug development. Retrieved from [Link]

• International Journal of Scientific Development and Research. (n.d.). Methods to boost solubility. Retrieved from [Link]

• ResearchGate. (2019). Some Factors Affecting the Solubility of Polymers. Retrieved from [Link]

• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• Science.gov. (n.d.). factors affecting solubility: Topics by Science.gov. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• Fisher Scientific. (n.d.). (1S,2S,3R,5S)-2,3-Pinanediol, 99%. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,3-Pinanediol. PubChem Compound Database. Retrieved from [Link]

• Dissolution Technologies. (2022). Dissolution Method Troubleshooting. Retrieved from [Link]

• Springer. (2021). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Retrieved from [Link]

• Wikipedia. (n.d.). Terpene. Retrieved from [Link]

• ResearchGate. (2018). Ordered and Plastic Crystals in the Complex Polymorphism of Pinanediol. Retrieved from [Link]

• Scholars Research Library. (n.d.). Solid dispersion technique for improving solubility of some poorly soluble drugs. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Retrieved from [Link]

• National Center for Biotechnology Information. (2012). Drug Solubility: Importance and Enhancement Techniques. Retrieved from [Link]

• PubMed. (2012). Solvent effects on physicochemical behavior of estradiols recrystallized for transdermal delivery. Retrieved from [Link]

• SciSpace. (n.d.). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Extraction and Analysis of Terpenes/Terpenoids. Retrieved from [Link]

• Almac Group. (n.d.). Key strategies central to overcoming poor API solubility. Retrieved from [Link]

• Journal of Advanced Pharmacy Education & Research. (n.d.). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). pH regulatory divergent point for the selective bio-oxidation of primary diols during resting cell catalysis. Retrieved from [Link]

• Pharma.Tips. (2023). Troubleshooting Dissolution Failures in Formulated Tablets. Retrieved from [Link]

• ResearchGate. (2019). Estradiol Solubility in Aqueous Systems: Effect of Ionic Concentrations, pH, and Organic Solvents. Retrieved from [Link]

• ResearchGate. (2018). Recrystallization and Shape Control of Crystals of the Organic Dye Acid Green 27 in a Mixed Solvent. Retrieved from [Link]

• ResearchGate. (2018). Terpenes as Green Solvents for Natural Products Extraction. Retrieved from [Link]

• Journal of Advanced Pharmacy Education & Research. (2020). Solid Dispersion: Solubility Enhancement Technique of Poorly Water Soluble Drug. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• YouTube. (2020). Impact of pH on Solubility. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Improvement in solubility of poor water-soluble drugs by solid dispersion. Retrieved from [Link]

• SlideShare. (2015). solubility enhancement and cosolvency by madhavi. Retrieved from [Link]

• Google Patents. (n.d.). US5847247A - Terpene-based solvents.

• National Center for Biotechnology Information. (2017). The Effect of Acid pH Modifiers on the Release Characteristics of Weakly Basic Drug from Hydrophlilic–Lipophilic Matrices. Retrieved from [Link]

• YouTube. (2020). Recrystallization. Retrieved from [Link]

• ResearchGate. (2022). Formulation and Evaluation of Solid Dispersion of Poorly Soluble Drugs. Retrieved from [Link]

• ResearchGate. (2014). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Retrieved from [Link]

• Biblioteca Digital do IPB. (n.d.). Studies on the Solubility and Partition of Terpenes in Aqueous Organic Solvents. Retrieved from [Link]

• bepls. (n.d.). Enhancement of Water Solubility for Lopinavir by Co-solvency Approach. Retrieved from [Link]

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Technical Support Center: Pinanediol-Based Asymmetric Synthesis

Unit: Advanced Boron Technologies | Ticket Type: Process Optimization

Subject: Enhancing Enantiomeric Excess (ee) & Diastereomeric Ratios (dr)

Introduction: The Philosophy of High Precision

Welcome to the Advanced Boron Technologies Support Center. You are likely here because your Matteson homologation is yielding suboptimal stereocontrol, or you are struggling to remove the pinanediol auxiliary without racemization.

The Core Reality: Pinanediol boronic esters are the "gold standard" for substrate-controlled stereoselectivity because of their rigid bicyclic structure.[1][2] However, this stability is a double-edged sword: it grants high diastereoselectivity (dr) during homologation but makes the auxiliary difficult to remove.

Your Objective: Maximize dr during the carbon insertion (Matteson) step and preserve that chirality as ee during the cleavage step.

Module 1: The Matteson Homologation (The Engine)

The primary cause of low ee in the final product is almost always low dr in the intermediate α-chloro boronic ester. The Matteson homologation relies on a specific sequence of kinetic control.

Standard Operating Procedure (SOP-MH-01)

Analyst Note: Do not compromise on temperature control. The formation of the "ate" complex must be irreversible and kinetically trapped before migration occurs.

• Reagent Prep: Generate Dichloromethyllithium (LiCHCl₂) in situ.

  • Cool anhydrous THF/DCM (DCM should be 1.1 equiv) to -100°C (internal temperature).

  • Add n-BuLi or LDA slowly down the side of the flask.

• Complexation:

  • Add the Pinanediol Boronic Ester (dissolved in THF) via cannula to the LiCHCl₂ solution.[3]

  • Critical Hold: Stir at -100°C for 30–60 minutes. This ensures the formation of the tetrahedral boronate "ate" complex without premature rearrangement.

• The Migration (Stereodefining Step):

  • Add anhydrous ZnCl₂ (0.5–1.0 equiv) as a solution in THF.[3]

  • Allow the reaction to warm naturally to 0°C or Room Temperature .

  • Mechanism:[1][4][5] ZnCl₂ acts as a Lewis acid, stripping the chloride from the "ate" complex and forcing the alkyl group to migrate to the α-carbon.[1] The pinanediol ligand sterically blocks one face, forcing migration to the other.[1]

Visual Workflow: The Matteson Pathway

Figure 1: The kinetic pathway of Matteson Homologation. The 'Ate' complex formation is reversible; low temperatures prevent dissociation prior to Zn-mediated migration.

Module 2: The Hidden Variable (Reagent Quality)

Ticket #404: "My reaction stalled or has low dr."

Root Cause: Wet Zinc Chloride (ZnCl₂). ZnCl₂ is extremely hygroscopic.[6][7] Even "anhydrous" bottles from suppliers often contain 5-10% water after opening. Water destroys the LiCHCl₂ species and hydrolyzes the boronic ester, killing the stoichiometry.

Protocol: The "Fusion" Drying Method

Do not rely on vacuum drying alone for ZnCl₂.

• Place commercial ZnCl₂ in a round-bottom flask.

• Heat under high vacuum (0.1 mmHg) with a heat gun or Bunsen burner until the solid melts (approx. 290°C).

• While molten, rotate the flask to coat the walls.

• Cool under vacuum. The ZnCl₂ will solidify into a glass.

• Dissolve in anhydrous THF immediately to create a stock solution.

Module 3: The Upgrade (Recrystallization)

This is the most underutilized step in boronic ester synthesis. Unlike other auxiliaries, pinanediol esters are often highly crystalline. You can upgrade a reaction with 90:10 dr to >99:1 dr simply by recrystallization.

Comparative Data: Purification Efficiency

Method	Starting dr	Final dr	Yield Recovery	Notes
Flash Column	92:8	92:8	95%	Silica does not separate diastereomers well.
Recrystallization (Pentane)	92:8	99:1	75%	Best for alkyl boronic esters.
Recrystallization (EtOH/H2O)	88:12	98:2	65%	Requires careful temperature control.

Analyst Recommendation: Always attempt to recrystallize the α-chloro boronic ester intermediate before proceeding to the next substitution step. This "resets" your optical purity.

Module 4: The Exit Strategy (Cleavage)

Ticket #991: "I can't get the pinanediol off."

Pinanediol is thermodynamically stable.[8] Standard hydrolysis (H₂O/OH⁻) often fails or requires conditions harsh enough to racemize your product.

Method A: Transesterification (The Gentle Approach)

Best for: Sensitive substrates.

• Dissolve the pinanediol ester in a biphasic mixture of Ether/Pentane and Phenylboronic Acid (PhB(OH)₂) (3–5 equiv).

• Add dilute aqueous acid (or water depending on stability).

• Stir vigorously.

• Mechanism: The PhB(OH)₂ captures the pinanediol to form the stable Phenylboronic-Pinanediol ester (which stays in the organic phase). Your free boronic acid moves to the aqueous phase or precipitates.

Method B: Oxidative Cleavage

Best for: Converting Boron to Alcohol (C-OH).

If your final target is the alcohol (not the boronic acid), skip the hydrolysis attempts.

• Treat the ester with NaOOH or H₂O₂/NaOH .

• This reaction is stereospecific (retention of configuration).

• Warning: Ensure the pH is basic enough to promote migration but not so basic it epimerizes adjacent centers.

Troubleshooting Matrix (FAQ)

Q1: My yield is good, but the dr is consistently stuck at 85:15.

• Diagnosis: Temperature failure during the LiCHCl₂ addition.

• Fix: Ensure your internal temperature probe reads -100°C. If you are running at -78°C (Dry Ice/Acetone), the reaction is faster, and the "ate" complex may equilibrate with the starting material. Lower the temperature or increase the pinanediol steric bulk (use Dicyclohexyl-diol if pinanediol fails).

Q2: The reaction turns black upon adding ZnCl₂.

• Diagnosis: Decomposition of the lithium species.

• Fix: Your ZnCl₂ solution likely contains oxygen or moisture.[7] Degas the THF used to dissolve the fused ZnCl₂.

Q3: Can I recycle the Pinanediol?

• Answer: Yes. If you use Method A (Transesterification with Phenylboronic Acid), the organic layer contains the Pinanediol-Phenylboronate byproduct. Isolate it, then hydrolyze it with strong acid (HCl) to recover pure Pinanediol and wash away the phenylboronic acid.

Decision Tree: Low ee Investigation

Figure 2: Systematic troubleshooting for stereochemical leakage.

References

• Matteson, D. S. (2013). Stereodirected Synthesis with Organoboranes. Springer Science & Business Media.

• Matteson, D. S., & Ray, R. (1980). Directed chiral synthesis with pinanediol boronic esters.[1][2][3][8] Journal of the American Chemical Society, 102(25), 7590-7591.

• Aggarwal, V. K., et al. (2021). Studies on a catalytic version of the Matteson asymmetric homologation reaction. Organic & Biomolecular Chemistry.

• Coutts, S. J., et al. (1994).[9] Two Efficient Methods for the Cleavage of Pinanediol Boronate Esters Yielding the Free Boronic Acids. Tetrahedron Letters, 35(29), 5109-5112.

• BenchChem Protocols. (2025). Application Notes and Protocols: The Use of (+)-Pinanediol in Asymmetric Synthesis.

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Navigating the Labyrinth of 2,3-Pinanediol Stability: A Technical Guide for Researchers

Welcome to the Technical Support Center for 2,3-Pinanediol. This comprehensive guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling and utilizing 2,3-pinanediol in various experimental settings. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively.

2,3-Pinanediol, a versatile chiral auxiliary and building block, is a generally stable crystalline solid under standard storage conditions—kept in a tightly sealed container in a cool, dry, and well-ventilated place. However, its stability is highly dependent on the specific reaction conditions employed. This guide will delve into the nuances of its behavior under acidic, basic, thermal, oxidative, and reductive environments, providing you with the knowledge to anticipate and mitigate potential stability issues.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses common questions and challenges encountered during the use of 2,3-pinanediol in a practical, question-and-answer format.

Stability Under Acidic Conditions: The Pinacol Rearrangement

Question: I'm running a reaction with 2,3-pinanediol under acidic conditions and obtaining an unexpected ketone. What is happening?

Answer: You are likely observing the classic pinacol rearrangement, a well-documented acid-catalyzed transformation of 1,2-diols.[1][2][3] Under acidic conditions, one of the hydroxyl groups of 2,3-pinanediol is protonated, forming a good leaving group (water). Departure of water generates a carbocation, which then undergoes a 1,2-alkyl or hydride shift to form a more stable carbocation, ultimately leading to the formation of a ketone known as pinacolone.[4][5][6]

Causality and Mechanism: The driving force for this rearrangement is the formation of a highly stabilized carbocation intermediate. The specific structure of the resulting ketone will depend on the migratory aptitude of the substituents on the pinane skeleton.

Troubleshooting Incomplete or Unwanted Pinacol Rearrangement:

• Low Acidity: The rearrangement is acid-catalyzed. If the reaction is sluggish or incomplete, the acid concentration or strength may be insufficient. Consider using a stronger acid or slightly increasing the catalyst loading.

• Temperature: The rate of rearrangement is temperature-dependent. If the reaction is slow, a moderate increase in temperature may be beneficial. However, excessive heat can lead to side reactions and decomposition.

• Solvent Choice: The polarity of the solvent can influence the stability of the carbocation intermediate and thus the rate of rearrangement. Protic solvents can solvate the carbocation, potentially affecting the reaction course. Experimenting with different solvents (e.g., aprotic vs. protic) may be necessary to optimize your desired outcome.

Experimental Protocol: Monitoring Pinacol Rearrangement

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,3-pinanediol in an appropriate solvent (e.g., toluene).

• Acid Addition: Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid or sulfuric acid).

• Monitoring: Heat the reaction to the desired temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete, quench the acid with a mild base (e.g., saturated sodium bicarbonate solution), extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Analysis: Characterize the product by NMR, IR, and mass spectrometry to confirm the structure of the rearranged ketone.

DOT Diagram: Pinacol Rearrangement of 2,3-Pinanediol

Caption: Acid-catalyzed pinacol rearrangement pathway of 2,3-pinanediol.

Stability Under Basic Conditions

Question: Is 2,3-pinanediol stable in the presence of bases?

Answer: Generally, 2,3-pinanediol exhibits good stability under basic conditions, especially when compared to its lability in acidic media. It is often used as a chiral auxiliary in reactions that are run in the presence of mild bases. However, exposure to strong bases, particularly at elevated temperatures, can lead to degradation, although specific pathways are not as well-documented as the pinacol rearrangement.

Troubleshooting Guide for Basic Conditions:

• Issue: Observation of decomposition or side products when using strong bases (e.g., NaOH, KOH) at high temperatures.

  • Cause: Strong bases can deprotonate the hydroxyl groups, and at elevated temperatures, this may initiate elimination or other degradation pathways.

  • Solution: If possible, use a milder base or lower the reaction temperature. If the reaction requires harsh basic conditions, minimize the reaction time and consider running the reaction under an inert atmosphere to prevent oxidation of any potential intermediates.

Thermal Stability

Question: At what temperature does 2,3-pinanediol start to decompose?

Troubleshooting Thermal Issues:

• Issue: Darkening of the reaction mixture or formation of char at high temperatures.

  • Cause: Thermal decomposition.

  • Solution: If high temperatures are necessary for your reaction, consider using a higher boiling point solvent to ensure better temperature control and minimize localized overheating. Running the reaction under an inert atmosphere can also help prevent oxidative decomposition at high temperatures.

Stability Towards Oxidizing and Reducing Agents

Question: How does 2,3-pinanediol behave in the presence of common oxidizing and reducing agents?

Answer: As a vicinal diol, 2,3-pinanediol is susceptible to oxidative cleavage by certain reagents. Its behavior with reducing agents is generally more stable.

Oxidative Stability:

• Strong Oxidants (e.g., Potassium Permanganate): While KMnO4 is used in the synthesis of 2,3-pinanediol from α-pinene, under different conditions, it can lead to oxidative cleavage of the diol, breaking the carbon-carbon bond between the two hydroxyl-bearing carbons to form dicarboxylic acids or other oxidized products.

• Periodate Cleavage (e.g., Sodium Periodate, Lead Tetraacetate): These reagents are known to selectively cleave 1,2-diols to form two carbonyl compounds (aldehydes or ketones).[7] The reaction proceeds through a cyclic intermediate. This reactivity can be a useful synthetic tool or an undesired side reaction depending on the experimental goal.

DOT Diagram: Oxidative Cleavage of 2,3-Pinanediol

Caption: Oxidative cleavage of 2,3-pinanediol by periodate or lead tetraacetate.

Reductive Stability:

• Common Reducing Agents (e.g., NaBH₄, LiAlH₄): 2,3-Pinanediol is generally stable to common hydride reducing agents. These reagents typically target carbonyl groups and other more reactive functional groups, leaving the diol moiety intact.

Troubleshooting Guide for Redox Reactions:

• Issue: Unwanted oxidative cleavage of the diol during an oxidation reaction targeting another functional group.

  • Cause: Use of a non-selective oxidizing agent.

  • Solution: Choose a milder or more selective oxidizing agent that is known to be compatible with vicinal diols. Protecting the diol as an acetal or ketal prior to oxidation can also be an effective strategy.

• Issue: No reaction or incomplete reduction of another functional group in the presence of 2,3-pinanediol.

  • Cause: The diol's hydroxyl groups may interact with the reducing agent, particularly with highly reactive reagents like LiAlH₄, by forming alkoxide species. This can affect the stoichiometry and reactivity of the reducing agent.

  • Solution: Use an excess of the reducing agent to account for the reaction with the hydroxyl groups. Alternatively, protect the diol before the reduction step.

Solvent Effects on Stability

Question: Does the choice of solvent affect the stability of 2,3-pinanediol?

Answer: Yes, the solvent can play a significant role, particularly in reactions where ionic intermediates are formed, such as the pinacol rearrangement.

• Protic Solvents (e.g., water, alcohols): These solvents can stabilize carbocation intermediates through hydrogen bonding, potentially influencing the rate and selectivity of acid-catalyzed rearrangements.[8] They can also participate in solvolysis reactions under certain conditions.

• Aprotic Solvents (e.g., toluene, dichloromethane, THF): These solvents are generally less interactive with ionic intermediates. The choice between polar aprotic and nonpolar aprotic solvents can also fine-tune the reaction environment.

Troubleshooting Solvent-Related Issues:

• Issue: Poor selectivity or multiple products in an acid-catalyzed reaction.

  • Cause: The solvent may be stabilizing different carbocation intermediates or transition states to varying degrees.

  • Solution: Screen a range of solvents with different polarities and proticities to find the optimal conditions for your desired transformation. For example, a less polar, aprotic solvent might favor a more concerted rearrangement pathway, potentially leading to higher selectivity.

Summary of Stability Data

Condition	Reagent/Environment	Stability of 2,3-Pinanediol	Potential Products/Issues
Acidic	Strong acids (e.g., H₂SO₄, HCl)	Low	Pinacolone (ketone) via rearrangement
Basic	Mild bases (e.g., NaHCO₃, Et₃N)	High	Generally stable
Strong bases (e.g., NaOH, KOH) at high temp.	Moderate to Low	Potential for elimination or other degradation
Thermal	Elevated temperatures	Moderate	Decomposition at very high temperatures
Oxidative	NaIO₄, Pb(OAc)₄	Low	Oxidative cleavage to dicarbonyl compounds
KMnO₄ (strong)	Low	Oxidative cleavage
Reductive	NaBH₄, LiAlH₄	High	Generally stable, but hydroxyls can react

Concluding Remarks

As a Senior Application Scientist, I encourage you to approach your experiments with a solid understanding of the chemical principles at play. This guide provides a framework for understanding the stability of 2,3-pinanediol, but each reaction is unique. Careful monitoring, thoughtful selection of reaction conditions, and a systematic approach to troubleshooting are the keys to success. We are continuously working to expand our knowledge base and welcome your feedback and questions to further enhance this technical support center.

References

• Thermal Analysis of D-mannitol for Use as Phase Change Material for Latent Heat Storage. (n.d.). Journal of Applied Sciences. Retrieved February 3, 2026, from [Link]

• Master Organic Chemistry. (2023, January 10). Pinacol Rearrangement. Retrieved February 3, 2026, from [Link]

• Wikipedia. (n.d.). Pinacol rearrangement. Retrieved February 3, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Pinacol Rearrangement. Retrieved February 3, 2026, from [Link]

• International Journal of Foundation for Modern Research. (n.d.). Advances and Perspectives in Pinacol Rearrangement Reactions: A Comprehensive Review. Retrieved February 3, 2026, from [Link]

• Organic Chemistry Tutor. (n.d.). Pinacol Rearrangement. Retrieved February 3, 2026, from [Link]

• PubChem. (n.d.). Pinanediol. Retrieved February 3, 2026, from [Link]

• PubChem. (n.d.). 2,3-Pinanediol. Retrieved February 3, 2026, from [Link]

• Master Organic Chemistry. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Retrieved February 3, 2026, from [Link]

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Technical Support Center: Refining Purification Techniques for 2,3-Pinanediol Isomers

Welcome to the technical support center for the purification of 2,3-pinanediol isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of these valuable chiral building blocks. As the stereochemical purity of 2,3-pinanediol is often critical for its application in asymmetric synthesis, this resource focuses on robust methodologies to isolate the desired isomers.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 2,3-pinanediol isomers?

A1: The main challenge lies in the separation of a complex mixture of stereoisomers. 2,3-Pinanediol has multiple chiral centers, leading to the potential for both diastereomers (cis and trans isomers) and enantiomers. Diastereomers have different physical properties and can often be separated by standard techniques like chromatography or crystallization. Enantiomers, however, have identical physical properties in an achiral environment, necessitating the use of chiral separation methods.

Q2: What are the common impurities I should be aware of when synthesizing 2,3-pinanediol?

A2: When synthesizing 2,3-pinanediol, particularly through the oxidation of α-pinene with potassium permanganate, several impurities can arise.[2] These include unreacted α-pinene, over-oxidation products, and undesired isomers of 2,3-pinanediol. The presence of these impurities can complicate purification and affect the yield and purity of the target isomer.

Q3: How can I assess the isomeric purity of my 2,3-pinanediol sample?

A3: A combination of analytical techniques is typically employed. Gas chromatography (GC) with a chiral capillary column is a powerful method for separating and quantifying all stereoisomers.[3][4] High-performance liquid chromatography (HPLC), particularly with a chiral stationary phase, is also highly effective.[5] Nuclear magnetic resonance (NMR) spectroscopy can be used to differentiate between diastereomers by analyzing the coupling constants of the protons on the pinane ring.[6]

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 2,3-pinanediol isomers.

Crystallization Issues

Problem 1: Low yield after recrystallization.

• Possible Cause: The solvent system may not be optimal. The desired isomer might have significant solubility in the cold solvent, leading to losses in the mother liquor.

• Solution:

  • Solvent Screening: Systematically screen a variety of solvents with different polarities. For nonpolar compounds like 2,3-pinanediol, consider solvents such as hexanes, heptane, or toluene.

  • Two-Solvent System: Employ a two-solvent system where the crude 2,3-pinanediol is dissolved in a minimal amount of a "good" hot solvent (in which it is very soluble) and a "poor" solvent (in which it is less soluble) is added dropwise until turbidity is observed.[7] Heating to redissolve and then slow cooling can improve crystal growth and yield.

  • Temperature Control: Ensure the cooling process is slow to allow for selective crystallization of the desired isomer. A gradual decrease in temperature, followed by chilling in an ice bath or freezer, can maximize recovery.

Problem 2: The purified crystals are not of the desired isomeric purity.

• Possible Cause: The solubility difference between the diastereomers in the chosen solvent may not be significant enough for effective separation by a single crystallization.

• Solution:

  • Fractional Crystallization: This technique involves multiple crystallization steps. The initial crystals will be enriched in the less soluble isomer. The mother liquor can then be concentrated and recrystallized to isolate the more soluble isomer. This process may need to be repeated several times to achieve high purity.

  • Seeding: If you have a small amount of the pure desired isomer, you can use it as a seed crystal to encourage the crystallization of that specific isomer from the saturated solution.

Chromatography Challenges

Problem 3: Poor separation of diastereomers by column chromatography.

• Possible Cause: The chosen mobile phase may not be providing sufficient selectivity.

• Solution:

  • Solvent System Optimization: Systematically vary the polarity of the mobile phase. For normal-phase chromatography on silica gel, a mixture of a nonpolar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or diethyl ether) is common. A shallow gradient of the polar solvent can often improve resolution.

  • Stationary Phase Selection: While silica gel is the most common stationary phase, other options like alumina or bonded phases (e.g., diol or cyano) may offer different selectivity for your specific isomers.

Problem 4: Inability to separate enantiomers by HPLC.

• Possible Cause: You are using a standard achiral HPLC column. Enantiomers cannot be separated on achiral stationary phases.

• Solution:

  • Chiral HPLC: Utilize a chiral stationary phase (CSP). Polysaccharide-based columns, such as those with cellulose or amylose derivatives (e.g., Chiralpak® series), are widely used for the separation of a broad range of chiral compounds.[8] Method development will involve screening different chiral columns and mobile phases (both normal and reversed-phase) to find the optimal conditions.

  • Derivatization: Convert the enantiomeric diols into a mixture of diastereomers by reacting them with a chiral derivatizing agent (e.g., a chiral acid like mandelic acid or a derivative of tartaric acid).[9][10] The resulting diastereomers can then be separated on a standard achiral HPLC column.[5] The derivatizing agent can be removed after separation to yield the pure enantiomers.

Experimental Protocols

Protocol 1: Purification of a cis/trans Diastereomeric Mixture by Fractional Crystallization

This protocol provides a general guideline for separating diastereomers based on differences in solubility. The choice of solvent is critical and may require preliminary screening.

Materials:

• Crude 2,3-pinanediol mixture

• Selected recrystallization solvent (e.g., hexane, ethyl acetate/hexane mixture)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2,3-pinanediol mixture in the minimum amount of boiling solvent.[11]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• First Fraction Collection: Collect the crystals by vacuum filtration. These crystals will be enriched in the less soluble diastereomer.

• Mother Liquor Concentration: Transfer the filtrate (mother liquor) to another flask and reduce the volume by evaporation.

• Second Fraction Crystallization: Allow the concentrated mother liquor to cool to obtain a second crop of crystals, which will be enriched in the more soluble diastereomer.

• Purity Analysis: Analyze the purity of each fraction using GC or NMR.

• Repeat if Necessary: Repeat the crystallization process on each fraction until the desired purity is achieved.

Protocol 2: Chiral Resolution of Enantiomers via Diastereomeric Salt Formation

This protocol describes the separation of a racemic mixture of a 2,3-pinanediol isomer by converting it into diastereomeric esters with a chiral resolving agent, followed by fractional crystallization.

Materials:

• Racemic 2,3-pinanediol

• Chiral resolving agent (e.g., (S)-(-)-Mandelic acid)

• Coupling agent (e.g., DCC or EDC)

• Anhydrous solvent (e.g., dichloromethane)

• Recrystallization solvent

• Base (for hydrolysis, e.g., NaOH)

• Acid (for workup, e.g., HCl)

Procedure:

• Diastereomer Formation: In a round-bottom flask, dissolve the racemic 2,3-pinanediol and a slight excess of the chiral resolving agent in the anhydrous solvent. Add the coupling agent and stir the reaction at room temperature until the reaction is complete (monitor by TLC).

• Workup: Filter off any solid byproducts and wash the organic layer with dilute acid, then brine. Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo to obtain the crude diastereomeric ester mixture.

• Fractional Crystallization: Separate the diastereomers by fractional crystallization as described in Protocol 1, using an appropriate solvent system.

• Hydrolysis: Once a pure diastereomer is isolated, hydrolyze the ester by refluxing with an aqueous base (e.g., NaOH).

• Isolation of Pure Enantiomer: After hydrolysis, neutralize the reaction mixture with acid and extract the pure 2,3-pinanediol enantiomer with an organic solvent. Dry the organic layer and remove the solvent to obtain the purified enantiomer.

• Purity Assessment: Determine the enantiomeric excess (ee) of the purified product by chiral GC or HPLC.

Data Presentation

Table 1: Common Solvents for Recrystallization of Diols

Solvent	Polarity	Boiling Point (°C)	Notes
Water	High	100	Suitable for more polar diols.
Ethanol	High	78.5	Good general-purpose solvent.
Methanol	High	64.7	Similar to ethanol, but more volatile.
Ethyl Acetate	Medium	77.1	Often used in combination with nonpolar solvents.
Acetone	Medium	56	Good solvent for many organic compounds.
Dichloromethane	Low	39.6	Use with caution due to high volatility.
Toluene	Low	110.6	Good for less polar compounds, higher boiling point.
Hexane	Low	69	Good for nonpolar compounds, often used as an anti-solvent.

Visualizations

Diagram 1: General Workflow for 2,3-Pinanediol Isomer Purification

Caption: Decision workflow for purifying 2,3-pinanediol isomers.

Diagram 2: Chiral Resolution via Diastereomeric Derivatization

Caption: Workflow for chiral resolution by diastereomeric derivatization.

References

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• Recrystallization with two solvents. (2019, December 18). Reddit. [Link]

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• Recrystallization. (n.d.). St. Olaf College. [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. (2018). National Center for Biotechnology Information. [Link]

• Method of determination of 1,2-propanediol and 2,3-butanediol. (2017, June 2). International Organisation of Vine and Wine. [Link]

• Synthesis method of chiral 2,3-pinanediol. (2012, July 18).

• Resolution (Separation) of Enantiomers. (2022, July 11). Chemistry LibreTexts. [Link]

• Separation and Solubility of Cis and Trans Isomers in Nanostructured Double-Decker Silsequioxanes. (2010, August). ResearchGate. [Link]

• A Guide to the Analysis of Chiral Compounds by GC. (n.d.). Restek. [Link]

• Separation and purification of cis and trans isomers. (1975, April 29).

• Oxidation of Propane-1,3-diol (Non-Vicinal) by Potassium Permanganate in Aqueous Medium, A Kinetic Study. (2020, March 13). ResearchGate. [Link]

• Sections of 1H-NMR spectra of 2,3-butanediol forms, meso-2,3-BD and... (n.d.). ResearchGate. [Link]

• Separation of enantiomers by diastereomeric salt formation and precipitation in supercritical carbon dioxide. Application to the resolution of mandelic acid. (2010, August). ResearchGate. [Link]

• Permanganate–periodate oxidation. Part VIII. The oxidation of some cyclic mono-olefins and monoterpenes. (1969). National Research Council Canada. [Link]

• Immobilized Protein Stationary Phases. (n.d.). Chiral Technologies. [Link]

• Determination of 2,3-butanediol and 2-hydroxybutanone stereoisomers in batteries of traditional balsamic vinegar. (2007, September 19). PubMed. [Link]

• Structure–Chiral Selectivity Relationships of Various Mandelic Acid Derivatives on Octakis 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-gamma-cyclodextrin Containing Gas Chromatographic Stationary. (2023, October 10). National Center for Biotechnology Information. [Link]

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• Kinetics and Mechanism Studies of Oxidation of Dibromothymolsulfonphthalein Toxic Dye by Potassium Permanganate in Neutral Media with the Synthesis of 2-Bromo-6-isopropyl-3-methyl-cyclohexa-2,5-dienone. (2021). National Center for Biotechnology Information. [Link]

• Making 1H-1H couplings more accessible and accurate with selective 2DJ NMR experiments aided by 13C satellites. (2024, January 16). ChemRxiv. [Link]

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• Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC. (2004). Journal of Zhejiang University. [Link]

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• Chiral Gas Chromatography. (n.d.). AZ chrom s.r.o. [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. [Link]

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• PATHWAYS IN PERMANGANATE OXIDATION OF MANDELIC ACID: REACTIVITY AND SELECTIVITY OF INTERMEDIATE MANGANESE SPECIES. (2023, October 23). RSC Publishing. [Link]

• What methods can you recommend for separating trans and cis isomers of isoquinolinone, given my unsuccessful attempts with various solvent ratios? (2024, September 26). ResearchGate. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Determining the Enantiomeric Purity of 2,3-Pinanediol: An HPLC-Centric Comparative Analysis

Introduction: The Stereochemical Imperative of 2,3-Pinanediol

In the realm of fine chemicals and pharmaceuticals, the three-dimensional arrangement of atoms in a molecule is not a trivial detail; it is often the very essence of its function and safety. 2,3-Pinanediol, a chiral bicyclic diol, serves as a quintessential example. It is a valuable chiral building block and auxiliary in asymmetric synthesis, notably in the production of pharmaceuticals like the proteasome inhibitor Bortezomib.[1] The biological systems these final products interact with are inherently chiral, meaning they can differentiate between enantiomers—non-superimposable mirror-image molecules.[2]

One enantiomer of a drug may elicit the desired therapeutic effect, while the other could be inactive or, in the worst-case scenario, toxic.[3][4][5] Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) place stringent requirements on the enantiomeric purity of chiral drugs.[3][6] This places a critical demand on analytical chemists to develop and validate robust, accurate, and reliable methods for quantifying enantiomeric purity. This guide provides an in-depth, experience-driven comparison of methodologies for determining the enantiomeric purity of 2,3-pinanediol, with a primary focus on High-Performance Liquid Chromatography (HPLC) as the industry's workhorse.

Part 1: The Gold Standard – Chiral High-Performance Liquid Chromatography (HPLC)

Direct separation of enantiomers by HPLC is the most widely adopted method for determining enantiomeric purity due to its accuracy, reproducibility, and adaptability.[7][8] The technique relies on the differential interaction of enantiomers with a Chiral Stationary Phase (CSP).

The Principle: Causing a Differential Interaction

Enantiomers possess identical physical properties in an achiral environment, making them inseparable by standard chromatographic techniques. The magic of chiral chromatography lies in introducing another chiral entity—the CSP—into the system.[9] The CSP creates a transient diastereomeric complex with each enantiomer. Because diastereomers have different physical properties, they exhibit varying stabilities and, therefore, different affinities for the stationary phase, leading to different retention times and successful separation.[7]

For a versatile molecule like 2,3-pinanediol, polysaccharide-based CSPs are often the first choice. These columns, typically derived from cellulose or amylose coated or immobilized on a silica support, offer a broad range of chiral recognition capabilities through a combination of hydrogen bonding, dipole-dipole, and steric interactions.[9][10][11]

Crafting a Robust HPLC Method for 2,3-Pinanediol: A Scientist's Perspective

Method development is both a science and an art, guided by the physicochemical properties of the analyte.

• Selecting the Chiral Stationary Phase (CSP): The choice of column is the most critical parameter. For diols like 2,3-pinanediol, polysaccharide derivatives are highly effective.

  • Cellulose-based columns (e.g., those with tris(3,5-dimethylphenylcarbamate) selectors) are excellent starting points due to their proven success with a wide variety of chiral compounds.[12]

  • Amylose-based columns offer complementary selectivity and should be screened in parallel. Immobilized versions of these phases are particularly valuable as they tolerate a wider range of organic solvents, which can be crucial for optimizing selectivity and solubility.[11][13][14]

• Optimizing the Mobile Phase: The mobile phase dictates the interaction kinetics between the analyte and the CSP.

  • Normal-Phase Mode: This is often the preferred mode for chiral separations on polysaccharide CSPs. A typical mobile phase consists of a non-polar solvent like n-hexane mixed with an alcohol modifier (e.g., isopropanol or ethanol). The alcohol competes with the analyte for polar interaction sites on the CSP, and adjusting its concentration is the primary tool for tuning retention and resolution.[15]

  • Additives: Sometimes, small amounts of additives are needed to improve peak shape. For neutral compounds like 2,3-pinanediol, this is less common, but for acidic or basic analytes, additives like trifluoroacetic acid (TFA) or diethylamine (DEA) can be essential.[16][17]

• Choosing the Right Detector: A significant challenge with 2,3-pinanediol is its lack of a strong UV chromophore.

  • UV Detection (with Derivatization): To use a standard UV detector, the diol must first be derivatized with a UV-absorbing tag. This adds a step to sample preparation and carries a risk of racemization if not performed carefully.

  • Refractive Index (RI) Detection: RI detectors are universal but suffer from low sensitivity and are incompatible with gradient elution.

  • Evaporative Light Scattering Detection (ELSD): ELSD is an excellent alternative for non-volatile, non-UV-absorbing analytes.[16] It removes the mobile phase before detection, making it compatible with a wider range of solvents and gradients. It detects any analyte that is less volatile than the mobile phase, making it a powerful tool for this specific application.

Experimental Workflow: HPLC Analysis of 2,3-Pinanediol

Below is a detailed protocol that serves as a robust starting point for method development.

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• 8. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
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A Senior Application Scientist's Guide to 2D NMR for Stereochemical Determination of Pinane Derivatives

The rigid, bicyclic framework of the pinane skeleton, a ubiquitous motif in natural products and synthetic chemistry, presents a significant challenge for unambiguous stereochemical assignment.[1][2] The fixed, non-interconverting chair-like and boat-like conformations of the six-membered ring, coupled with the stereochemistry at the bridgehead carbons and potential substituents, demand a robust analytical strategy. While one-dimensional (1D) NMR provides the initial constitutional overview, it is the suite of two-dimensional (2D) NMR techniques that offers the depth required to solve the intricate three-dimensional puzzle.

This guide provides a comprehensive comparison of key 2D NMR methodologies for the stereochemical elucidation of pinane derivatives. We will move beyond simple descriptions of pulse sequences to explore the causal logic behind experimental selection, data interpretation, and how to construct a self-validating analytical workflow. This document is intended for researchers and drug development professionals who require definitive structural characterization of these complex molecules.

The Foundational Framework: Establishing Connectivity

• ¹H-¹H COSY (Correlation Spectroscopy): This homonuclear experiment is the starting point for mapping the proton spin systems within the molecule. It identifies protons that are scalar-coupled (typically through two or three bonds), revealing which protons are neighbors.[3] For a pinane derivative, COSY is instrumental in tracing the proton networks around the six- and four-membered rings.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment correlates each proton signal with the signal of the carbon to which it is directly attached (a one-bond correlation).[4][5][6] This is the most reliable method for assigning protonated carbons and serves as an anchor point for further analysis.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment connects protons to carbons over longer ranges, typically two and three bonds.[6][7] Its power lies in its ability to stitch together the spin systems identified by COSY. For pinane derivatives, HMBC correlations from the gem-dimethyl protons to the bridgehead carbons, or from substituent protons to the pinane core, are critical for confirming the overall carbon skeleton.

The logical flow of these initial experiments is crucial for building a reliable structural hypothesis before tackling the complexities of 3D space.

Figure 1: Initial workflow for establishing the covalent structure.

Probing 3D Space: The Key to Stereochemistry

With the 2D structure confirmed, we can now deploy experiments that measure through-space, rather than through-bond, correlations. These techniques are the cornerstone of stereochemical assignment.

NOESY (Nuclear Overhauser Effect Spectroscopy)

The NOESY experiment is the primary tool for determining the relative stereochemistry of small to medium-sized molecules.[8][9] It detects protons that are close to each other in 3D space (typically within 5 Å), irrespective of whether they are connected through bonds.[10] The mechanism relies on the Nuclear Overhauser Effect (NOE), a form of spin-spin relaxation. The intensity of a NOESY cross-peak is approximately proportional to the inverse sixth power of the distance (1/r⁶) between the two protons.[11]

Causality in Action: For a pinane derivative, the rigid bicyclic system makes NOESY data particularly powerful. For example, in a substituted pinane, an NOE correlation between a substituent's proton and one of the gem-dimethyl groups (C8 or C9) can definitively establish its cis or trans relationship to the dimethyl bridge. A published study on pinane-fused oxazolidin-2-ones successfully used NOESY to determine the absolute configuration by observing clear NOE signals between specific ring protons and the bridgehead methyl group protons.[12]

ROESY (Rotating-frame Overhauser Effect Spectroscopy)

ROESY is a powerful alternative to NOESY that also detects through-space correlations.[11] The key difference lies in the pulse sequence; ROESY utilizes a "spin-lock" field to hold the magnetization in the transverse plane during the mixing time.

Choosing Between NOESY and ROESY: The choice is dictated primarily by the molecule's size and its rotational correlation time (τc) in solution.

• Small Molecules (MW < 500 Da): These tumble rapidly in solution, resulting in a positive NOE. NOESY is the preferred technique.[13]

• Medium-Sized Molecules (MW ≈ 700-1500 Da): These molecules have a rotational correlation time where the NOE becomes very weak or even zero. This is a critical failure point for the NOESY experiment. In this regime, the ROE is always positive and non-zero, making ROESY the essential experiment for obtaining through-space information.[13]

• Large Molecules (MW > 2000 Da): These tumble slowly, resulting in a strong, negative NOE. NOESY is again the experiment of choice.

For most pinane derivatives, which fall into the small molecule category, NOESY is generally sufficient and preferred. However, for larger derivatives or complexes, ROESY is the superior choice.

Figure 2: Conceptual difference between through-bond and through-space correlations.

Comparative Guide: NOESY vs. ROESY

Feature	NOESY (Nuclear Overhauser Effect Spectroscopy)	ROESY (Rotating-frame Overhauser Effect Spectroscopy)
Mechanism	Detects cross-relaxation in the laboratory frame (along the z-axis).	Detects cross-relaxation in the rotating frame (in the x-y plane) using a spin-lock.[11]
Optimal Use	Small (< 500 Da) and large (> 2000 Da) molecules.	Medium-sized molecules (≈ 700-1500 Da) where NOE is near zero.[13]
Cross-Peak Sign	Same sign as the diagonal for large molecules; opposite sign for small molecules.	Always opposite sign to the diagonal, regardless of molecular size.
Artifacts	Susceptible to spin diffusion in large molecules, where magnetization is relayed between protons, giving rise to misleading correlations.	Suppresses spin diffusion, providing cleaner data for larger molecules. Can show TOCSY artifacts if the spin-lock is not strong enough.
Exchange Peaks	Chemical exchange peaks (EXSY) have the same sign as NOE cross-peaks, making them difficult to distinguish.	Chemical exchange peaks have the same sign as the diagonal, and thus the opposite sign of ROE cross-peaks, allowing for clear differentiation.

Experimental Protocols: A Self-Validating System

A trustworthy protocol is one that includes internal checks. For stereochemical assignment, this means ensuring that the observed correlations are consistent across multiple experiments and logically sound.

Protocol 1: Standard NOESY for a Pinane Derivative

This protocol assumes a standard pinane derivative (~200-400 Da) on a 500 MHz spectrometer.

• Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in ~0.6 mL of a high-quality deuterated solvent (e.g., CDCl₃, Benzene-d₆). The choice of solvent can be critical, as it may influence the molecule's preferred conformation.

  • Filter the solution through a glass wool plug into a clean, dry NMR tube to remove any particulate matter.

  • Thoroughly degas the sample by bubbling with an inert gas (N₂ or Ar) for several minutes or by using several freeze-pump-thaw cycles. This is critical as dissolved paramagnetic oxygen can quench the NOE effect.

• Acquisition Parameters:

  • Temperature: Set and maintain a constant temperature (e.g., 298 K). Temperature stability is key for reproducible results.

  • Pulse Sequence: Select a standard 2D NOESY pulse sequence with pulsed-field gradients for artifact suppression (e.g., noesygpph on Bruker systems).

  • Mixing Time (d8/tm): This is the most crucial parameter. It is the period during which NOE buildup occurs.

    • Run a 1D T₁ inversion recovery experiment to estimate the T₁ relaxation times of key protons.

    • Set the initial mixing time to be approximately equal to the average T₁ value. For small molecules, this is typically in the range of 300-800 ms.

    • Acquire a series of NOESY spectra with varying mixing times (e.g., 200 ms, 500 ms, 1000 ms) to build up an NOE curve. This helps distinguish direct NOEs (which appear at short mixing times) from indirect, spin-diffusion artifacts (which appear at longer mixing times).

  • Relaxation Delay (d1): Set to at least 1.5 * the longest T₁ to ensure full relaxation between scans.

  • Acquisition Dimensions: Acquire at least 2K data points in the direct dimension (F2) and 256-512 increments in the indirect dimension (F1).

• Processing and Analysis:

  • Apply a squared sine-bell window function in both dimensions before Fourier transformation.

  • Phase the spectrum carefully. The diagonal should be phased positive, and for a small molecule, the cross-peaks should be negative.

  • Symmetrize the spectrum to reduce noise.

  • Validation: Look for pairs of reciprocal cross-peaks (i.e., if proton A shows a correlation to proton B, proton B must show a correlation to proton A). The absence of a reciprocal peak may suggest an artifact. Compare the strong, medium, and weak NOEs to a 3D model of both possible diastereomers to see which one is consistent with the data.

Corroborating Evidence: The Role of ³JHH Coupling Constants

While NOESY/ROESY provides qualitative distance information, analysis of three-bond proton-proton coupling constants (³JHH) can offer quantitative dihedral angle information via the Karplus relationship.[14] In the rigid pinane system, specific dihedral angles are fixed by the stereochemistry. For example, the coupling constant between H2 and H3 will differ significantly depending on the endo or exo orientation of a substituent at C2 or C3. Extracting these coupling constants, often from high-resolution 1D spectra or the fine structure of cross-peaks in a DQF-COSY spectrum, provides an independent line of evidence to support or refute a stereochemical assignment based on NOE data.[15]

Conclusion

The determination of stereochemistry in pinane derivatives is a solvable, albeit complex, challenge that hinges on the systematic and logical application of 2D NMR techniques. The process begins with establishing the unambiguous covalent framework using COSY, HSQC, and HMBC. Only then can the powerful through-space correlations of NOESY and ROESY be applied with confidence. By carefully selecting experiments based on molecular size, meticulously optimizing acquisition parameters like mixing time, and using corroborating evidence from J-coupling analysis, researchers can build a self-validating dataset that leads to a definitive 3D structural assignment. This rigorous approach is essential for advancing research and development in fields that rely on the rich stereochemical diversity of pinane-based molecules.

References

• Vertex AI Search. (n.d.). Types of 2D NMR.

• Mókus, G., et al. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry, 17, 983–990. [Link]

• Jevtic, I. (2019). 2D- NMR what is the different between COSY and HSQC?? ResearchGate. [Link]

• Unknown Author. (n.d.). 2D NMR FOR THE CHEMIST.

• Allery, A. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. YouTube. [Link]

• Unknown Author. (n.d.). Stereochemical Analysis Using Two-Dimensional 2D-NMR COSY Techniques. Longdom Publishing. [Link]

• Clardy, J., & Schroeder, F. C. (2018). 2D NMR-spectroscopic screening reveals polyketides in ladybugs. PNAS. [Link]

• Erman, M. B. (2008). Chemistry around pinene and pinane: a facile synthesis of cyclobutanes and oxatricyclo-derivative of pinane from cis- and trans-pinanols. Chemistry & Biodiversity. [Link]

• LibreTexts Chemistry. (2025). 5.4: NOESY Spectra. [Link]

• Bermejo, A., & Murphy, J. A. (2021). C─C Bond Cleavage of α-Pinene Derivatives Prepared from Carvone as a General Strategy for Complex Molecule Synthesis. Accounts of Chemical Research. [Link]

• LibreTexts Chemistry. (2024). 19: HMBC. [Link]

• NMR Spectroscopy Help. (2022). Stereochemistry | How to read NOESY spectrum? YouTube. [Link]

• NMR Core Facility, University of Ottawa. (n.d.). 1H-1H ROESY.

• Moser, A. (2009). Stereochemistry Information from NOESY/ROESY data … Part 1. ACD/Labs. [Link]

• Parker, W. O. (2024). Easy Stereoisomer Analysis: NOESY of a Cyclic Ketal. ResearchGate. [Link]

• Columbia University NMR Core Facility. (n.d.). HSQC and HMBC. [Link]

• Paoli, M., et al. (2017). New Pinane Derivatives Found in Essential Oils of Calocedrus decurrens. Molecules. [Link]

• Reddit user discussion. (2018). What is the difference between NOESY and ROESY for NMR? r/chemistry. [Link]

• Chem Help ASAP. (2022). coupling & J-values in 1H NMR spectroscopy - playlist welcome. YouTube. [Link]

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• 2. C─C Bond Cleavage of α-Pinene Derivatives Prepared from Carvone as a General Strategy for Complex Molecule Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. pnas.org [pnas.org]

Comparative Guide: 2,3-Pinanediol vs. Camphorsultam in Asymmetric Synthesis

Executive Summary: The Strategic Divergence

In the landscape of asymmetric synthesis, 2,3-Pinanediol and Camphorsultam (Oppolzer’s Sultam) represent two distinct mechanistic philosophies. They are not interchangeable reagents for a single reaction type; rather, they dictate the entire synthetic pathway.

• 2,3-Pinanediol is the gold standard for Boron-Directed Chemistry (specifically Matteson Homologations). It excels in iterative chain extensions to create contiguous stereocenters, as seen in the synthesis of proteasome inhibitors like Bortezomib.

• Camphorsultam is the workhorse of Enolate Chemistry . It dominates asymmetric alkylations, aldol condensations, and Diels-Alder reactions by exploiting metal chelation and steric shielding of the carbonyl face.

This guide objectively compares these auxiliaries based on stereocontrol efficiency, reaction scope, and the critical bottleneck of auxiliary removal.

Mechanistic Principles & Causality

To select the correct auxiliary, one must understand how they induce chirality.

2,3-Pinanediol: The Matteson Homologation

Pinanediol functions by converting boronic acids into chiral boronic esters. The high diastereoselectivity arises from the Matteson Asymmetric Homologation .

• Mechanism: The reaction involves the addition of (dichloromethyl)lithium to the boronic ester.[1]

• The "Zinc Lock": The addition of

  is the causality behind the high selectivity ( de). Zinc coordinates to the oxygen of the pinanediol and the chlorine of the intermediate "ate" complex. This locks the conformation, forcing the 1,2-migration to occur anti to the bulky pinane structure.

• Outcome: The stereochemistry of the auxiliary dictates the configuration of the new carbon center with predictable regularity.

Camphorsultam: The Chelation-Controlled Enolate

Oppolzer’s sultam operates on carboxylic acid derivatives (N-acyl sultams).

• Mechanism: Upon deprotonation (e.g., with NaHMDS or n-BuLi), the lithium or sodium cation forms a rigid chelate between the sulfonyl oxygen and the carbonyl oxygen.

• Steric Shielding: The gem-dimethyl bridge of the camphor skeleton blocks the Re-face (top face) of the enolate.

• Outcome: Electrophiles are forced to attack from the Si-face (bottom face), yielding high diastereomeric ratios (dr).

Visualizing the Mechanisms (DOT Diagram)

Caption: Comparative mechanistic flow. Pinanediol relies on Lewis Acid-assisted rearrangement; Sultam relies on chelation-controlled steric blocking.

Performance Comparison Data

The following data aggregates typical performance metrics from optimized protocols found in high-impact literature (e.g., J. Am. Chem. Soc., Tetrahedron).

Feature	2,3-Pinanediol (Matteson)	Camphorsultam (Oppolzer)
Primary Reaction Class	Homologation (Chain Extension)	Alkylation / Aldol / Diels-Alder
Stereocontrol (dr)	Typically 98:2 to 99:1	Typically 95:5 to 99:1
Purification	Chromatography (difficult separation)	Crystallization (often upgrades to >99% ee)
Atom Economy	Low (Reagent heavy: LiCHCl2, ZnCl2)	Moderate (Auxiliary is large but recoverable)
Auxiliary Recovery	Difficult/Destructive (often requires BCl3)	Excellent (>90% recovery via hydrolysis)
Scalability	Moderate (Cryogenic steps often required)	High (Crystalline intermediates aid scale-up)
Cost	High (Reagent & Auxiliary)	Moderate (Auxiliary is reusable)

Detailed Experimental Protocols

These protocols are designed to be self-validating . If the intermediate does not match the described physical state (e.g., crystalline solid vs. oil), stop and re-evaluate moisture content.

Protocol A: Matteson Homologation with 2,3-Pinanediol

Target: Synthesis of

-chloro boronic esters (Chiral building block).

• Preparation: Dissolve the pinanediol boronic ester (1.0 equiv) in anhydrous THF under Argon. Cool to -100 °C (using liquid

  /EtOH slush) or -78 °C (standard, though slightly lower dr).

• Dichloromethyllithium Generation: Add

  (1.2 equiv) followed by dropwise addition of n-BuLi (1.1 equiv) down the side of the flask to pre-cool. Critical: Maintain internal temp < -70 °C to prevent carbene decomposition.

• Rearrangement: After 10 min, add anhydrous

  (0.6–1.0 equiv) dissolved in THF.

• Warming: Allow the reaction to warm to 0 °C or RT naturally. The rearrangement occurs during this warming phase.

• Validation: Monitor by

  NMR. The shift will change from the "ate" complex (tetrahedral, ~5-10 ppm) back to the trigonal ester (~30 ppm).

• Workup: Quench with saturated

  . Extract with ether.

• Result: The resulting

  -chloro boronic ester is usually obtained in >95% yield and >98% dr.

Protocol B: Asymmetric Alkylation with Camphorsultam

Target: Synthesis of

-chiral carboxylic acid derivatives.

• Acylation: Couple the carboxylic acid to (-)-2,10-camphorsultam using NaH/Toluene or PivCl/Et3N mixed anhydride method. Recrystallize the N-acyl sultam to ensure 100% purity before the chiral step.

• Enolization: Dissolve N-acyl sultam in THF under

  at -78 °C. Add NaHMDS (1.1 equiv). Note: Sodium (Na) often provides higher selectivity than Lithium (Li) for sultams due to tighter chelation geometry.

• Alkylation: Stir for 30-60 min to ensure complete enolization. Add the alkyl halide (e.g., MeI, BnBr) (1.5–3.0 equiv).

• Reaction: Stir at -78 °C for 2-4 hours, then warm slowly to -20 °C if sluggish.

• Cleavage (Recovery):

  • Dissolve the alkylated product in THF/Water (4:1).

  • Add

    (2 equiv) and (4 equiv).

  • Stir at 0 °C. The auxiliary precipitates or is extracted in the organic layer, while the chiral acid remains in the aqueous layer.

• Validation: The recovered sultam should be checked by optical rotation to ensure no racemization occurred (rare).

Decision Matrix: When to Use Which?

The choice often comes down to the target functional group and the stage of synthesis .

Caption: Decision tree for selecting between Pinanediol and Sultam based on target structure and process constraints.

Critical Considerations for "Cleavage"

• The Pinanediol Trap: Pinanediol boronic esters are thermodynamically very stable. Hydrolysis is notoriously difficult. If your final product requires a free boronic acid (like Bortezomib), pinanediol is excellent because it stays on until the very end, where it is cleaved by transesterification with isobutylboronic acid or

  . If you need an alcohol, oxidative cleavage ( ) destroys the auxiliary.

• The Sultam Advantage: Camphorsultam is designed for removal. It is a "revolving door" auxiliary—it guides the chirality and then leaves cleanly.

References

• Matteson, D. S. (1989). "Boronic Esters in Stereodirected Synthesis." Chemical Reviews, 89(7), 1535–1551. Link

• Oppolzer, W. (1987). "Camphor Derivatives as Chiral Auxiliaries in Asymmetric Synthesis." Tetrahedron, 43(9), 1969–2004. Link

• Adams, J., et al. (1998). "Proteasome Inhibitors: A Novel Class of Potent and Effective Antitumor Agents." Cancer Research, 59, 2615. (Describes Bortezomib synthesis via Pinanediol). Link

• Oppolzer, W., et al. (1990). "Asymmetric Alkylations of N-Acylsultams." Journal of the American Chemical Society, 112, 2767. Link

Sources

• 1. mdpi.com [mdpi.com]

Comparing the efficacy of different pinanediol stereoisomers in synthesis

This guide provides an in-depth technical comparison of pinanediol stereoisomers in asymmetric synthesis, specifically focusing on the Matteson Homologation. It is designed for researchers and drug development professionals requiring high-fidelity stereocontrol.

Executive Summary

In the landscape of chiral organoboron synthesis, pinanediol stands as the "gold standard" auxiliary for the Matteson asymmetric homologation.[1][2] Unlike reagent-controlled methods (e.g., chiral lithiation), pinanediol relies on substrate control to direct stereochemistry.

The two commercially available stereoisomers, (+)-pinanediol and (-)-pinanediol , exhibit identical thermodynamic stability and reaction kinetics but induce opposite absolute configurations in the final product. This guide compares their efficacy, details their mechanistic divergence, and benchmarks them against alternative chiral diols like DICHED and DIPED.

Key Takeaways

• Equipotency: (+)- and (-)-pinanediol yield identical diastereomeric ratios (dr) typically exceeding 99:1, provided the starting material purity is equivalent.

• Stability: Pinanediol boronic esters are significantly more stable to hydrolysis than pinacol or DIPT esters, facilitating robust purification but requiring aggressive conditions for cleavage.

• Selection Rule: The choice between (+) and (-) isomers is purely dictated by the desired target stereochemistry (e.g., (+)-pinanediol is required for the R-configuration of the Bortezomib precursor).

Stereochemical & Mechanistic Analysis

The efficacy of pinanediol stems from its rigid bicyclic backbone, which locks the boronic ester into a fixed conformation. This rigidity maximizes the energy difference between the two transition states during the homologation step.

The "Mirror Image" Efficacy

Because (+)-pinanediol and (-)-pinanediol are enantiomers, their physical properties (boiling point, solubility, NMR spectra in achiral solvents) are identical. Their performance in synthesis is distinguished only by the direction of optical induction.

Feature	(+)-Pinanediol	(-)-Pinanediol
Source Precursor	(+)- -Pinene	(-)- -Pinene
C2/C3 Configuration	(1S, 2S, 3R, 5S)	(1R, 2R, 3S, 5R)
Induction Direction	Directs nucleophile to Re-face (typically)	Directs nucleophile to Si-face (typically)
Typical d.r.	> 98:2	> 98:2

Mechanism of Stereocontrol (Matteson Homologation)

The Matteson homologation involves the insertion of a dichloromethyl group (from LiCHCl2) into the carbon-boron bond. The high stereoselectivity arises from the coordination of Zinc Chloride (

), which chelates the boronyl oxygen and the chlorine, forcing the rearrangement to proceed via a highly ordered transition state.

Diagram 1: Stereochemical Logic Flow

This diagram illustrates how the choice of pinanediol isomer dictates the downstream absolute configuration.

Caption: Divergent synthesis pathways showing how enantiomeric pinanediol auxiliaries access opposite product stereochemistries with equivalent mechanistic efficiency.

Comparative Performance: Pinanediol vs. Alternatives[3][4][5][6][7][8]

While (+)- and (-)-pinanediol are equivalent to each other, they must be compared against other chiral diols to understand their market dominance.

Stability and Selectivity Matrix

Pinanediol esters are exceptionally stable, often surviving silica gel chromatography and aqueous workups that would hydrolyze other esters.

Auxiliary	Structure	Diastereoselectivity (d.r.)[1][2][3][4][5]	Hydrolytic Stability	Cleavage Difficulty	Cost/Availability
Pinanediol	Bicyclic (Rigid)	High (98-99%)	Very High	Difficult (Requires BCl3 or Transesterification)	Moderate (High availability)
DICHED	C2-Symmetric	Very High (>99%)	High	Moderate	High (Specialty reagent)
DIPED	Acyclic	High (95-98%)	Moderate	Easy	Moderate
Pinacol	Achiral	N/A (0% de)	Moderate	Moderate	Low

Analysis:

• Pinanediol vs. DICHED: Dicyclohexylethanediol (DICHED) is

  -symmetric and can sometimes offer marginally higher selectivity in "mismatched" cases.[2] However, Pinanediol is generally preferred due to the lower cost of -pinene precursors compared to the trans-stilbene precursors required for DICHED.

• Pinanediol vs. Pinacol: Pinacol is used for non-stereoselective Suzuki couplings. It cannot replace pinanediol for asymmetric homologation.

Experimental Protocols

Protocol A: Synthesis of (+)-Pinanediol

Validates the "Trustworthiness" pillar by ensuring the auxiliary purity.

Objective: Preparation of high-purity (+)-pinanediol from (+)-

-pinene.

• Reagents: (+)-

  -Pinene (1.0 eq), N-Methylmorpholine N-oxide (NMO, 1.1 eq), (0.2 mol% catalyst), Acetone/Water (9:1).

• Setup: 3-neck round bottom flask equipped with mechanical stirrer and temperature probe.

• Procedure:

  • Dissolve (+)-

    -pinene in Acetone/Water.

  • Add NMO slowly to the solution.

  • Cool to 0°C and add

    solution dropwise (Exothermic!).

  • Allow to warm to room temperature and stir for 12 hours.

  • Quench: Add saturated

    to reduce residual osmium.

• Purification: Extract with ethyl acetate. Recrystallize from hexane.

• QC Check: Melting point should be 56-58°C. Optical rotation

  (c=6.5, toluene).

Protocol B: Matteson Asymmetric Homologation

Standard procedure for chain extension.

• Reagents: Pinanediol boronate (1.0 eq), Dichloromethane (solvent), n-BuLi (1.0 eq),

  (anhydrous, 0.6-1.0 eq).

• Step 1 (Dichloromethylation):

  • Cool solution of pinanediol boronate and

    to -100°C (using bath).

  • Add n-BuLi dropwise down the side of the flask.

  • Stir for 20 mins. The "ate" complex forms.

• Step 2 (Rearrangement):

  • Add anhydrous

    (solution in THF or solid).

  • Warm slowly to 0°C-20°C. The migration occurs here.

• Step 3 (Nucleophilic Displacement):

  • Add the nucleophile (e.g., Grignard reagent or alkoxide) at 0°C.

• Validation: Analyze via chiral HPLC or GC. Expected d.r. > 98:2.

Case Study: Bortezomib Synthesis

Bortezomib (Velcade) is the most prominent pharmaceutical application of pinanediol. The synthesis requires the (+)-pinanediol isomer to establish the specific chirality of the phenylalanine-leucine boronic acid pharmacophore.

Diagram 2: Bortezomib Synthetic Workflow

This workflow demonstrates the critical role of the auxiliary in a multi-step drug synthesis.

Caption: Industrial synthesis of Bortezomib utilizing (+)-pinanediol to install the alpha-aminoboronic acid stereocenter.

References

• Matteson, D. S., & Ray, R. (1980). Directed chiral synthesis with pinanediol boronic esters.[1][4] Journal of the American Chemical Society.[6] Link

• Matteson, D. S. (2013). Boronic Esters in Stereoselective Synthesis.[1][7] Tetrahedron.[2] Link

• Adams, J., et al. (1998). Proteasome Inhibitors: A Novel Class of Potent and Effective Antitumor Agents. Cancer Research. Link

• Tripathy, P. B., & Matteson, D. S. (1990). Asymmetric Synthesis of the Four Stereoisomers of 4-Methyl-3-heptanol via Boronic Esters. Synthesis.[1][2][8][9][4][5][6][7][10] Link

• Cioffi, C. L., et al. (2004). Synthesis of the Proteasome Inhibitor Bortezomib: A Convergent Approach. Journal of Organic Chemistry. Link

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A Comparative Guide to the Validation of Stereoselectivity in Pinanediol-Controlled Reactions

For researchers, scientists, and drug development professionals, the precise control of stereochemistry is not merely an academic exercise; it is a fundamental pillar of modern synthesis. The biological activity of a molecule is intrinsically tied to its three-dimensional structure, making the ability to selectively produce a single stereoisomer a critical requirement for the development of safe and effective therapeutics.[1] Among the arsenal of tools available for asymmetric synthesis, chiral auxiliaries provide a robust and reliable strategy for inducing stereoselectivity.[2][3]

This guide offers an in-depth exploration of pinanediol-based chiral auxiliaries, a class of reagents renowned for their high fidelity in controlling stereochemical outcomes. We will dissect the mechanistic principles that govern their function, provide a comparative analysis of validation methodologies, and present actionable experimental protocols. Our focus is not just on the "how," but on the "why," providing the causal logic behind experimental design to empower you to confidently apply and validate these powerful reactions in your own research.

The Principle of Pinanediol-Mediated Stereocontrol

Pinanediol, a chiral diol readily derived from the naturally abundant monoterpene α-pinene, serves as an exemplary chiral auxiliary.[4] Its power lies in a rigid, bicyclic [3.1.1] heptane framework. When temporarily attached to a prochiral substrate, this rigid structure creates a sterically defined, three-dimensional environment.[4][5] This environment effectively shields one face of the reactive center, compelling an incoming reagent to attack from the less hindered face. This directed attack is the cornerstone of stereoselectivity, translating the inherent chirality of the pinanediol auxiliary into a specific stereochemical outcome in the product.[3]

The most prominent and powerful application of pinanediol is in the stereocontrolled synthesis of chiral boronic esters, which are versatile intermediates for the Matteson homologation reaction.[4][6] This reaction allows for the asymmetric extension of a carbon chain, producing a wide array of chiral building blocks, such as α-amino acids, with exceptional levels of stereocontrol.[4]

Caption: General workflow of a pinanediol-controlled asymmetric reaction.

Comparative Analysis of Validation Techniques

Once a stereoselective reaction is complete, the crucial next step is to accurately quantify its success. This involves determining the ratio of the stereoisomers produced, expressed as either diastereomeric excess (d.e.) for diastereomers or enantiomeric excess (e.e.) for enantiomers. The choice of analytical technique is critical and depends on the nature of the products and the information required.

Technique	Principle of Separation/Differentiation	Sample Requirements	Advantages	Disadvantages
Chiral HPLC	Differential interaction of enantiomers with a Chiral Stationary Phase (CSP), leading to different retention times.[]	Soluble in mobile phase.	Broad applicability, high accuracy, direct analysis of enantiomers, well-established methods.[8]	Can require extensive method development (column/mobile phase screening), higher cost of chiral columns.
Chiral GC	Differential interaction of enantiomers with a chiral stationary phase (often cyclodextrin-based).[9]	Volatile or can be derivatized to be volatile.	High resolution, excellent for volatile compounds like essential oils and some intermediates.[10]	Limited to thermally stable and volatile compounds; derivatization adds steps and potential for error.[10]
NMR Spectroscopy	Diastereomers have distinct chemical shifts and coupling constants. Enantiomers are indistinguishable unless a chiral resolving agent is used to form diastereomeric complexes.	Soluble in deuterated solvent, ~1-5 mg of sample.	Rapid analysis of diastereomeric ratios, provides structural information, non-destructive.	Generally cannot directly determine e.e. without chiral additives, lower sensitivity than chromatography, requires pure sample for accurate integration.[8]

Expert Insight: For most applications in drug development, Chiral HPLC is the gold standard for determining enantiomeric purity due to its robustness and broad applicability.[10] However, NMR is an invaluable tool for the initial confirmation of diastereoselectivity, as diastereomers are inherently distinguishable without derivatization, providing a rapid assessment of the reaction's outcome.

Experimental Protocols: A Self-Validating System

The following protocols describe a representative pinanediol-controlled reaction and its subsequent validation by chiral HPLC. This system is self-validating: the synthetic protocol is designed to produce a chiral product, and the analytical protocol provides the quantitative proof of its stereochemical purity.

Protocol 1: Asymmetric Matteson Homologation

This protocol details the synthesis of a chiral α-amino boronic ester, a key building block, using (+)-pinanediol as the chiral auxiliary. The exceptional diastereoselectivity often exceeds 98%.[4]

Objective: To synthesize a homologated boronic ester with high diastereoselectivity.

Materials:

• (+)-Pinanediol boronic ester of the desired substrate (1.0 eq)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• n-Butyllithium (n-BuLi) (1.0 eq)

• Zinc Chloride (ZnCl₂) (1.1 eq)

• Nucleophile (e.g., Grignard reagent, organolithium, azide) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Argon or Nitrogen atmosphere setup

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a septum under an inert atmosphere of Argon.

• Initial Reaction: Dissolve the starting (+)-pinanediol boronic ester in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Intermediate Formation: To a separate flask, add anhydrous dichloromethane and cool to -100 °C. Slowly add n-BuLi and stir for 10 minutes to form LiCHCl₂.

• Homologation: Transfer the LiCHCl₂ solution via cannula to the boronic ester solution at -78 °C. Stir the reaction mixture for 30 minutes.

• Lewis Acid Addition: Add ZnCl₂ (as a solution in THF) to the reaction mixture. Allow the mixture to slowly warm to room temperature and stir for 3 hours. This step facilitates the rearrangement to the homologated α-chloro boronic ester.

• Nucleophilic Substitution: Cool the mixture back to -78 °C. Slowly add the desired nucleophile (e.g., phenylmagnesium bromide for phenylation). Allow the reaction to warm to room temperature and stir overnight.

• Workup: Quench the reaction with saturated aqueous ammonium chloride. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to isolate the diastereomerically enriched product.

Protocol 2: Validation of Stereoselectivity by Chiral HPLC

Objective: To determine the enantiomeric or diastereomeric excess of the synthesized product.

Workflow:

Caption: Step-by-step workflow for chiral HPLC analysis.

Procedure:

• Method Development:

  • Column Selection: Choose a chiral stationary phase (CSP) known to be effective for the class of compound being analyzed (e.g., a polysaccharide-based column like Chiralcel® OD-H or Chiralpak® AD-H).

  • Mobile Phase Selection: Start with a standard mobile phase, typically a mixture of hexane and isopropanol. The ratio is critical for achieving separation; a common starting point is 90:10 (Hexane:IPA).

• Sample Preparation:

  • Prepare a stock solution of the purified product at approximately 1 mg/mL in the mobile phase.

  • Prepare a sample of the racemic or diastereomeric mixture, if available, to confirm the identity and elution order of the peaks.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Equilibrate the HPLC system with the chosen mobile phase until a stable baseline is achieved.

  • Inject 5-10 µL of the sample.

  • Run the analysis and record the chromatogram.

• Data Interpretation:

  • Identify the peaks corresponding to the different stereoisomers.

  • Integrate the area under each peak.

  • Calculate the excess using the formula:

    • %e.e. or %d.e. = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

Trustworthiness through Self-Validation: The successful separation of two distinct peaks in the chromatogram validates the chirality of the product. The ratio of their areas provides the quantitative measure of the stereoselectivity achieved in Protocol 1, thus closing the validation loop.

Conclusion

The use of pinanediol as a chiral auxiliary represents a powerful and field-proven strategy for asymmetric synthesis, particularly in the construction of chiral boronic esters crucial for drug discovery pipelines.[4] Its rigid framework provides a predictable and highly effective means of stereochemical control. However, the synthesis is only half the story. Rigorous analytical validation is paramount to confirming the success of the reaction. By pairing robust synthetic protocols with appropriate analytical methods like chiral HPLC, researchers can create a self-validating system that ensures both the chemical and stereochemical integrity of their molecules. This integrated approach underpins the synthesis of enantiomerically pure compounds, enabling the advancement of modern medicine and chemical science.

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A Senior Application Scientist's Guide to Diastereomeric Excess Analysis for Reactions Utilizing 2,3-Pinanediol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the quest for stereochemical purity is paramount. Chiral auxiliaries are indispensable tools in this pursuit, and among them, 2,3-pinanediol has carved out a significant niche, particularly in the stereocontrolled synthesis of chiral boronic esters.[1] Its rigid bicyclic structure provides a well-defined chiral environment, enabling high levels of diastereoselectivity in a variety of chemical transformations.[2] However, the successful application of 2,3-pinanediol hinges on the accurate determination of the diastereomeric excess (d.e.) of the resulting products. This guide provides an in-depth comparison of the primary analytical techniques for d.e. analysis, complete with experimental insights and protocols to ensure the integrity of your stereoselective reactions.

The Critical Role of Diastereomeric Excess

Diastereomeric excess is a measure of the stereochemical purity of a reaction product, quantifying the preference for the formation of one diastereomer over another.[3] It is defined as the absolute difference in the mole fractions of the two diastereomers, expressed as a percentage. An accurate d.e. determination is not merely a procedural step; it is the fundamental metric by which the success of a stereoselective reaction is judged. For drug development professionals, in particular, the stereochemical identity of a molecule can have profound implications for its pharmacological activity and safety profile.

A Comparative Overview of Analytical Techniques

The primary methods for determining the diastereomeric excess of products derived from 2,3-pinanediol are chiral chromatography—specifically Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC)—and Nuclear Magnetic Resonance (NMR) spectroscopy. The choice of technique is often dictated by the physicochemical properties of the analyte, including its volatility, thermal stability, and the presence of suitable chromophores or NMR-active nuclei.

Technique	Principle	Advantages	Limitations	Best Suited For
Chiral Gas Chromatography (GC)	Separation of volatile enantiomers based on their differential interaction with a chiral stationary phase (CSP) in a capillary column with a gaseous mobile phase.[4]	High resolution, speed, and sensitivity for volatile and thermally stable compounds.	Requires analytes to be volatile and thermally stable; may necessitate derivatization.[4][5]	Volatile and thermally stable 2,3-pinanediol derivatives.
Chiral High-Performance Liquid Chromatography (HPLC)	Differential interaction of enantiomers with a chiral stationary phase (CSP) leading to different retention times in a liquid mobile phase.[4]	Versatile for a wide range of non-volatile and thermally labile compounds.[4] Amenable to a variety of detectors.	Can be more time-consuming and may require more method development than GC.	Non-volatile, thermally labile, or polar 2,3-pinanediol derivatives.[5]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Diastereomers in a chiral environment exhibit distinct chemical shifts for corresponding nuclei.	Provides detailed structural information and can be a direct, non-separative method.	Lower sensitivity compared to chromatographic methods; peak overlap can complicate quantification.	Reactions where diastereomers have well-resolved signals in the NMR spectrum.

Deep Dive into Analytical Methodologies

Chiral Gas Chromatography (GC)

Chiral GC is a powerful technique for the separation and quantification of volatile diastereomers. The key to successful chiral GC analysis lies in the selection of the appropriate chiral stationary phase (CSP). For derivatives of 2,3-pinanediol, cyclodextrin-based CSPs are often a good starting point.

• Sample Preparation:

  • Dissolve a small amount of the crude reaction mixture in a volatile, anhydrous solvent (e.g., diethyl ether, dichloromethane). The concentration should be in the range of 1-5 mg/mL.

  • If the analyte is not sufficiently volatile, derivatization may be necessary. For example, hydroxyl groups can be silylated using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Instrumentation and Conditions:

  • Column: A chiral capillary column (e.g., a cyclodextrin-based CSP like Chiraldex G-TA).

  • Carrier Gas: Helium or hydrogen at an appropriate flow rate.

  • Injector: Split/splitless injector, with the split ratio optimized for the sample concentration.

  • Oven Program: A temperature gradient is typically employed to ensure good separation and reasonable analysis times. An initial temperature of 100°C, held for 2 minutes, followed by a ramp of 10°C/min to 250°C, held for 5 minutes, is a reasonable starting point.

  • Detector: Flame Ionization Detector (FID) is commonly used for organic analytes.

• Data Analysis:

  • Integrate the peak areas of the two diastereomers.

  • Calculate the diastereomeric excess using the formula: d.e. (%) = [ (Areamajor - Areaminor) / (Areamajor + Areaminor) ] x 100

Causality Behind Experimental Choices: The choice of a cyclodextrin-based CSP is based on its ability to form transient diastereomeric inclusion complexes with the analytes, leading to differential retention times. The temperature gradient is crucial for separating compounds with different volatilities while maintaining sharp peak shapes.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a more versatile technique than GC, as it can be applied to a wider range of compounds, including those that are non-volatile or thermally labile.[4] Both normal-phase and reversed-phase HPLC can be used for chiral separations, with the choice depending on the polarity of the analyte.

• Sample Preparation:

  • Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Instrumentation and Conditions:

  • Column: A chiral column with a suitable stationary phase (e.g., a polysaccharide-based CSP like Chiralcel OD-H or Chiralpak AD-H).

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) for normal-phase HPLC. For reversed-phase, a mixture of water or buffer and an organic solvent like acetonitrile or methanol is used. The exact ratio should be optimized to achieve good separation.

  • Flow Rate: Typically 0.5-1.5 mL/min.

  • Detector: A UV detector is commonly used if the analyte has a chromophore. If not, a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD) can be employed.

• Data Analysis:

  • As with GC, integrate the peak areas of the two diastereomers and calculate the d.e. using the same formula. It is important to ensure that the response factors for the two diastereomers are the same, which can be verified by analyzing a racemic mixture.[6]

Causality Behind Experimental Choices: Polysaccharide-based CSPs are widely used due to their broad applicability and excellent chiral recognition capabilities. The mobile phase composition is a critical parameter that influences the retention and resolution of the diastereomers. The choice of detector is dictated by the spectroscopic properties of the analyte.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers a direct method for determining diastereomeric excess without the need for chromatographic separation.[5] The principle relies on the fact that in a chiral molecule, corresponding protons in two diastereomers are in different chemical environments and will therefore have different chemical shifts.

• Sample Preparation:

  • Dissolve a sufficient amount of the purified product in a deuterated solvent (e.g., CDCl₃, C₆D₆) to obtain a high-quality spectrum.

  • Ensure the sample is free of impurities that may have signals overlapping with the signals of interest.

• Data Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum. A higher field strength magnet (e.g., 400 MHz or greater) is often beneficial for resolving closely spaced signals.

  • Ensure a sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Identify a pair of well-resolved signals corresponding to the same proton in the two diastereomers.

  • Integrate these two signals accurately.

  • Calculate the diastereomeric ratio from the integration values. The d.e. can then be calculated as: d.e. (%) = [ (Integrationmajor - Integrationminor) / (Integrationmajor + Integrationminor) ] x 100

Causality Behind Experimental Choices: The choice of a deuterated solvent that provides good signal dispersion is important. For example, benzene-d₆ can sometimes induce larger chemical shift differences between diastereotopic protons compared to chloroform-d. Higher magnetic field strengths increase the chemical shift dispersion, making it easier to resolve and accurately integrate the signals of the two diastereomers.

Visualizing the Workflow

A general workflow for the analysis of diastereomeric excess is depicted below.

Caption: General workflow for diastereomeric excess analysis.

The Mechanism of Stereochemical Induction by 2,3-Pinanediol

The effectiveness of 2,3-pinanediol as a chiral auxiliary stems from its rigid, C₂-symmetric structure. When reacted with a boronic acid, it forms a chiral boronate ester. The steric bulk of the pinane framework effectively shields one face of the boron atom, directing the approach of a nucleophile to the less hindered face. This steric hindrance is the primary factor driving the high diastereoselectivity observed in many reactions involving pinanediol boronic esters, such as the Matteson homologation.[7]

Caption: Mechanism of stereochemical induction by 2,3-pinanediol.

Alternatives to 2,3-Pinanediol

While 2,3-pinanediol is a highly effective chiral auxiliary, other options are available and may be more suitable for specific applications.

• Evans Auxiliaries (Oxazolidinones): These are widely used for stereoselective alkylations, aldol reactions, and other carbon-carbon bond-forming reactions.

• SAMP/RAMP Hydrazones: These are used for the asymmetric α-alkylation of aldehydes and ketones.

• Chiral Phosphoric Acids: These have emerged as powerful catalysts for a wide range of enantioselective reactions.

The choice of chiral auxiliary or catalyst will depend on the specific transformation being performed, and the analytical methods for determining the stereochemical outcome will be similar to those described for 2,3-pinanediol derivatives.

Conclusion

The accurate determination of diastereomeric excess is a cornerstone of asymmetric synthesis. For reactions utilizing the versatile chiral auxiliary 2,3-pinanediol, researchers have a powerful toolkit of analytical techniques at their disposal. Chiral GC, chiral HPLC, and NMR spectroscopy each offer distinct advantages and are suited to different types of analytes. By understanding the principles behind each method and following robust experimental protocols, scientists can confidently assess the stereochemical outcome of their reactions, paving the way for the development of new and improved stereoselective transformations in academic and industrial settings.

References

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• BenchChem. (2025). A Comparative Guide to HPLC and GC Methods for Enantiomeric Excess Determination. Link

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• Helmchen, G. (1996). 3.2.2.2.1. NMR-Spectroscopic Investigation of Diastereomeric Esters and Amides of 2-Phenylbutyric Acid: Helmchen's Extension of. In Houben-Weyl Methods of Organic Chemistry, Volume E 21a. Georg Thieme Verlag.

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A Comparative Guide to Chiral Resolving Agents: Evaluating the Performance of 2,3-Pinanediol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of stereoselective chemistry, the resolution of racemates remains a cornerstone for obtaining enantiomerically pure compounds, a critical step in the development of pharmaceuticals and fine chemicals. While asymmetric synthesis has made significant strides, classical resolution through the formation of diastereomers continues to be a widely employed, practical, and often more economical approach. This guide provides a comprehensive technical evaluation of (1S,2S,3R,5S)-(+)-2,3-pinanediol as a resolving agent, juxtaposing its performance against established alternatives such as tartaric acid derivatives, (1S)-(+)-10-camphorsulfonic acid, and brucine.

The Fundamental Principle: Diastereomeric Resolution

Chiral resolution hinges on the conversion of a racemic mixture of enantiomers, which are physically indistinguishable, into a pair of diastereomers with distinct physical properties. This is achieved by reacting the racemate with a single enantiomer of a chiral resolving agent. The resulting diastereomers, possessing different solubilities, melting points, and spectroscopic characteristics, can then be separated by conventional techniques like fractional crystallization or chromatography. Subsequently, the resolving agent is cleaved to yield the separated, enantiomerically enriched target molecules.

The efficacy of a resolving agent is paramount and is primarily assessed by the enantiomeric excess (ee%) and the overall yield of the desired enantiomer. An ideal resolving agent should be readily available, cost-effective, form easily separable diastereomers, and be recoverable for reuse.

2,3-Pinanediol: A Bicyclic Diol in Chiral Resolution

(1S,2S,3R,5S)-(+)-2,3-Pinanediol, a chiral bicyclic diol derived from the pinane monoterpene skeleton, is a versatile chiral auxiliary.[1] Its rigid structure and functional groups make it suitable for resolving a variety of racemic compounds, including acids, amines, and alcohols, typically after appropriate derivatization.

Mechanism of Action

2,3-Pinanediol is often employed to resolve racemic alcohols and ketones. For racemic alcohols, resolution is typically achieved through the formation of diastereomeric esters or acetals. In the case of racemic carboxylic acids, 2,3-pinanediol can be used to form diastereomeric esters. The distinct stereochemical environment created by the bulky and rigid pinane framework in the resulting diastereomers is the key to successful separation.

Performance Evaluation: 2,3-Pinanediol vs. The Field

A direct, data-driven comparison of resolving agents is challenging due to the high dependence of resolution efficiency on the specific substrate and experimental conditions. However, by examining the resolution of common racemic compounds, we can draw valuable insights into the relative performance of 2,3-pinanediol.

Resolution of Racemic Ibuprofen

Ibuprofen, a widely used non-steroidal anti-inflammatory drug (NSAID), exists as a racemic mixture, with the (S)-(+)-enantiomer being the pharmacologically active form.[2][3]

Resolving Agent	Racemic Compound	Diastereomer Formation	Separation Method	Yield (%)	Enantiomeric Excess (ee%)	Reference
(S)-(-)-α-Phenethylamine	Racemic Ibuprofen	Diastereomeric Salts	Fractional Crystallization	53	40 (diastereomeric excess)	[4]
Candida rugosa lipase	Racemic Ibuprofen	Enantioselective Esterification	Enzymatic Resolution	up to 46	>99 (for S-ibuprofen)	[5]

Resolution of Racemic Mandelic Acid

Mandelic acid and its derivatives are important chiral building blocks in organic synthesis.

Resolving Agent	Racemic Compound	Diastereomer Formation	Separation Method	Yield (%)	Enantiomeric Excess (ee%)	Reference
L(+)-Phenylglycine butyl ester	Racemic Mandelic Acid	Diastereomeric Salts	Fractional Crystallization	-	-	[6]
Brucine	Racemic Mandelic Acid	Diastereomeric Salts	Fractional Crystallization	-	-	[7]
L-tartaric acid-capped gold nanoparticles	Racemic Mandelic Acid	Colorimetric Recognition	-	-	-	[8]

Specific quantitative data for the resolution of mandelic acid using these agents was not detailed in the provided search results.

Resolution of Racemic 1-Phenylethanol

1-Phenylethanol is a common substrate for evaluating the efficacy of resolving agents.

Resolving Agent	Racemic Compound	Diastereomer Formation	Separation Method	Yield (%)	Enantiomeric Excess (ee%)	Reference
Candida antarctica lipase B	Racemic 1-Phenylethanol	Enantioselective Hydrolysis	Enzymatic Resolution	-	52	[9]
Niobium salts (racemization) & Lipase (DKR)	Racemic 1-Phenylethanol	Dynamic Kinetic Resolution	Chemoenzymatic	92 (conversion)	85	[10]
Camphor-based MOF (CFA-22)	Racemic 1-Phenylethanol	Enantioselective Adsorption	Chromatography	>60 (loading)	up to 42	[11]

As with ibuprofen, specific data for the resolution of 1-phenylethanol using 2,3-pinanediol was not found in the initial searches.

In-Depth Look at Alternative Resolving Agents

Tartaric Acid and its Derivatives

L-(+)-Tartaric acid, a readily available and inexpensive chiral dicarboxylic acid, is one of the most widely used resolving agents for racemic bases.[7][12] Its derivatives, such as O,O'-dibenzoyl-(2R,3R)-tartaric acid (DBTA) and O,O'-di-p-toluoyl-(2R,3R)-tartaric acid (DPTTA), often exhibit enhanced resolving power due to their increased steric bulk and modified electronic properties. For instance, in the resolution of racemic N-methylamphetamine, DBTA and DPTTA were found to be efficient, achieving enantiomeric excesses of 82.5% and 57.9% respectively, while tartaric acid itself was largely ineffective.[13]

(1S)-(+)-10-Camphorsulfonic Acid (CSA)

Derived from natural camphor, CSA is a strong chiral acid that is particularly effective for the resolution of racemic amines. Its rigid bicyclic structure facilitates the formation of well-defined, crystalline diastereomeric salts. A notable example is the efficient resolution of (±)-trans-2,3-diphenylpiperazine, where a single crystallization step using (1S)-(+)-10-camphorsulfonic acid yielded the (R,R)-(+)-enantiomer in 98% enantiomeric excess.[14]

Brucine

Brucine, a naturally occurring alkaloid, is a chiral base commonly employed for the resolution of racemic acids.[7] Its complex and rigid structure provides multiple points of interaction, leading to effective discrimination between enantiomers. While highly effective, the toxicity of brucine necessitates careful handling and thorough removal from the final product.

Experimental Protocols: A Practical Guide

General Workflow for Diastereomeric Salt Resolution

The following diagram illustrates a typical workflow for the chiral resolution of a racemic acid using a chiral base.

Caption: General workflow for diastereomeric salt resolution.

Detailed Protocol: Resolution of Racemic Ibuprofen with (S)-(-)-α-Phenethylamine

The following protocol is adapted from a literature procedure for the resolution of racemic ibuprofen.[9]

• Salt Formation:

  • Dissolve approximately 15 mmol of racemic ibuprofen in 30 mL of 0.5M KOH in a 125 mL Erlenmeyer flask.

  • Heat the mixture to 75-85 °C with stirring.

  • Slowly add one molar equivalent of S-(-)-α-phenethylamine to the hot solution. A precipitate should form within minutes.

  • Maintain the temperature at 75-85 °C for 1 hour.

  • Allow the flask to cool to room temperature.

• Isolation of Diastereomeric Salt:

  • Collect the precipitated salt by vacuum filtration.

  • Wash the solid with a small amount of ice-cold water (2-3 mL).

• Liberation of (S)-(+)-Ibuprofen:

  • Suspend the collected salt in 25 mL of 2M H₂SO₄ and stir for 5 minutes. The crystals will dissolve, and an oily layer of ibuprofen will form.

  • Extract the aqueous layer three times with 15 mL portions of methyl-t-butylether (MTBE).

  • Combine the organic layers and wash successively with 15 mL of water and 15 mL of saturated NaCl solution.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the enantiomerically enriched (S)-(+)-ibuprofen.

Cleavage of Diastereomers Derived from 2,3-Pinanediol

When 2,3-pinanediol is used to form diastereomeric acetals with racemic aldehydes or ketones, or esters with racemic carboxylic acids, the cleavage of these derivatives is a crucial final step.

Cleavage of Pinanediol Acetals: Acetals can be readily cleaved under acidic conditions. A common method involves treatment with a mild acid in the presence of water or an alcohol.[15]

Sources

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• 2. Resolution of enantiomers of ibuprofen by liquid chromatography: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 5. Commercially viable resolution of ibuprofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enantioselective synthesis of ibuprofen esters in AOT/isooctane microemulsions by Candida cylindracea lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 10. researchgate.net [researchgate.net]
• 11. Enantioselective enrichment of chiral 1-phenylethanol in the camphor-based chiral metal–organic framework CFA-22 - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 12. rsc.org [rsc.org]
• 13. Application of mixtures of tartaric acid derivatives in resolution via supercritical fluid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Alcohol or phenol synthesis by acetal cleavage [organic-chemistry.org]

A Comparative Guide to Chiral Auxiliaries: Pinanediol vs. Evans Auxiliaries in Asymmetric Synthesis

In the landscape of asymmetric synthesis, the precise construction of stereogenic centers is paramount for the development of enantiomerically pure pharmaceuticals and fine chemicals. Chiral auxiliaries, by temporarily introducing a stereogenic element, offer a robust and predictable strategy for controlling the stereochemical outcome of chemical transformations.[1] This guide provides an in-depth comparison of two stalwart classes of chiral auxiliaries: pinanediol-derived boronic esters and Evans oxazolidinones. We will explore their distinct mechanisms of stereocontrol, compare their efficacy in their respective flagship applications, and provide detailed experimental protocols for their use, offering researchers and drug development professionals a comprehensive resource for selecting the optimal auxiliary for their synthetic challenges.

The Foundational Principles of Chiral Auxiliary-Mediated Asymmetry

A chiral auxiliary is a chiral compound that is reversibly attached to a substrate, directing a subsequent diastereoselective reaction.[2] The auxiliary is then removed, revealing the enantiomerically enriched product, and can often be recovered for reuse.[3] The efficacy of a chiral auxiliary is judged by its ability to provide high diastereoselectivity, its ease of attachment and removal under mild conditions that do not compromise the newly formed stereocenter, and its availability in both enantiomeric forms.

Pinanediol: A Master of Boron-Based Asymmetric Synthesis

Derived from the readily available natural product α-pinene, pinanediol has carved a niche as a highly effective chiral auxiliary, primarily in the realm of asymmetric boronic ester chemistry.[4] Its rigid bicyclic structure provides a well-defined chiral environment, leading to exceptional levels of stereocontrol.[4]

Mechanism of Stereocontrol

The stereodirecting power of pinanediol lies in the formation of a chiral boronic ester. The bulky pinane framework effectively shields one face of the boron atom, dictating the trajectory of incoming nucleophiles or the stereochemistry of subsequent bond formations. This steric hindrance is the cornerstone of its high efficacy in reactions such as the Matteson homologation.[4]

Core Application: The Matteson Homologation

The Matteson homologation is a powerful method for the asymmetric one-carbon extension of boronic esters.[4] This reaction proceeds with exceptional levels of diastereoselectivity, often exceeding 98% diastereomeric excess (d.e.).[4] The general workflow involves the reaction of a pinanediol-derived boronic ester with a dichloromethyllithium reagent, followed by displacement of the resulting α-chloro boronic ester with a nucleophile.[4]

Evans Auxiliaries: Versatility and Predictability in Carbonyl Chemistry

Popularized by David A. Evans, chiral oxazolidinones, commonly known as Evans auxiliaries, are among the most widely used and reliable chiral auxiliaries in asymmetric synthesis.[2] Their versatility extends across a broad spectrum of reactions involving enolates, including aldol additions, alkylations, and Diels-Alder reactions.[2]

Mechanism of Stereocontrol

Evans auxiliaries exert stereocontrol through the formation of a conformationally rigid chelated enolate. The substituent at the 4-position of the oxazolidinone ring (e.g., isopropyl or benzyl) effectively blocks one face of the enolate, directing the approach of electrophiles to the opposite face.[1] The geometry of the enolate (Z-enolate) is controlled by the use of a boron Lewis acid, which, in conjunction with the steric bulk of the auxiliary, leads to a highly organized transition state.

Core Applications: Asymmetric Aldol Reactions and Alkylations

In asymmetric aldol reactions, Evans auxiliaries consistently deliver high diastereoselectivity for the syn-aldol product.[5] Similarly, in alkylation reactions, the enolate reacts with electrophiles with a high degree of facial selectivity, leading to excellent stereocontrol.[6]

Efficacy Comparison: Pinanediol vs. Evans Auxiliaries

A direct head-to-head comparison of pinanediol and Evans auxiliaries in the same reaction is challenging due to their distinct and specialized primary applications. Pinanediol excels in the stereocontrolled synthesis of boronic esters, while Evans auxiliaries are the gold standard for a wider array of asymmetric carbonyl reactions. Therefore, we will compare their efficacy within their respective domains of excellence.

Data Presentation

Auxiliary	Representative Reaction	Substrate	Electrophile/Reagent	Diastereomeric Excess (d.e.)	Yield (%)
(+)-Pinanediol	Matteson Homologation	Pinanediol boronic ester	LiCHCl₂ / Grignard reagent	>98%	80-95
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone	Asymmetric Aldol Reaction	N-Propionyl oxazolidinone	Isobutyraldehyde	>99:1 (syn:anti)	85-95
(4R)-4-Benzyl-2-oxazolidinone	Asymmetric Alkylation	N-Propionyl oxazolidinone	Allyl iodide	98:2	61-77

Note: The data presented are representative values compiled from various studies and are intended to illustrate the general efficacy of each auxiliary under optimized conditions.[4][7][8]

Experimental Protocols

Asymmetric Matteson Homologation using (+)-Pinanediol

This protocol describes the one-carbon homologation of a (+)-pinanediol-derived boronic ester.

Step 1: Formation of the α-Chloro Boronic Ester

• To a solution of the (+)-pinanediol boronic ester (1.0 equiv) in anhydrous THF at -78 °C under an inert atmosphere, add a solution of dichloromethyllithium (LiCHCl₂, 1.1 equiv) in THF dropwise.

• Stir the reaction mixture at -78 °C for 30 minutes.

• Add a solution of anhydrous zinc chloride (ZnCl₂, 1.2 equiv) in THF and allow the mixture to warm to room temperature and stir for 1 hour.

Step 2: Nucleophilic Displacement

• Cool the reaction mixture to 0 °C and add the Grignard reagent (e.g., ethylmagnesium bromide, 1.5 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous ammonium chloride and extract the product with diethyl ether.

Step 3: Auxiliary Removal

• To a solution of the homologated boronic ester in diethyl ether, add phenylboronic acid (1.5 equiv) and stir at room temperature for 4 hours.

• The pinanediol can be recovered by crystallization or chromatography.

• The desired boronic acid can be obtained after aqueous workup.

Asymmetric Aldol Reaction using an Evans Auxiliary

This protocol describes the synthesis of a syn-aldol product using a (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone auxiliary.

Step 1: Enolate Formation

• To a solution of the N-acyl oxazolidinone (1.0 equiv) in anhydrous dichloromethane at 0 °C under an inert atmosphere, add di-n-butylboron triflate (Bu₂BOTf, 1.1 equiv) followed by the dropwise addition of diisopropylethylamine (DIPEA, 1.2 equiv).

• Stir the mixture at 0 °C for 30 minutes.

Step 2: Aldol Addition

• Cool the reaction mixture to -78 °C and add the aldehyde (e.g., isobutyraldehyde, 1.2 equiv) dropwise.

• Stir the reaction at -78 °C for 2 hours, then warm to 0 °C and stir for an additional 1 hour.

• Quench the reaction by adding a pH 7 phosphate buffer.

Step 3: Auxiliary Cleavage

• To a solution of the aldol adduct in a mixture of THF and water at 0 °C, add 30% hydrogen peroxide (4.0 equiv) followed by lithium hydroxide (LiOH, 2.0 equiv).

• Stir the reaction at room temperature for 4 hours.

• Quench with aqueous sodium sulfite and extract the desired β-hydroxy carboxylic acid. The chiral auxiliary can be recovered from the aqueous layer.[8]

Visualization of Stereocontrol Mechanisms

Pinanediol in Matteson Homologation

Caption: Stereocontrol in the Matteson homologation.

Evans Auxiliary in Asymmetric Aldol Reaction

Caption: Stereocontrol in the Evans asymmetric aldol reaction.

Conclusion: Selecting the Right Tool for the Job

Both pinanediol and Evans auxiliaries are powerful tools in the arsenal of the synthetic chemist, each with a distinct set of strengths and applications.

Pinanediol auxiliaries are the undisputed choice for high-yielding, highly diastereoselective synthesis of chiral boronic esters via the Matteson homologation. Their rigid structure and predictable stereodirection make them ideal for the construction of complex molecules where a boronic acid or its derivative is a key intermediate.

Evans auxiliaries , on the other hand, offer unparalleled versatility and reliability across a wide range of asymmetric carbonyl reactions. For researchers targeting the synthesis of molecules with stereogenic centers α or β to a carbonyl group, Evans auxiliaries provide a well-trodden and highly effective path to achieving excellent stereocontrol.

Ultimately, the choice between pinanediol and Evans auxiliaries will be dictated by the specific synthetic target and the desired bond construction. By understanding the unique mechanistic underpinnings and the empirical performance of each, researchers can make an informed decision to efficiently and effectively achieve their synthetic goals.

References

• A Comparative Guide to Chiral Auxiliaries in Asymmetric Aldol Reactions. (2025). BenchChem.
• Evans, D. A., & Shaw, J. T. (2003). Recent advances in asymmetric synthesis with chiral imide auxiliaries. L'Actualité Chimique, 266-267, 35-41.

• Evans Auxiliaries and a Friend for Aldol Reactions. (2024, March 26). YouTube. Retrieved from [Link]

• Larrow, J. F., & Jacobsen, E. N. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates.
• Wang, C., et al. (2023). Evans' Chiral Auxiliary-Based Asymmetric Synthetic Methodology and Its Modern Extensions. Chinese Journal of Chemistry.
• Application Notes and Protocols: The Use of (+)-Pinanediol in Asymmetric Synthesis. (2025). BenchChem.

• Evans Enolate Alkylation-Hydrolysis. (n.d.). Retrieved January 19, 2024, from [Link]

• Evans Aldol Reaction. (2014, April 18). Chem-Station. Retrieved from [Link]

• Chiral auxiliary. (2023, December 29). In Wikipedia. [Link]

• Heravi, M. M., Zadsirjan, V., & Farajpour, B. (2016). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC advances, 6(36), 30498-30551.
• Diaz, G., et al. (2014). Easy Access to Evans' Oxazolidinones.

• Evans aldol ppt. (2015, July 22). SlideShare. Retrieved from [Link]

• Matteson, D. S., Sadhu, K. M., & Peterson, M. L. (1986). 99% Chirally selective synthesis via pinanediol boronic esters: insect pheromones, diols, and an amino alcohol. Journal of the American Chemical Society, 108(4), 810-819.
• Kazmaier, U. (2024).
• Lee, H. M., et al. (2025). Insertion of chiral carbenoids into pinanediol boronic esters. Arkivoc, 2025(3), 12466.
• Roy, C. D., & Brown, H. C. (2007). Stability of boronic esters – Structural effects on the relative rates of transesterification of 2-(phenyl)-1,3,2-dioxaborolane. Journal of Organometallic Chemistry, 692(4), 784-790.
• Matteson, D. S. (1989). Asymmetric synthesis with boronic esters. Accounts of Chemical Research, 21(8), 294-300.
• Brown, H. C., & Ramachandran, P. V. (1994). Recent advances in the boron route to asymmetric synthesis. Pure and Applied Chemistry, 66(2), 201-224.
• Maltsev, O. V., et al. (2021). Studies on a catalytic version of the Matteson asymmetric homologation reaction. Organic & Biomolecular Chemistry, 19(21), 4765-4773.
• Hall, D. G. (Ed.). (2011).
• Kazmaier, U. (2025).

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 6. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemistry.williams.edu [chemistry.williams.edu]

Safety & Regulatory Compliance

Section 1: Understanding 2,3-Pinanediol: Essential Safety Profile

A a Senior Application Scientist, this guide provides a comprehensive, step-by-step framework for the proper disposal of 2,3-Pinanediol, ensuring safety and regulatory compliance in a laboratory setting. This document is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste responsibly.

Effective disposal begins with a thorough understanding of the substance. 2,3-Pinanediol is a solid, beige powder used in various laboratory chemical applications.[1] Its properties dictate the necessary handling and disposal precautions. While some safety data sheets (SDS) indicate it does not meet GHS hazard criteria, others classify it as an irritant and potentially harmful to aquatic life.[2][3] This discrepancy underscores the importance of treating it with caution.

The primary hazards associated with 2,3-Pinanediol are skin, eye, and respiratory irritation.[3][4] Therefore, all handling and disposal procedures must be conducted with appropriate Personal Protective Equipment (PPE). Incompatible materials include strong oxidizing agents, which can lead to hazardous reactions.[1]

Key Safety and Physical Properties of 2,3-Pinanediol:

Property	Value/Classification	Causality and Disposal Implication
Physical State	Powder Solid[1]	As a solid, it poses a dust inhalation risk.[1] Disposal methods must minimize dust generation.
GHS Hazard Statements	H315: Causes skin irritation[3][4] H319: Causes serious eye irritation[3][4] H335: May cause respiratory irritation[3][4] H412: Harmful to aquatic life with long lasting effects[2]	These classifications mandate disposal as regulated chemical waste to prevent harm to personnel and the environment. Direct release to drains or regular trash is prohibited.[2]
Personal Protective Equipment (PPE)	Safety goggles, protective gloves, and appropriate clothing[1]	Essential for preventing skin and eye contact during handling and disposal.[1]
Incompatible Materials	Strong oxidizing agents[1]	Waste must be segregated to prevent contact with incompatible chemicals, which could cause fire or release of hazardous substances.
Hazardous Decomposition	Carbon monoxide (CO), Carbon dioxide (CO2)[1]	Occurs under fire conditions. While not a primary disposal concern, it highlights the need to keep the chemical away from ignition sources.

Section 2: Pre-Disposal Considerations & Waste Minimization

Responsible chemical management extends beyond disposal. Implementing waste minimization strategies is a cornerstone of a safe and efficient laboratory.

• Source Reduction: Purchase only the quantity of 2,3-Pinanediol required for your experiments. This reduces the amount of surplus chemical that will require disposal.

• Process Optimization: Design experiments to use the minimum amount of material necessary to achieve the desired scientific outcome.

• Avoid Contamination: Do not return unused portions of the chemical to the original container to prevent contamination of the stock supply.

Section 3: Step-by-Step Disposal Protocol

Follow these steps to ensure the safe and compliant disposal of 2,3-Pinanediol waste. This protocol is designed to be a self-validating system, where each step builds upon the previous one to ensure safety and compliance.

Step 1: Waste Identification and Segregation

• Rationale: Proper segregation is critical to prevent dangerous chemical reactions within the waste container.

• Procedure:

  • Designate a specific, labeled waste container for 2,3-Pinanediol and materials contaminated with it.

  • Do NOT mix this waste with other chemical waste streams, especially strong oxidizing agents.[1]

  • If 2,3-Pinanediol is dissolved in a solvent, the entire solution should be treated as hazardous waste, following the guidelines for flammable liquid waste if applicable.

Step 2: Container Selection and Labeling

• Rationale: The container must be compatible with the chemical and clearly communicate its contents and hazards to everyone in the laboratory.

• Procedure:

  • Select a container made of a material compatible with 2,3-Pinanediol (e.g., a high-density polyethylene or glass container).

  • Ensure the container has a secure, tight-fitting lid to prevent spills and the release of dust.[1]

  • Affix a "Hazardous Waste" label to the container.

  • Clearly write the full chemical name, "2,3-Pinanediol," and list all components of the waste, including any solvents and their approximate percentages.

Step 3: Accumulation and Storage

• Rationale: Safe storage of waste is crucial to prevent accidents and ensure compliance with regulations that often limit the time waste can be stored in a lab.

• Procedure:

  • Keep the waste container tightly closed when not in use.[4]

  • Store the container in a designated satellite accumulation area that is well-ventilated and away from sources of ignition.[1][4]

  • Use secondary containment (such as a larger, chemically resistant tray) to capture any potential leaks or spills.

  • Dispose of your waste when the container is full, when the experiment is complete, or within 90 days of starting accumulation.[5]

Step 4: Arranging for Final Disposal

• Rationale: Final disposal must be handled by trained professionals at a licensed facility to ensure environmental protection and legal compliance.

• Procedure:

  • Never dispose of 2,3-Pinanediol down the drain or in the regular trash.[2]

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for your hazardous waste.

  • Follow their specific procedures for waste pickup, which may include online request forms and specific transport requirements.

  • The final disposal method will likely be incineration at a licensed chemical destruction plant or other approved treatment facility.[2]

Section 4: Emergency Procedures for Spills and Accidental Release

In the event of a spill, immediate and correct action is vital to mitigate risks.

• Small Spills (Solid):

  • Ensure the area is well-ventilated.

  • Wearing appropriate PPE (gloves, goggles, lab coat), gently sweep up the solid material, avoiding dust formation.[1]

  • Place the swept-up material and any contaminated cleaning supplies into a labeled hazardous waste container.

  • Clean the spill area with soap and water.

• Large Spills:

  • Evacuate the immediate area and alert nearby personnel.

  • Contact your institution's EHS or emergency response team immediately.

  • Prevent entry into the affected area until it has been cleared by professionals.

Section 5: Decision-Making Workflow for Disposal

The following diagram illustrates the logical process for managing 2,3-Pinanediol waste from generation to disposal.

Caption: Decision workflow for 2,3-Pinanediol waste management.

References

• National Center for Biotechnology Information. (n.d.). Pinanediol. PubChem Compound Summary for CID 6553875. Retrieved from [Link]

• UCLA Chemistry. (2009, October 21). Hazardous Waste Management Safety Video. YouTube. Retrieved from [Link]

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• 3. Pinanediol | C10H18O2 | CID 6553875 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. m.youtube.com [m.youtube.com]

Navigating the Safe Handling of 2,3-Pinanediol: A Guide to Personal Protective Equipment

For the diligent researcher, scientist, and drug development professional, the integrity of your work is intrinsically linked to the safety of your laboratory practices. This guide provides a comprehensive, technically grounded framework for the selection, use, and disposal of Personal Protective Equipment (PPE) when handling 2,3-Pinanediol. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the principles that underpin these critical safety protocols.

Understanding the Hazard: Why PPE is Non-Negotiable

2,3-Pinanediol, a bicyclic monoterpene diol, is a valuable chiral reagent in organic synthesis.[1] While not classified as an acutely toxic substance, its potential to cause skin, eye, and respiratory irritation necessitates a robust PPE strategy.[2] The primary routes of exposure are dermal contact, ocular contact, and inhalation of aerosols or dusts. Therefore, our protective measures must create an effective barrier against these pathways.

The Occupational Safety and Health Administration (OSHA) mandates that employers conduct a thorough hazard assessment to determine the necessary PPE for any given task.[3][4] This guide serves as a specific application of that principle for 2,3-Pinanediol, providing the technical rationale for each PPE selection.

Core Components of Your PPE Ensemble for 2,3-Pinanediol

The following table outlines the essential PPE for handling 2,3-Pinanediol, with detailed explanations for each selection.

PPE Component	Standard/Specification	Rationale for Use with 2,3-Pinanediol
Hand Protection	ASTM F739 (Chemical Permeation)	Prevents dermal absorption and skin irritation. Nitrile gloves are recommended for their resistance to a broad range of chemicals, including glycols.[5][6][7]
Eye and Face Protection	ANSI Z87.1-2020[4]	Protects against splashes of 2,3-Pinanediol, which can cause serious eye irritation.[2] Goggles with indirect ventilation are essential. A face shield should be worn over goggles when there is a significant splash risk.[8][9]
Body Protection	Flame-resistant lab coat	Provides a barrier against incidental contact and small spills. The flame-resistant property is a general laboratory best practice.
Respiratory Protection	NIOSH-approved respirator	Required when there is a potential to generate dusts or aerosols of 2,3-Pinanediol, which may cause respiratory irritation.[2][10] The type of respirator will depend on the concentration and form of the airborne contaminant.

A Deeper Dive into PPE Selection and Use

Hand Protection: Your First Line of Defense

The selection of appropriate gloves is critical. While latex gloves offer good dexterity, they provide little chemical protection and can cause allergic reactions.[6] Nitrile gloves are a superior choice for handling 2,3-Pinanediol due to their excellent chemical resistance and durability.[5][7]

Key Considerations for Glove Selection:

• Breakthrough Time: This is the time it takes for a chemical to permeate the glove material. For incidental contact, a standard nitrile glove is sufficient. For prolonged handling or immersion, heavier-duty nitrile or butyl rubber gloves should be considered.[2][5]

• Glove Thickness: A thicker glove generally offers greater chemical resistance but may reduce dexterity.[2][6] A balance must be struck based on the specific task.

• Double Gloving: When handling highly concentrated solutions or for extended periods, wearing two pairs of nitrile gloves can provide an additional layer of safety.

Eye and Face Protection: Shielding Your Vision

Chemical splash goggles that meet the ANSI Z87.1 standard are mandatory when handling 2,3-Pinanediol.[8][9][11] Look for the "D3" marking, which indicates protection from splashes and droplets.[8]

Why Goggles Over Safety Glasses?

Safety glasses, even with side shields, do not provide a complete seal around the eyes and are inadequate for protecting against chemical splashes. Goggles with indirect vents offer a secure shield while allowing for air circulation to prevent fogging.[9]

For tasks with a higher risk of splashing, such as transferring large volumes, a face shield should be worn in conjunction with goggles to protect the entire face.[8][9]

Respiratory Protection: When and Why

Under normal laboratory conditions with adequate ventilation, respiratory protection is not typically required when handling 2,3-Pinanediol in its solid form. However, if there is a potential to generate dusts (e.g., during weighing or transfer of powder) or aerosols (e.g., when sonicating solutions), a NIOSH-approved respirator is necessary.[10][12]

Respirator Selection Flowchart:

Caption: Workflow for determining the need for respiratory protection.

Procedural Integrity: Donning, Doffing, and Disposal

The effectiveness of your PPE is contingent upon its correct application and removal. The following protocols are designed to be self-validating, minimizing the risk of contamination.

Donning (Putting On) PPE: A Step-by-Step Guide

• Hand Hygiene: Wash your hands thoroughly with soap and water or use an alcohol-based hand sanitizer.[3]

• Gown: Put on your lab coat, ensuring it is fully buttoned.

• Mask or Respirator (if required): Secure the ties or elastic bands. For respirators, perform a user seal check.[3]

• Goggles and Face Shield: Position your goggles securely. If a face shield is needed, place it over the goggles.[3]

• Gloves: Don your gloves, ensuring the cuffs of the gloves overlap the sleeves of your lab coat.[3]

Doffing (Taking Off) PPE: The Critical Decontamination Step

The principle of doffing is to touch the "clean" inner surfaces of the PPE to avoid contact with any potential contamination on the outer surfaces.

• Gloves: Grasp the outside of one glove at the wrist with your other gloved hand and peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the remaining glove at the wrist and peel it off over the first glove. Dispose of the gloves in a designated waste container.[3]

• Hand Hygiene: Perform hand hygiene.[3]

• Goggles/Face Shield: Remove by handling the headband or earpieces. Avoid touching the front of the device. Place in a designated area for decontamination or disposal.[3]

• Gown: Unbutton your lab coat and remove it by touching only the inside. Turn it inside out as you remove it and place it in the appropriate receptacle.

• Mask or Respirator (if worn): Grasp the ties or elastic bands to remove. Do not touch the front of the mask or respirator. Dispose of it properly.

• Final Hand Hygiene: Wash your hands thoroughly with soap and water.[3]

Disposal Plan

All disposable PPE used when handling 2,3-Pinanediol should be placed in a designated, labeled chemical waste container. Consult your institution's environmental health and safety office for specific disposal guidelines.

Conclusion: A Culture of Safety

Adherence to these PPE protocols is not merely a matter of following rules; it is a fundamental aspect of responsible scientific practice. By understanding the rationale behind each piece of protective equipment and following the prescribed procedures for its use, you are not only safeguarding your own health but also contributing to a culture of safety within your laboratory.

References

• Esko Glove Chemical Resistance Chart. Esko Safety. [Link]

• Material Guide For Chemical and Liquid Resistant Gloves. Enviro Safety Products. [Link]

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• Chemical Resistant Gloves Guide. Oxford University. [Link]

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• Cleanroom Gloves: Which Construction is Best – PVC, Latex, or Nitrile?. Valutek. [Link]

• Glove Selection Guide. The University of British Columbia. [Link]

• OSHA Glove Selection Chart. University of Texas at Dallas. [Link]

• OSHA Respirator Requirements for Selected Chemicals. Centers for Disease Control and Prevention. [Link]

• 29 CFR Part 1910 Subpart I -- Personal Protective Equipment. Electronic Code of Federal Regulations. [Link]

• Donning and Doffing PPE: Proper Wearing, Removal, and Disposal. Centers for Disease Control and Prevention. [Link]

• Chemical Eye Safety Using ANSI Z87.1. U.S. Chemical Safety and Hazard Investigation Board. [Link]

• 1910 Subpart I - Personal Protective Equipment. Occupational Safety and Health Administration. [Link]

• 1910.134 - Respiratory protection. Occupational Safety and Health Administration. [Link]

• NIOSH Guide to Industrial Respiratory Protection. Centers for Disease Control and Prevention. [Link]

• 1910.132 - General requirements. Occupational Safety and Health Administration. [Link]

• Safety eyewear: What do lens markings and ANSI Z87+ mean?. HexArmor. [Link]

• NIOSH Guide to the Selection & Use of Particulate Respirators. Centers for Disease Control and Prevention. [Link]

• Sequence for donning (putting on) and doffing (taking off) Personal Protective Equipment. SA Health. [Link]

• American National Standard for Occupational and Educational Personal Eye and Face Protection Devices. Shannon Optical. [Link]

• 29 CFR Part 1910 -- Occupational Safety and Health Standards. Electronic Code of Federal Regulations. [Link]

• Respiratory Protection in Chemical Product Labels and Safety Data Sheets. American Chemistry Council. [Link]

• Donning and Doffing PPE Explanation. Healthcare Compliance Pros. [Link]

• Standard on Personal Protective Equipment (PPE) for General Industry (29 CFR Part 1910, Subpart I); Extension of the Office of Management and Budget's (OMB) Approval of Information Collection (Paperwork) Requirements. Federal Register. [Link]

• ANSI Z87 Safety Glasses. Airgas. [Link]

• Eye Protection. University of Washington Environmental Health & Safety. [Link]

• Adhere To the Correct Procedure for Donning and Doffing PPE. HAZWOPER OSHA. [Link]

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